Atroscine

Core Science & Biosynthesis

The Core Mechanism of Atropine: A Technical Guide for Researchers

A Note on Nomenclature: The initial query for "atroscine" has been interpreted as a likely misspelling of "atropine." This guide will focus on the well-documented pharmacology of atropine (B194438).

Atropine, a tropane (B1204802) alkaloid naturally occurring in plants of the Solanaceae family, is a pharmacologically significant compound widely utilized in clinical practice. This technical guide provides an in-depth exploration of its core mechanism of action, tailored for researchers, scientists, and drug development professionals.

Primary Mechanism of Action: Competitive Antagonism of Muscarinic Acetylcholine (B1216132) Receptors

Atropine's primary mechanism of action is as a competitive, reversible antagonist of muscarinic acetylcholine receptors (mAChRs).[1][2][3][4] It effectively blocks the binding of the endogenous neurotransmitter, acetylcholine (ACh), to these receptors.[1][3][5] This antagonism is surmountable, meaning that its effects can be overcome by increasing the local concentration of acetylcholine.[2] Atropine does not prevent the release of acetylcholine but rather obstructs its action at the effector cells.[6]

The parasympathetic nervous system, which regulates "rest and digest" functions, relies on acetylcholine signaling through muscarinic receptors.[7] By blocking these receptors, atropine inhibits parasympathetic nerve activity, allowing sympathetic nervous system effects to predominate.[8]

Atropine is a non-selective muscarinic antagonist, meaning it binds to all five subtypes of muscarinic receptors (M1, M2, M3, M4, and M5) with relatively similar affinity.[5][8][9] This lack of selectivity is responsible for its wide range of physiological effects.

Signaling Pathways

The binding of acetylcholine to muscarinic receptors activates various intracellular signaling pathways. Atropine, by blocking this initial step, prevents the downstream signaling cascades. The primary pathways affected depend on the specific G-protein to which the muscarinic receptor subtype is coupled.

• M1, M3, and M5 Receptors (Gq/11-coupled): These receptors, upon activation by acetylcholine, stimulate phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC). Atropine's blockade of these receptors prevents this cascade, leading to effects such as decreased smooth muscle contraction and reduced glandular secretion.

• M2 and M4 Receptors (Gi/o-coupled): Acetylcholine binding to these receptors inhibits adenylyl cyclase, resulting in decreased intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[10] Additionally, the βγ subunits of the Gi/o protein can directly activate G-protein-coupled inwardly-rectifying potassium channels (GIRK), leading to membrane hyperpolarization.[10] Atropine's antagonism at these receptors, particularly the M2 receptors in the heart, blocks these inhibitory effects, leading to an increased heart rate.[1][10]

Figure 1: Atropine's blockade of muscarinic receptor signaling pathways.

Quantitative Pharmacological Data

The affinity of atropine for muscarinic receptors has been quantified in various studies. The dissociation constant (Ki) is a measure of the binding affinity of a ligand for a receptor, with a lower Ki value indicating a higher affinity.

Receptor Subtype	Tissue/Cell Line	Ligand	Ki (nM)	Reference
Muscarinic (unspecified)	Mouse cerebral cortex	[3H]methylscopolamine	0.7	[11]
Muscarinic (unspecified)	Mouse cerebral cortex	[3H]oxotremorine	0.35	[11]
Muscarinic	Human iris sphincter	Carbachol (antagonism)	0.4 - 0.7	[12]

Experimental Protocols

The mechanism of action of atropine has been elucidated through various in vitro and in vivo experimental protocols.

Radioligand Binding Assays

These assays are used to determine the binding affinity of atropine for muscarinic receptors.

Objective: To quantify the affinity (Ki) of atropine for muscarinic receptors.

Methodology:

• Tissue/Cell Preparation: Membranes are prepared from tissues or cells expressing the target muscarinic receptors (e.g., brain cortex, heart).[13]

• Radioligand Incubation: The membranes are incubated with a constant concentration of a radiolabeled muscarinic antagonist (e.g., [3H]N-methylscopolamine) and varying concentrations of unlabeled atropine.

• Equilibrium: The incubation is allowed to proceed to equilibrium.

• Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: The concentration of atropine that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Figure 2: Workflow for a competitive radioligand binding assay.

Isolated Tissue Functional Assays

These experiments assess the functional consequences of atropine's antagonism on smooth muscle contraction.

Objective: To determine the potency of atropine as an antagonist of acetylcholine-induced smooth muscle contraction.

Methodology:

• Tissue Preparation: A section of smooth muscle tissue (e.g., rat ileum) is isolated and mounted in an organ bath containing a physiological salt solution, maintained at a constant temperature and aerated.[14]

• Contraction Measurement: The tissue is connected to a force transducer to record isometric or isotonic contractions.

• Dose-Response Curve (Agonist): A cumulative concentration-response curve is generated for acetylcholine to determine its potency (EC50) and maximal effect.

• Antagonist Incubation: The tissue is incubated with a fixed concentration of atropine for a specific period.

• Dose-Response Curve (Agonist + Antagonist): The acetylcholine concentration-response curve is repeated in the presence of atropine.

• Data Analysis: The rightward shift of the acetylcholine dose-response curve in the presence of atropine indicates competitive antagonism.[14] The Schild analysis can be used to determine the pA2 value, which is a measure of the antagonist's potency.

Figure 3: Workflow for an isolated tissue functional assay.

Physiological Consequences of Muscarinic Receptor Blockade

The non-selective antagonism of muscarinic receptors by atropine leads to a diverse range of physiological effects, which are dose-dependent.

System	Receptor(s)	Effect of Atropine
Cardiovascular	M2	Tachycardia (increased heart rate)[1][10]
Gastrointestinal	M3	Reduced motility and secretions, relaxation of smooth muscle[1][8]
Respiratory	M3	Bronchodilation and reduced bronchial secretions[1][5]
Ocular	M3	Mydriasis (pupil dilation) and cycloplegia (paralysis of accommodation)[1]
Glandular	M1, M3	Reduced salivation, sweating, and lacrimation[1][5]
Central Nervous System	M1	Can cause stimulation or sedation depending on the dose[1]

References

• 1. What is the mechanism of Atropine Sulfate? [synapse.patsnap.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. nursingcenter.com [nursingcenter.com]
• 4. Atropine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Atropine Sulfate - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. Muscarinic Receptor Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Atropine - Wikipedia [en.wikipedia.org]
• 10. CV Pharmacology | Atropine (Muscarinic Receptor Antagonist) [cvpharmacology.com]
• 11. atropine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 12. The affinity of atropine for muscarine receptors in human sphincter pupillae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Differences in affinities of muscarinic acetylcholine receptor antagonists for brain and heart receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. rjptsimlab.com [rjptsimlab.com]

Atroscine vs. Scopolamine: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive analysis of the chemical, pharmacological, and functional differences between atroscine and scopolamine (B1681570), with atropine (B194438) included as a key structural and functional comparator. Atroscine is the racemic form of scopolamine, a tropane (B1204802) alkaloid renowned for its potent anticholinergic activity. This document elucidates the critical role of stereochemistry in their interaction with muscarinic acetylcholine (B1216132) receptors (mAChRs), presenting detailed data on receptor binding affinities, pharmacokinetic profiles, and the downstream signaling consequences of their actions. Furthermore, this guide furnishes detailed experimental protocols for the characterization of these compounds and visualizes key pathways and workflows to facilitate a deeper understanding for research and drug development applications.

Chemical and Physical Properties

Atroscine, scopolamine, and the related compound atropine are all tropane alkaloids. The defining structural difference between the scopolamine/atroscine and atropine is the presence of an epoxide ring in the former.[1] Atropine is a racemic mixture of d-hyoscyamine and l-hyoscyamine.[2] Scopolamine is the levorotatory isomer of atroscine, which is the racemic mixture.[3] This seemingly minor structural variance has profound implications for their respective abilities to cross the blood-brain barrier and their resulting pharmacological profiles.

Property	Atroscine ((±)-Scopolamine)	Scopolamine (L-(-)-Hyoscine)	Atropine (dl-Hyoscyamine)
Molecular Formula	C₁₇H₂₁NO₄	C₁₇H₂₁NO₄	C₁₇H₂₃NO₃
Molecular Weight	303.35 g/mol	303.35 g/mol	289.4 g/mol
Melting Point	Not well-defined (as racemate)	59 °C	118.5 °C
Solubility	Soluble in water, ethanol, chloroform	Soluble in water, ethanol, ether, chloroform, acetone	Slightly soluble in water; soluble in alcohol, ether, chloroform, glycerol
pKa	~7.55-7.81	~7.55-7.81	4.35

Table 1: Comparative Physicochemical Properties of Atroscine, Scopolamine, and Atropine.

Pharmacodynamics: Mechanism of Action and Receptor Binding

Atroscine, scopolamine, and atropine exert their effects primarily as competitive antagonists of muscarinic acetylcholine receptors (mAChRs).[4][5] There are five subtypes of mAChRs (M1-M5), which are G-protein coupled receptors (GPCRs) that mediate diverse physiological functions. The M1, M3, and M5 subtypes couple to Gq proteins, while the M2 and M4 subtypes couple to Gi/o proteins.[1]

The epoxide group in atroscine and scopolamine is thought to reduce the molecule's basicity, enhancing its ability to penetrate the central nervous system (CNS) compared to atropine.[1] This leads to the more pronounced central effects observed with scopolamine, such as sedation, amnesia, and delirium at higher doses.

Compound	M1 (Ki, nM)	M2 (Ki, nM)	M3 (Ki, nM)	M4 (Ki, nM)	M5 (Ki, nM)	Off-Target (Ki, µM)
Scopolamine	High Affinity	High Affinity	High Affinity	High Affinity	High Affinity	5-HT3 (Ki = 6.76)[6]
Atropine	1.27±0.36	3.24±1.16	2.21±0.53	0.77±0.43	2.84±0.84	5-HT3 (Ki = 7.94)[6]

Pharmacokinetics

The pharmacokinetic profiles of these compounds differ, largely influenced by their ability to cross biological membranes.

Parameter	Scopolamine	Atropine
Bioavailability	20-40%	~50%
Metabolism	Primarily hepatic (CYP3A4)	Hepatic
Elimination Half-life	~5 hours	~2 hours
Excretion	Renal	Renal

Table 3: Comparative Pharmacokinetic Parameters of Scopolamine and Atropine.

Experimental Protocols

Protocol for Competitive Radioligand Binding Assay at Muscarinic Receptors

This protocol outlines a standard procedure for determining the binding affinity (Ki) of a test compound (e.g., atroscine) for muscarinic receptors using a competitive radioligand binding assay with [³H]-N-methylscopolamine ([³H]-NMS).

Materials:

• Receptor Source: Rat brain cortex homogenate or cell membranes expressing specific human mAChR subtypes.

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS).

• Non-specific Binding Control: Atropine (1 µM).

• Test Compound: Atroscine or Scopolamine.

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well microplates, glass fiber filters, scintillation fluid, and a liquid scintillation counter.

Procedure:

• Membrane Preparation: Homogenize rat brain cortex in ice-cold assay buffer. Centrifuge at 1,000 x g for 10 minutes to remove nuclei and debris. Centrifuge the supernatant at 40,000 x g for 20 minutes to pellet the membranes. Resuspend the pellet in fresh assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

• Assay Setup: In a 96-well plate, set up the following reactions in triplicate:

  • Total Binding: 50 µL of [³H]-NMS (at a concentration near its Kd), 50 µL of assay buffer, and 100 µL of membrane suspension.

  • Non-specific Binding (NSB): 50 µL of [³H]-NMS, 50 µL of 1 µM atropine, and 100 µL of membrane suspension.

  • Competition: 50 µL of [³H]-NMS, 50 µL of varying concentrations of the test compound (e.g., atroscine), and 100 µL of membrane suspension.

• Incubation: Incubate the plate at 30°C for 60-90 minutes with gentle agitation to reach equilibrium.

• Filtration: Terminate the assay by rapid vacuum filtration through glass fiber filters, pre-soaked in wash buffer. Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity in a liquid scintillation counter.

• Data Analysis: Calculate specific binding by subtracting the NSB from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol for In Vivo Electroencephalography (EEG) Measurement in Rodents

This protocol describes the surgical implantation of EEG electrodes and subsequent recording to assess the central effects of atroscine or scopolamine in rats.

Materials:

• Adult male Sprague-Dawley rats.

• Stereotaxic apparatus.

• Anesthesia (e.g., isoflurane).

• EEG recording system with appropriate software for spectral analysis.

• Stainless steel screw electrodes.

• Dental cement.

• Test compound (atroscine or scopolamine) and vehicle.

Procedure:

• Surgical Implantation: Anesthetize the rat and place it in a stereotaxic frame. Make a midline scalp incision to expose the skull. Drill small burr holes through the skull over the desired brain regions (e.g., frontal cortex, hippocampus). Implant stainless steel screw electrodes into the burr holes, ensuring they make contact with the dura mater. Place a reference electrode over a region of low electrical activity (e.g., cerebellum). Secure the electrodes and a head-mounted connector to the skull with dental cement. Allow the animal to recover for at least one week.

• Habituation and Baseline Recording: Habituate the animal to the recording chamber and tethered recording setup for several days. Record baseline EEG activity for a defined period (e.g., 24 hours) to establish normal sleep-wake patterns and spectral power.

• Drug Administration and Recording: Administer the test compound (e.g., scopolamine, 0.5 mg/kg, i.p.) or vehicle. Continuously record EEG for several hours post-injection.

• Data Analysis:

  • Visual Scoring: Visually score the EEG recordings to identify different sleep-wake states (e.g., wakefulness, non-REM sleep, REM sleep).

  • Quantitative EEG (qEEG) Analysis: Perform spectral analysis on the EEG data using a Fast Fourier Transform (FFT) algorithm. Calculate the power spectral density for different frequency bands (e.g., delta, theta, alpha, beta, gamma).

  • Statistical Analysis: Compare the changes in sleep architecture and spectral power in each frequency band between the drug-treated and vehicle-treated groups using appropriate statistical tests.

Visualizations

Muscarinic Receptor Signaling Pathways

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. M2-AChR Mediates Rapid Antidepressant Effects of Scopolamine Through Activating the mTORC1-BDNF Signaling Pathway in the Medial Prefrontal Cortex - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Physiology, Muscarinic Receptor - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. The muscarinic antagonists scopolamine and atropine are competitive antagonists at 5-HT3 receptors - PMC [pmc.ncbi.nlm.nih.gov]

Atroscine chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atroscine is a tropane (B1204802) alkaloid that acts as a competitive antagonist of muscarinic acetylcholine (B1216132) receptors. It is the racemic form of hyoscine, also known as scopolamine. The pharmacologically active component of Atroscine is the levorotatory isomer, (-)-hyoscine (scopolamine). This guide provides a detailed overview of the chemical structure, properties, pharmacology, and key experimental methodologies related to Atroscine.

Chemical Structure and Properties

Atroscine is structurally similar to atropine (B194438), with the key distinction being the presence of an epoxide group across the C6 and C7 positions of the tropane ring.

Table 1: Chemical Identifiers and Properties of Atroscine

Property	Value
IUPAC Name	[(1R,2R,4S,5S,7s,9s)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]nonan-7-yl] (2S)-3-hydroxy-2-phenylpropanoate[1]
Synonyms	(±)-Scopolamine, dl-Hyoscine, Racemic scopolamine[2]
CAS Number	138-12-5[1]
Molecular Formula	C₁₇H₂₁NO₄[1]
Molecular Weight	303.35 g/mol [1]

Table 2: Physicochemical Properties of Atroscine and Related Compounds

Property	Atroscine (dl-Hyoscine)	(-)-Scopolamine (l-Hyoscine)	Atropine (dl-Hyoscyamine)
Melting Point	195-197 °C (hydrobromide salt, decomposes)[2][3]	Data not readily available for free base	115-118 °C[4]
Boiling Point	460.31 °C (estimated)	Data not readily available	431.53 °C (rough estimate)[4]
Solubility	Soluble in DMSO.[5] Atroscine hydrobromide is highly soluble in water.[3]	Data not readily available for free base	Soluble in ethanol, DMSO, and dimethylformamide. Solubility in PBS (pH 7.2) is approximately 10 mg/mL.[6]
pKa	Data not readily available	Data not readily available	9.7 (at 21°C)[4]

Pharmacology

Mechanism of Action

Atroscine functions as a non-selective, competitive antagonist at muscarinic acetylcholine receptors (mAChRs), subtypes M1 through M5.[7][8] By binding to these receptors, it blocks the effects of the neurotransmitter acetylcholine. This inhibition of the parasympathetic nervous system leads to a variety of physiological effects.

Signaling Pathways

The five subtypes of muscarinic receptors are coupled to different G-protein signaling cascades:

• M1, M3, and M5 Receptors: These receptors couple to Gq/11 proteins. Activation of this pathway stimulates phospholipase C (PLC), which leads to the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).

• M2 and M4 Receptors: These receptors couple to Gi/o proteins, which inhibit adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[5]

The following diagram illustrates the primary signaling pathways affected by Atroscine's antagonistic action on muscarinic receptors.

Caption: Antagonistic action of Atroscine on muscarinic receptor signaling pathways.

Experimental Protocols

Synthesis of Atroscine (Racemic Scopolamine)

While Atroscine is often extracted from plants of the Solanaceae family, a common synthetic route involves the epoxidation of atropine or a related precursor. A representative synthetic scheme is outlined below.

Caption: Simplified synthetic workflow for Atroscine.

A general protocol for the epoxidation step would involve dissolving atropine in a suitable solvent and reacting it with an epoxidizing agent, such as a peroxy acid (e.g., m-chloroperoxybenzoic acid), followed by purification.

Radioligand Binding Assay for Muscarinic Receptors

This protocol is used to determine the binding affinity (Ki) of Atroscine for muscarinic receptor subtypes.

4.2.1. Membrane Preparation

• Homogenize tissue (e.g., rat brain) or cells expressing the target muscarinic receptor subtype in ice-cold buffer.

• Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

• Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

• Wash the membrane pellet by resuspension in fresh buffer and recentrifugation.

• Resuspend the final pellet in assay buffer and determine the protein concentration.

4.2.2. Competition Binding Assay

• In a 96-well plate, add a fixed concentration of a suitable radioligand (e.g., [³H]-N-methylscopolamine) to each well.

• Add varying concentrations of unlabeled Atroscine to the wells.

• Initiate the binding reaction by adding the prepared cell membranes.

• Incubate the plate to allow the binding to reach equilibrium.

• Terminate the reaction by rapid filtration through a glass fiber filter mat to separate bound from free radioligand.

• Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding at each concentration of Atroscine and determine the IC₅₀, which can then be used to calculate the Ki value.

The following diagram outlines the workflow for a competitive radioligand binding assay.

Caption: Workflow for a competitive radioligand binding assay.

Isolated Guinea Pig Ileum Assay for Anticholinergic Activity

This functional assay measures the ability of Atroscine to inhibit acetylcholine-induced smooth muscle contraction.

4.3.1. Tissue Preparation

• Humanely euthanize a guinea pig and dissect a segment of the ileum.

• Clean the ileum segment and suspend it in an isolated organ bath containing oxygenated Tyrode's solution at 37°C.

• Attach one end of the tissue to a fixed point and the other to an isometric force transducer to record contractions.

• Allow the tissue to equilibrate under a constant resting tension.

4.3.2. Experimental Procedure

• Establish a cumulative concentration-response curve for acetylcholine to determine the EC₅₀.

• Wash the tissue and allow it to return to baseline.

• Add a known concentration of Atroscine to the organ bath and incubate for a set period.

• In the presence of Atroscine, re-establish the acetylcholine concentration-response curve.

• A rightward shift in the acetylcholine concentration-response curve indicates competitive antagonism by Atroscine. The magnitude of this shift can be used to calculate the pA₂ value, a measure of the antagonist's potency.

The logical relationship in this experiment is depicted below.

Caption: Logical relationship of agonist and antagonist in the functional assay.

Conclusion

Atroscine, as a racemic mixture of hyoscine, serves as a valuable tool in pharmacological research for studying the effects of muscarinic acetylcholine receptor antagonism. Its well-defined mechanism of action and the availability of robust in vitro assays make it a cornerstone for investigating cholinergic signaling and for the development of new anticholinergic drugs. This guide provides a foundational understanding of its chemical and pharmacological properties, along with detailed experimental frameworks for its characterization.

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. Anticholinergic and Antihistaminergic Effects in the Guinea Pig Ileum [benthamopenarchives.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. ilearn.med.monash.edu.au [ilearn.med.monash.edu.au]
• 8. Desensitization to the anticholinergic effects of atropine on isolated guinea pig ileum - PubMed [pubmed.ncbi.nlm.nih.gov]

Atroscine: A Technical Guide to Biological Activity and Molecular Targets

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides an in-depth technical overview of the biological activity and molecular targets of atroscine. Atroscine, a tropane (B1204802) alkaloid, is the racemic mixture of scopolamine (B1681570). Due to the extensive characterization of the closely related compound atropine (B194438), this guide leverages data from both molecules to provide a comprehensive profile. The primary mechanism of action is competitive antagonism of muscarinic acetylcholine (B1216132) receptors, with secondary activity at nicotinic acetylcholine and adrenergic receptors. This guide details these interactions, summarizing quantitative binding and functional data, outlining the affected signaling pathways, and providing methodologies for key experimental assays used in their characterization.

Introduction and Nomenclature

Atroscine is a tropane alkaloid, a class of compounds known for their significant physiological effects.[1] Chemically, atroscine is the racemic form of scopolamine, also known as (±)-Scopolamine.[2] It is structurally similar to atropine, another well-characterized tropane alkaloid, differing by the presence of an epoxide group.[3] This structural difference influences its ability to penetrate the blood-brain barrier, with scopolamine (and thus atroscine) exhibiting more pronounced central nervous system effects at lower doses.[3]

Both atroscine and atropine are non-selective competitive antagonists of muscarinic acetylcholine receptors (mAChRs), which constitutes their primary mechanism of action.[2][4] Given the wealth of pharmacological data available for atropine, it serves as a primary reference compound in this guide to illustrate the biological activities characteristic of this class. This document will clearly distinguish between data specific to atroscine/scopolamine and the more abundant data for atropine.

Molecular Targets and Quantitative Data

Atroscine's biological effects are mediated through its interaction with several key receptor systems. Its highest affinity is for muscarinic receptors, but at higher concentrations, it also interacts with other neurotransmitter receptors.

Primary Targets: Muscarinic Acetylcholine Receptors (mAChRs)

Atroscine and atropine are potent, non-selective, competitive antagonists at all five subtypes of muscarinic acetylcholine receptors (M1-M5).[5][6] They bind to the orthosteric site, directly competing with the endogenous ligand acetylcholine (ACh), thereby inhibiting parasympathetic nervous system activity.[6]

Compound	Receptor Subtype	Assay Type	Parameter	Value (nM)	Source(s)
Atropine	Human M1	Competition Binding	Ki	1.27	[5]
Human M2	Competition Binding	Ki	3.24	[5]
Human M3	Competition Binding	Ki	2.21	[5]
Human M4	Competition Binding	Ki	0.77	[5]
Human M5	Competition Binding	Ki	2.84	[5]
Human M1	Functional (IP1)	IC50	2.22	[5]
Human M2	Functional (IP1)	IC50	4.32	[5]
Human M3	Functional (IP1)	IC50	4.16	[5]
Human M4	Functional (IP1)	IC50	2.38	[5]
Human M5	Functional (IP1)	IC50	3.39	[5]
Atroscine ((±)-Scopolamine)	Muscarinic Receptor	Competition Binding	Ki	7.25	[2]

Table 1: Quantitative binding affinity and functional inhibition data for Atropine and Atroscine at muscarinic acetylcholine receptors.

Secondary and Off-Target Interactions

At higher, micromolar concentrations, atroscine and atropine exhibit activity at other receptors, notably neuronal nicotinic acetylcholine receptors (nAChRs) and α-adrenergic receptors. The interaction with nAChRs is complex, involving non-competitive antagonism, likely via ion channel block, and in some cases, potentiation of the receptor response at low agonist concentrations.[7][8]

Compound	Receptor/Subtype	Assay Type	Parameter	Value (µM)	Conditions / Notes	Source(s)
Atropine	Rat α4β4 nAChR	Electrophysiology	IC50	0.655	High agonist conc., Vm = -80 mV	[7]
Rat α4β4 nAChR	Electrophysiology	IC50	4.5	High agonist conc., Vm = -40 mV	[7]
Rat α3β4 nAChR	Electrophysiology	IC50	~9	Voltage-dependent	[8]
Rat α3β4-like (MHb neurons)	Electrophysiology	IC50	4	Vm = -40 mV	[9]
Heteromeric nAChRs	Electrophysiology	IC50	4 - 13	General range for α3/α4 containing subtypes	[8][9]
Human Brain nAChRs	Competition Binding	IC50	> 50	Displacement of [3H]nicotine	[10]
Atroscine ((±)-Scopolamine)	α1-Adrenergic Receptor	Competition Binding	Ki	33	[2]

Table 2: Quantitative data for secondary and off-target interactions of Atropine and Atroscine.

Signaling Pathways

The physiological effects of atroscine are a direct consequence of its modulation of distinct signaling cascades.

Muscarinic Receptor Signaling

Atroscine's antagonism at mAChRs blocks two primary G-protein-coupled signaling pathways:

• Gq/11 Pathway (M1, M3, M5): Inhibition of this pathway prevents phospholipase C (PLC) activation, thereby blocking the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This leads to a decrease in intracellular calcium release and protein kinase C (PKC) activation.

• Gi/o Pathway (M2, M4): Antagonism here prevents the inhibition of adenylyl cyclase, leading to a relative increase in intracellular cyclic AMP (cAMP) levels by disinhibiting the enzyme.

Caption: Muscarinic receptor signaling pathways antagonized by Atroscine.

Nicotinic Receptor Modulation

Atropine's interaction with the nAChR, a ligand-gated ion channel, is distinct from its effects on mAChRs. It does not compete for the ACh binding site but is thought to physically block the ion pore (non-competitive antagonism). At certain receptor subtypes and low ACh concentrations, it can allosterically potentiate the channel's opening.

Caption: Dual modulatory effects of Atropine on nAChR ion channels.

Experimental Protocols

Characterizing the interaction of atroscine with its targets requires specific biochemical and functional assays. The following sections detail the methodologies for key experiments.

Radioligand Binding Assay for Muscarinic Receptors

Radioligand binding assays are the gold standard for determining the binding affinity (Ki) of a test compound. A competition binding assay measures the ability of an unlabeled compound (atroscine) to displace a radiolabeled ligand with known affinity from the receptor.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Methodology:

• Receptor Source: Membranes are prepared from cell lines (e.g., CHO or HEK293) stably expressing a specific human muscarinic receptor subtype, or from tissue homogenates rich in endogenous receptors (e.g., rat brain cortex).[11][12]

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS), a high-affinity muscarinic antagonist, is commonly used at a fixed concentration near its Kd value (e.g., 0.5 - 1.0 nM).[11]

• Assay Buffer: A typical buffer is 50 mM Tris-HCl with 5 mM MgCl2, pH 7.4.

• Procedure:

  • Membrane Preparation: Homogenize cells or tissue in ice-cold buffer, followed by centrifugation to pellet the membranes. Resuspend the pellet and determine protein concentration (e.g., via BCA assay).[11]

  • Assay Setup: In a 96-well plate, combine the membrane preparation (50-100 µg protein), [³H]-NMS, and either assay buffer (for total binding), a saturating concentration of an unlabeled antagonist like atropine (1 µM, for non-specific binding), or varying concentrations of the test compound (atroscine).[11]

  • Incubation: Incubate the plate, often with gentle agitation, to allow the binding to reach equilibrium (e.g., 60 minutes at 25°C).[12]

  • Filtration: Terminate the reaction by rapid vacuum filtration through glass fiber filters (e.g., Whatman GF/B), which trap the membranes with bound radioligand.[11]

  • Washing: Immediately wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Counting: Place filters in scintillation vials with scintillation cocktail and quantify the bound radioactivity using a liquid scintillation counter.

• Data Analysis: Specific binding is calculated by subtracting non-specific counts from total counts. The data are plotted as percent specific binding versus the log concentration of atroscine. A non-linear regression fit to a sigmoidal dose-response curve yields the IC50. The Ki is then calculated using the Cheng-Prusoff equation.

Electrophysiology Assay for Nicotinic Receptors

Two-electrode voltage clamp (TEVC) in Xenopus laevis oocytes is a robust method for studying the functional effects of compounds on ligand-gated ion channels.[7][13] This technique allows for the precise control of membrane potential while measuring the ion currents flowing through expressed receptors in response to agonists and modulators.

Caption: Workflow for a TEVC electrophysiology experiment in Xenopus oocytes.

Detailed Methodology:

• Oocyte Expression System: Xenopus laevis oocytes are used due to their large size and low levels of endogenous channels.[13][14]

• Reagents:

  • cRNA: Synthesized from cloned DNA of the desired nAChR subunits (e.g., rat α4 and β4).[7]

  • Recording Buffer (ND96): Standard saline solution for oocytes.

  • Agonist: Acetylcholine (ACh) or nicotine.

  • Antagonist: Atropine.

• Procedure:

  • Oocyte Preparation: Oocytes are surgically harvested and treated to remove the follicular layer. cRNA encoding the nAChR subunits is injected into the oocyte cytoplasm. The oocytes are then incubated for 2-7 days to allow for protein expression and assembly in the plasma membrane.[14][15]

  • Recording Setup: An oocyte is placed in a recording chamber and continuously perfused with buffer. It is impaled with two microelectrodes, one to measure membrane potential and one to inject current. The membrane potential is held constant (clamped) at a specific voltage, typically between -40 mV and -80 mV.[7][14]

  • Data Acquisition: The agonist (e.g., 1 mM ACh) is applied to the oocyte to evoke a baseline inward current. Once a stable response is achieved, the agonist is co-applied with increasing concentrations of atropine. The resulting current is measured.[7]

• Data Analysis: The peak current amplitude in the presence of atropine is compared to the baseline current. The percentage of inhibition is calculated for each atropine concentration. The data are then plotted, and the concentration that produces 50% inhibition (IC50) is determined by fitting the data to a dose-response curve.[7]

Calcium Flux Functional Assay

For Gq-coupled muscarinic receptors (M1, M3, M5), a functional response can be measured by monitoring changes in intracellular calcium concentration ([Ca²⁺]i). This is a common high-throughput screening method.

Detailed Methodology:

• Cell Line: A cell line (e.g., human neuroblastoma SH-SY5Y or CHO) endogenously or recombinantly expressing the muscarinic receptor subtype of interest is used.[1][16]

• Reagents:

  • Calcium-sensitive fluorescent dye: e.g., Fura-2 AM or Fluo-4 AM. These are membrane-permeable and become fluorescent upon binding to calcium.

  • Agonist: Acetylcholine or carbachol.

  • Antagonist: Atropine or atroscine.

• Procedure:

  • Cell Plating: Cells are seeded into a multi-well plate (e.g., 96-well) and allowed to adhere overnight.

  • Dye Loading: The cell culture medium is replaced with a buffer containing the calcium-sensitive dye. The cells are incubated (e.g., 60 minutes at 37°C) to allow the dye to enter the cells and be de-esterified into its active form.[1]

  • Assay: The plate is placed in a fluorescence plate reader. A baseline fluorescence is measured. To test for antagonist activity, cells are pre-incubated with various concentrations of atroscine. Then, a fixed concentration of an agonist (e.g., an EC90 concentration of carbachol) is added to stimulate the receptor.[1][16]

• Data Analysis: The change in fluorescence intensity upon agonist addition corresponds to the increase in intracellular calcium. The inhibitory effect of atroscine is determined by the reduction in this fluorescence signal. The IC50 value is calculated by plotting the percentage of inhibition against the log concentration of atroscine and fitting the data to a dose-response curve.[17]

References

• 1. A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. neuroscience - Differences in the action of Scopolamine and Atropine - Biology Stack Exchange [biology.stackexchange.com]
• 4. (-)-Scopolamine (Atroscine) | Adrenergic Receptor | 138-12-5 | Invivochem [invivochem.com]
• 5. apexbt.com [apexbt.com]
• 6. Involvement of dorsal hippocampal alpha-adrenergic receptors in the effect of scopolamine on memory retrieval in inhibitory avoidance task - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Potentiation and inhibition of neuronal nicotinic receptors by atropine: competitive and noncompetitive effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Interactions of atropine with heterologously expressed and native α3 subunit-containing nicotinic acetylcholine receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Interactions of atropine with heterologously expressed and native alpha 3 subunit-containing nicotinic acetylcholine receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Biochemical characterization of the nicotinic cholinergic receptors in human brain: binding of (-)-[3H]nicotine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. High-throughput electrophysiology with Xenopus oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. USING XENOPUS OOCYTES IN NEUROLOGICAL DISEASE DRUG DISCOVERY - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Patch clamp and perfusion techniques to study ion channels expressed in Xenopus oocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. tandfonline.com [tandfonline.com]

Atroscine (Scopolamine): A Technical Guide to Natural Sources and Extraction Methodologies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atroscine, known more commonly in scientific literature as scopolamine, is a tropane (B1204802) alkaloid with significant pharmacological interest due to its anticholinergic properties. It acts as a competitive antagonist of muscarinic acetylcholine (B1216132) receptors, leading to a range of effects on the central and peripheral nervous systems. This has led to its therapeutic use in the treatment of motion sickness, postoperative nausea and vomiting, and as an antispasmodic agent. This technical guide provides an in-depth overview of the primary natural sources of atroscine and detailed methodologies for its extraction and purification.

Natural Sources of Atroscine

Atroscine is predominantly found in plants belonging to the Solanaceae family, also known as the nightshade family. The concentration of atroscine and related tropane alkaloids, such as atropine (B194438) (the racemic form of hyoscyamine), can vary significantly depending on the plant species, the specific part of the plant, the developmental stage, and environmental conditions.

Key plant genera known for their atroscine content include Atropa, Datura, Hyoscyamus, and Brugmansia.[1]

Quantitative Analysis of Atroscine and Atropine in Solanaceae Species

The following tables summarize the quantitative data on the concentration of atroscine (scopolamine) and atropine found in various Solanaceae species. These values are presented to provide a comparative overview for researchers seeking to identify potent natural sources for extraction.

Plant Species	Plant Part	Atroscine (Scopolamine) Content (mg/g dry weight)	Atropine Content (mg/g dry weight)	Reference
Datura stramonium	Leaves (vegetative)	0.90	0.30	[2]
Datura stramonium	Leaves (generative)	0.20	0.37	[2]
Datura stramonium	Stems	0.23	0.70	[2]
Datura stramonium	Petioles (vegetative)	0.42	0.80	[2]
Datura stramonium	Petioles (generative)	0.20	0.62	[2]
Datura stramonium	Capsules	0.34	0.64	[2]
Datura stramonium	Seeds	0.20	-	[2]
Datura ferox	Overall Plant	-	0.028	[1]
Datura ferox	Overall Plant	2.4	-	[1]
Datura metel	Seeds	-	0.52
Datura metel	Capsules	0.58	-
Atropa belladonna	Berries	0.40	0.21
Atropa belladonna	Leaves	0.35	0.55
Hyoscyamus niger	Roots	0.229	0.172

Extraction Methodologies

The extraction of atroscine from plant material involves several stages, including sample preparation, extraction, and purification. The choice of method depends on factors such as the starting material, the desired purity of the final product, and the scale of the operation.

Experimental Workflow for Atroscine Extraction

References

• 1. Research Portal [ujcontent.uj.ac.za]
• 2. abcbot.pl [abcbot.pl]

Atroscine (Atropine) In Vivo Pharmacokinetics and Pharmacodynamics: A Technical Guide

Introduction

This technical guide provides a comprehensive overview of the in vivo pharmacokinetics and pharmacodynamics of atroscine, more commonly known as atropine (B194438). Atropine is a tropane (B1204802) alkaloid and a competitive, non-selective antagonist of muscarinic acetylcholine (B1216132) receptors. It is widely used in clinical practice for its anticholinergic properties, which include effects on the cardiovascular, respiratory, gastrointestinal, and central nervous systems. This document is intended for researchers, scientists, and drug development professionals, offering a detailed examination of atropine's behavior in biological systems, supported by quantitative data, experimental methodologies, and visual representations of its mechanisms and experimental workflows.

Pharmacodynamics: The Mechanism of Action

Atropine functions as a competitive antagonist at muscarinic acetylcholine (ACh) receptors, specifically M1, M2, and M3 subtypes.[1][2] By blocking the binding of the endogenous neurotransmitter acetylcholine, atropine effectively inhibits the parasympathetic nervous system's effects on various organs.[1] This antagonism is surmountable, meaning it can be overcome by increasing the local concentration of acetylcholine.[3]

The primary pharmacodynamic effects of atropine include:

• Cardiovascular System: Atropine blocks M2 receptors in the heart, leading to an increased heart rate (tachycardia) by inhibiting vagal nerve influence.[1] It can also improve atrioventricular conduction.[4]

• Respiratory System: By antagonizing M3 receptors, atropine reduces bronchial secretions and relaxes the smooth muscle of the respiratory tract.[1]

• Gastrointestinal System: Atropine inhibits gastrointestinal motility and secretions by blocking M3 receptors in the smooth muscle and glands of the GI tract.[1]

• Exocrine Glands: It decreases secretions from salivary, sweat, and lacrimal glands.[5]

• Ocular System: Atropine causes pupil dilation (mydriasis) and paralysis of accommodation (cycloplegia) by blocking M3 receptors in the eye.[1]

• Central Nervous System: As a tertiary amine, atropine can cross the blood-brain barrier and may cause central nervous system effects, ranging from stimulation at lower doses to sedation at higher doses.[1][6]

Signaling Pathway of Atropine's Muscarinic Antagonism

Atropine competitively blocks acetylcholine at muscarinic receptors.

Pharmacokinetics: Absorption, Distribution, Metabolism, and Excretion (ADME)

Atropine is rapidly absorbed following parenteral administration and is widely distributed throughout the body.[3] Its metabolism primarily occurs in the liver via enzymatic hydrolysis, and a significant portion is excreted unchanged in the urine.[3][7]

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters of atropine from various in vivo studies.

Table 1: Pharmacokinetic Parameters of Atropine in Different Species and Administration Routes

Species	Dose	Route	Cmax (ng/mL)	Tmax (min)	Half-life (hours)	Bioavailability (%)	Reference
Human (Adult)	1.67 mg	IM	9.6 ± 1.5	3	3.0 ± 0.9 (IV)	-	[6]
Human (Child)	0.02 mg/kg	IM	-	-	-	-	[8]
Human (Child)	0.03 mg/kg	Oral	-	-	-	-	[8]
Pig	0.25 mg	IV	46.3 ± 16.7	1	-	100	[9]
Pig	2 mg	Endobronchial	48.8 ± 25.9	2	-	23	[9]
Rat	10 mg/kg	IV	-	-	Higher than Ipratropium (B1672105)	-	[10]
Rat	50 mg/kg	Oral	-	-	-	-	[10]
Rat	50 mg/kg	IP	-	-	-	-	[10]
Rat	-	IV	274.25 ± 53.66	-	-	-	[11]
Rat	-	IG	-	-	-	21.62	[11]
Swine	-	IV	Immediate	Immediate	-	-	[12]
Swine	-	IO	Immediate	Immediate	-	-	[12]
Swine	-	IM	Significantly lower	Significantly lower	-	-	[12]

Table 2: Additional Pharmacokinetic Properties of Atropine

Parameter	Value	Species	Notes	Reference
Protein Binding	14-22%	Human	-	[6]
Volume of Distribution (Vd)	~3 L/kg	Rat	Central compartment	[10]
Clearance (CL)	~3.5 L/h/kg	Rat	-	[10]
Urinary Excretion (unchanged)	13-50%	Human	-	[3][7]
Urinary Excretion	11.33%	Rat	-	[11]

Note: Data are presented as mean ± SD or SEM where available. Some studies did not report all parameters.

Experimental Protocols

Detailed methodologies are crucial for the replication and interpretation of in vivo studies. Below are generalized protocols based on the cited literature for assessing atropine's pharmacokinetics and pharmacodynamics.

In Vivo Pharmacokinetic Study Protocol

Objective: To determine the pharmacokinetic profile of atropine following administration via a specific route.

Animal Model: Species such as rats, pigs, or dogs are commonly used.[9][10][13] Animals are housed under standard laboratory conditions with controlled light-dark cycles and access to food and water.

Drug Administration:

• Preparation: Atropine sulfate (B86663) is typically dissolved in a sterile vehicle such as normal saline.

• Dosing: The dose is calculated based on the animal's body weight (e.g., mg/kg).

• Administration: The drug is administered via the desired route, for example:

  • Intravenous (IV): Injected into a cannulated vein (e.g., femoral or jugular vein).

  • Intramuscular (IM): Injected into a major muscle mass (e.g., quadriceps).[12]

  • Oral (PO) / Intragastric (IG): Administered via oral gavage.[11]

  • Intraperitoneal (IP): Injected into the peritoneal cavity.[10]

  • Endobronchial: Instilled into the bronchial tree.[9]

  • Intraosseous (IO): Infused into the bone marrow cavity.[12]

Sample Collection:

• Blood samples are collected at predetermined time points post-administration (e.g., 0, 2, 5, 15, 30, 60, 120, 240, 360 minutes).

• Samples are typically drawn from a cannulated artery or vein and collected into tubes containing an anticoagulant (e.g., heparin or EDTA).

• Plasma is separated by centrifugation and stored at -20°C or -80°C until analysis.

Analytical Method:

• Sample Preparation: Plasma samples may undergo protein precipitation or liquid-liquid extraction to isolate the drug.

• Quantification: Atropine concentrations in plasma are determined using a validated analytical method, such as:

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and specific method for drug quantification.[11]

  • Radioreceptor Assay (RRA): A competitive binding assay using radiolabeled ligands for muscarinic receptors.[10]

Data Analysis:

• Pharmacokinetic parameters (Cmax, Tmax, AUC, half-life, Vd, CL) are calculated from the plasma concentration-time data using non-compartmental analysis software.

Experimental Workflow for a Pharmacokinetic Study

A typical workflow for an in vivo pharmacokinetic study of atropine.

In Vivo Pharmacodynamic Study Protocol

Objective: To evaluate the physiological effects of atropine on a target organ system.

Animal Model: Similar to pharmacokinetic studies, various animal models are employed. For cardiovascular studies, dogs and cats have been used.[13]

Experimental Setup:

• Animals are often anesthetized and instrumented for continuous monitoring of physiological parameters.

• Parameters such as heart rate, blood pressure, and respiratory rate are recorded using appropriate transducers and data acquisition systems.[14]

• For studies on glandular secretions, salivary flow can be measured by cannulating the salivary duct.[15]

Drug Administration: Atropine is administered, typically intravenously, to observe the onset and duration of its effects.

Data Collection: Physiological parameters are recorded continuously before, during, and after drug administration.

Data Analysis: Changes in the measured parameters from baseline are calculated and correlated with the administered dose or plasma concentration of atropine.

Atropine exhibits rapid absorption and distribution following parenteral administration, with its primary mechanism of action being the competitive antagonism of muscarinic acetylcholine receptors. The pharmacokinetic and pharmacodynamic profiles of atropine can vary depending on the species, route of administration, and physiological condition of the subject. The data and protocols presented in this guide provide a foundational understanding for professionals engaged in the research and development of anticholinergic agents. Further investigation into the specific metabolic pathways and the influence of disease states on atropine's disposition will continue to refine its therapeutic applications.

References

• 1. What is the mechanism of Atropine Sulfate? [synapse.patsnap.com]
• 2. Atropine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. accessmedicine.mhmedical.com [accessmedicine.mhmedical.com]
• 5. youtube.com [youtube.com]
• 6. Atropine Sulfate - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 7. Atropine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Comparison of pharmacokinetic and pharmacodynamic parameters following oral or intramuscular atropine in children. Atropine overdose in two small children - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparison of intravenous and endobronchial atropine: a pharmacokinetic and -dynamic study in pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Plasma kinetics of atropine and ipratropium in rats after different routes of administration evaluated by a radioreceptor assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparative study on pharmacokinetics of a series of anticholinergics, atropine, anisodamine, anisodine, scopolamine and tiotropium in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Atropine: animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effects of atropine on the cardiorespiratory alterations of endotoxic shock in unanesthetized dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Comparison of the effects of atropine in vivo and ex vivo (radioreceptor assay) after oral and intramuscular administration to man - PubMed [pubmed.ncbi.nlm.nih.gov]

Atroscine (Atropine) Toxicology and Safety Profile: An In-Depth Technical Guide for Laboratory Use

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the toxicology and safety profile of atroscine, more commonly known as atropine (B194438). The information presented is intended to support laboratory researchers, scientists, and drug development professionals in the safe handling and informed use of this compound in a research setting. Atropine is a naturally occurring tropane (B1204802) alkaloid and a competitive antagonist of muscarinic acetylcholine (B1216132) receptors, widely used in both clinical practice and preclinical research.[1][2] A thorough understanding of its toxicological properties is crucial for mitigating risks and ensuring the integrity of experimental outcomes.

Executive Summary

Atropine exerts its effects by blocking the action of acetylcholine at muscarinic receptors in the central and peripheral nervous systems.[3][4][5] While therapeutically useful for treating bradycardia, organophosphate poisoning, and reducing secretions, its anticholinergic properties can also lead to a range of adverse effects.[1][6][7] The primary toxicological concerns are related to its cardiovascular, central nervous system, and exocrine gland effects.[1][7] This document summarizes key toxicological data, outlines safety precautions for laboratory use, and provides insights into the experimental protocols used to derive this information.

Mechanism of Action

Atropine is a non-selective muscarinic receptor antagonist, meaning it competitively blocks the binding of acetylcholine to all five subtypes of muscarinic receptors (M1-M5).[1] This blockade inhibits the physiological responses normally induced by parasympathetic nervous system stimulation.[4][5] The resulting effects include increased heart rate, decreased salivation and other secretions, relaxation of smooth muscle, and pupillary dilation.[4][7] At higher doses, atropine can cross the blood-brain barrier and cause central nervous system effects such as excitement, confusion, and hallucinations.[1][7]

Figure 1: Atropine's competitive antagonism of muscarinic receptors.

Toxicological Profile

The toxicity of atropine is an extension of its pharmacological effects. Overdose can lead to a characteristic anticholinergic toxidrome.[1][8]

Acute Toxicity

Acute toxicity data for atropine, primarily expressed as LD50 (the dose lethal to 50% of a test population), has been determined in various animal models. These values are crucial for understanding the short-term lethal potential of the compound.

Species	Route of Administration	LD50 Value	Reference
Mouse	Oral	75 mg/kg	[9]
Rat	Oral	500 mg/kg	[9][10]
Mouse	Intraperitoneal	30 mg/kg	[9]
Rat	Intraperitoneal	280 mg/kg	[9][10]
Mouse	Subcutaneous	428 mg/kg	[9]
Rat	Subcutaneous	250 mg/kg	[9]

Signs of Acute Toxicity: Signs of acute atropine toxicity are consistent with excessive anticholinergic effects and include dry mouth, blurred vision, photophobia, tachycardia, flushed and dry skin, and central nervous system effects such as restlessness, confusion, hallucinations, and delirium.[1][7] In severe cases, respiratory depression, coma, and circulatory collapse can occur.[6]

Subchronic Toxicity

A 21-day inhalation study of atropine sulfate (B86663) in rats and dogs revealed expected pharmacological effects such as mydriasis (pupillary dilation) and reduced salivation.[3][4] In this study, no mortality or other significant toxic effects were observed at the tested doses.[3][4] In dogs, high doses led to tachycardia.[3][4] The No-Observed-Adverse-Effect-Level (NOAEL) for atropine sulfate eye drops in a 40-day study in young rats was determined to be 0.008 mg/day.[11]

Reproductive and Developmental Toxicity

Studies on the reproductive and developmental toxicity of atropine have shown some effects, although the data is not extensive.

Study Type	Species	Route	Key Findings	NOAEL/LOAEL	Reference
Male Fertility	Rat	Oral	Dose-related decrease in fertility.	No-effect dose not established.	[12]
Developmental	Mouse	Subcutaneous	At high doses, a potential for skeletal anomalies was reported, but the study concluded atropine alone was not teratogenic.	A definitive NOAEL was not established.	[5]
Juvenile Toxicity (eye drops)	Rat	Ocular	No toxicological effects on physical, physiological, or reproductive development.	NOAEL: 0.008 mg/day	[11]

Atropine is known to cross the placental barrier.[12][13] While there is no conclusive evidence of teratogenicity in humans, its use during pregnancy should be approached with caution.[1][14]

Genotoxicity

The genotoxic potential of atropine has been investigated in a number of short-term tests. While some studies have shown no genotoxic potential, others have been deemed inconclusive.

Assay Type	System	Metabolic Activation	Result	Reference
Ames Test (Bacterial Reverse Mutation)	Salmonella typhimurium	With and without	Negative	[5][15]
Chromosomal Aberration	Mammalian cells	Not specified	Inconclusive reports	[15]

Carcinogenicity

There is no evidence to suggest that atropine is carcinogenic.[5] Long-term carcinogenicity studies in animals have not been a primary focus, likely due to the long history of clinical use of the drug for acute and short-term conditions.

Experimental Protocols

Detailed experimental protocols for toxicological studies are often proprietary or not fully disclosed in publications. However, the methodologies generally follow established international guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Following OECD Guideline 423)

References

• 1. Atropine - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. A subchronic toxicity study of two inhaled aerosolized atropine sulfate formulations in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Atropine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Review on Pharmacology of Atropine, Clinical Use and Toxicity – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 8. merck.com [merck.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. Atropine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. Atropine (Atropine): Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]
• 13. Atropine Sulfate - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 14. drugs.com [drugs.com]
• 15. EVALUATION OF DATA FROM SHORT-TERM GENETIC TESTING OF ANTICHOLINERGIC CHEMICALS - Possible Long-Term Health Effects of Short-Term Exposure to Chemical Agents - NCBI Bookshelf [ncbi.nlm.nih.gov]

Atroscine: A Comprehensive Technical Review of its History, Pharmacology, and Experimental Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Atroscine, more commonly known as scopolamine (B1681570), is a tropane (B1204802) alkaloid with a long and storied history, evolving from a component of ancient potions to a valuable tool in modern medicine.[1] This technical guide provides a comprehensive review of atroscine, covering its historical context, chemical and physical properties, mechanism of action as a non-selective muscarinic antagonist, and its pharmacokinetic and toxicological profiles. Detailed experimental protocols for its synthesis, extraction, and analysis are provided, alongside visualizations of its signaling pathways and experimental workflows to facilitate a deeper understanding for researchers and drug development professionals.

Introduction and Historical Overview

Atroscine, chemically identical to (-)-scopolamine, is a naturally occurring tropane alkaloid found in various plants of the Solanaceae family, such as Scopolia carniolica, henbane (Hyoscyamus niger), and species of Datura and Brugmansia.[2] Its history is intertwined with that of atropine (B194438), another well-known belladonna alkaloid.

The name "atroscine" is less common in contemporary scientific literature but historically has been used to refer to the levorotatory, pharmacologically active isomer of scopolamine. The name "scopolamine" itself was derived from the plant Scopolia carniolica, which was named in honor of the Italian naturalist Giovanni Antonio Scopoli.[1] The alternative name, "hyoscine," is derived from another source plant, Hyoscyamus niger.[3][4]

Historically, extracts from these plants were used for their psychoactive and medicinal properties in various cultures long before the isolation of the active compounds.[1] The pure alkaloid was first isolated by the German chemist Albert Ladenburg in 1880. By the early 20th century, scopolamine began to see use in anesthesia, notably for its ability to induce amnesia and reduce secretions.[1][3] Today, its primary clinical applications include the prevention of motion sickness and postoperative nausea and vomiting.[3]

Chemical and Physical Properties

Atroscine is the tropine (B42219) ester of tropic acid. It is structurally very similar to atropine but includes an epoxide bridge, which is crucial for its distinct pharmacological profile.

Property	Value	Reference
IUPAC Name	(–)-(S)-3-Hydroxy-2-phenylpropionic acid (1R,2R,4S,5S,7α,9S)-9-methyl-3-oxa-9-azatricyclo[3.3.1.02,4]non-7-yl ester	[3]
Molecular Formula	C₁₇H₂₁NO₄	[5]
Molecular Weight	303.35 g/mol	[5]
pKa	7.55 – 7.81	[5]
Octanol:Water Partition Coefficient	1.2	[5]
Appearance	White crystalline powder	[5]

Mechanism of Action

Atroscine functions as a competitive, non-selective antagonist of muscarinic acetylcholine (B1216132) receptors (mAChRs).[6] It blocks the action of the neurotransmitter acetylcholine at all five subtypes of muscarinic receptors (M1 through M5), thereby inhibiting parasympathetic nerve impulses.[5][6] This antagonism is what underlies its diverse physiological effects.

Signaling Pathways

The binding of atroscine to muscarinic receptors inhibits the downstream signaling cascades typically initiated by acetylcholine. Muscarinic receptors are G-protein coupled receptors (GPCRs) that couple to different G proteins depending on the receptor subtype.

• M1, M3, and M5 Receptors: These receptors primarily couple to Gq/11 proteins.[7] Acetylcholine binding activates phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).[7][8] Atroscine blocks this entire cascade.

• M2 and M4 Receptors: These receptors couple to Gi/o proteins, which inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).[7][8] Atroscine's antagonism prevents this inhibition.

Caption: Atroscine's antagonistic action on M1/M3/M5 and M2/M4 muscarinic receptor signaling pathways.

Quantitative Data

Receptor Binding Affinity

Atroscine exhibits high affinity for all muscarinic receptor subtypes. The inhibition constant (Ki) is a measure of this affinity.

Receptor Subtype	Ki (nM)	Reference
hM1	0.83	[9]
hM2	5.3	[9]
hM3	0.34	[9]
hM4	0.38	[9]
hM5	0.34	[9]

Note: There can be variability in reported Ki values depending on the experimental conditions and tissue/cell line used.

Pharmacokinetics

The pharmacokinetic profile of atroscine varies significantly with the route of administration. Oral bioavailability is low and variable due to first-pass metabolism.[6][10]

Parameter	Transdermal (1.5 mg patch)	Oral (0.5 mg)	Intravenous (0.5 mg)	Reference
Cmax	~0.1 ng/mL	0.54 ± 0.1 ng/mL	5.00 ± 0.43 ng/mL	[5]
Tmax	~8 hours	23.5 ± 8.2 min	~5 min	[5]
Elimination Half-life (t½)	9 hours (from patch)	~1.1 hours	~1.1 hours	[5]
Bioavailability	N/A	13.0 ± 1%	100%	[5]
Volume of Distribution (Vd)	N/A	N/A	1.4 ± 0.3 L/kg	[10]
Systemic Clearance	N/A	N/A	65.3 ± 5.2 L/hr	[10]

Toxicology

Atroscine can be highly toxic in large doses. The median lethal dose (LD50) varies by species and route of administration.

Species	Route	LD50	Reference
Mouse	Oral	1880 mg/kg	[11]
Rat	Oral	1270 mg/kg	[11]
Mouse	Subcutaneous	1650 mg/kg	[11]
Rat	Subcutaneous	296 mg/kg	[11]

Overdose is characterized by a classic anticholinergic toxidrome: "hot as a hare, blind as a bat, dry as a bone, red as a beet, and mad as a hatter," referring to hyperthermia, mydriasis (dilated pupils) and blurred vision, dry mouth and skin, flushing, and delirium/hallucinations.[5] The lethal dose in humans is estimated to be 2-4 mg.[11]

Experimental Protocols

Synthesis and Extraction

The biosynthesis of atroscine in plants is a complex enzymatic process starting from the amino acid L-ornithine.[3][12] Key intermediates include putrescine, tropinone (B130398), and hyoscyamine (B1674123).[3][12] The final step involves the epoxidation of hyoscyamine by the enzyme hyoscyamine 6β-hydroxylase (H6H).[12][13]

Caption: Simplified biosynthetic pathway of atroscine (scopolamine) in plants.

While atroscine is often extracted from plant sources, chemical synthesis is also possible, though it can be complex.[14] A common strategy involves the synthesis of the tropane core, followed by esterification and epoxidation. The Robinson tropinone synthesis is a classic example of forming the core structure.[15] A general synthetic approach involves the epoxidation of hyoscyamine, which can be derived from tropine and tropic acid.[13][14]

Radioligand Binding Assay

This protocol describes a competitive binding assay to determine the affinity of a test compound for muscarinic receptors using [³H]-N-methylscopolamine ([³H]-NMS) as the radioligand.[16][17][18]

Materials:

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS)

• Non-specific control: Atropine (1 µM)

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• Membrane Preparation: Homogenized tissue rich in muscarinic receptors (e.g., rat brain cortex)

• Equipment: 96-well plates, glass fiber filters, cell harvester, liquid scintillation counter.

Procedure:

• Membrane Preparation: Homogenize rat brain cortex in ice-cold assay buffer. Centrifuge at low speed to remove debris, then centrifuge the supernatant at high speed (e.g., 20,000 x g) to pellet the membranes. Resuspend the pellet in fresh assay buffer.[16]

• Assay Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: 50 µL [³H]-NMS + 50 µL Assay Buffer + 150 µL membrane suspension.

  • Non-specific Binding (NSB): 50 µL [³H]-NMS + 50 µL 1 µM Atropine + 150 µL membrane suspension.

  • Competition: 50 µL [³H]-NMS + 50 µL of test compound dilutions + 150 µL membrane suspension.[16]

• Incubation: Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Terminate the reaction by rapid vacuum filtration through a glass fiber filter mat using a cell harvester. Wash the filters with ice-cold wash buffer to remove unbound radioligand.[16]

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure radioactivity in counts per minute (CPM) using a liquid scintillation counter.

• Data Analysis: Calculate specific binding (Total Binding CPM - NSB CPM). For competition assays, plot the percentage of specific binding against the log concentration of the test compound to determine the IC50. Calculate the Ki using the Cheng-Prusoff equation.

Caption: Experimental workflow for a competitive radioligand binding assay.

Quantitative Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective method for quantifying atroscine in biological matrices like plasma or brain tissue.[19][20][21][22]

Materials:

• LC-MS/MS System: Equipped with an electrospray ionization (ESI) source.

• LC Column: C18 column (e.g., ZORBAX Eclipse Plus C18, 2.1 x 100 mm, 3.5 µm).[22]

• Mobile Phase: A gradient of water with 0.1% formic acid and acetonitrile (B52724).[22]

• Internal Standard (IS): A structurally similar compound, e.g., [¹³C, ²H₃]-Scopolamine or pseudoephedrine.[20][22]

• Sample Preparation: Protein precipitation or liquid-liquid extraction.

Procedure:

• Sample Preparation (Protein Precipitation): To a plasma or brain homogenate sample, add a precipitating agent like acetonitrile containing the internal standard. Vortex and centrifuge to pellet the proteins.[22]

• Chromatography: Inject the supernatant onto the LC column. Elute the analyte and internal standard using a programmed mobile phase gradient.

• Mass Spectrometry: Operate the mass spectrometer in positive ion ESI mode. Monitor the specific multiple reaction monitoring (MRM) transitions for atroscine (e.g., m/z 304.2 → 138.1) and the internal standard.[19][20]

• Quantification: Generate a calibration curve using standards of known concentrations. Quantify the atroscine concentration in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Conclusion

Atroscine, or scopolamine, remains a compound of significant interest due to its potent anticholinergic activity and diverse therapeutic applications. Its rich history, from traditional medicine to modern pharmacology, highlights its enduring relevance. For researchers and drug development professionals, a thorough understanding of its mechanism of action, quantitative pharmacology, and the experimental methods used for its study is paramount. This guide provides a foundational repository of this knowledge, intended to support further investigation and innovation in the field of muscarinic receptor pharmacology.

References

• 1. [The history of scopolamine--with special reference to its use in anesthesia] [pubmed.ncbi.nlm.nih.gov]
• 2. Scopolamine | Anticholinergic, Hyoscine, Motion Sickness | Britannica [britannica.com]
• 3. Scopolamine - Wikipedia [en.wikipedia.org]
• 4. Scopolamine [chemeurope.com]
• 5. journal.unnes.ac.id [journal.unnes.ac.id]
• 6. Pharmacokinetics and pharmacodynamics in clinical use of scopolamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Muscarinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 11. Beauty of the beast: anticholinergic tropane alkaloids in therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Application of Metabolic Engineering to the Production of Scopolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. benchchem.com [benchchem.com]
• 17. M1 muscarinic acetylcholine receptor in cultured rat neostriatum regulates phosphoinositide hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. N-[3H]methylscopolamine labeling of non-M1, non-M2 muscarinic receptor binding sites in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Determination of Scopolamine Distribution in Plasma and Brain by LC-MS/MS in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Rapid LC-MS/MS method for determination of scopolamine in human plasma [pharmacia.pensoft.net]
• 22. researchgate.net [researchgate.net]

A Technical Guide to the Role of Atropine in Neuroscience Research

An initial search for "atroscine" did not yield any relevant results in the context of neuroscience research. This suggests that "atroscine" may be a typographical error for "atropine," a well-documented and significant compound in this field. Atropine (B194438) is a competitive antagonist of muscarinic acetylcholine (B1216132) receptors and is extensively used as a tool to study the role of the cholinergic system in various brain functions. This guide will proceed under the assumption that the intended topic is atropine.

Audience: Researchers, scientists, and drug development professionals.

Abstract: Atropine, a naturally occurring tropane (B1204802) alkaloid, serves as a cornerstone pharmacological tool in neuroscience. As a non-selective competitive antagonist of muscarinic acetylcholine receptors (mAChRs), it has been instrumental in elucidating the role of the cholinergic system in a vast array of physiological and cognitive processes. This guide provides an in-depth overview of atropine's mechanism of action, its application in key research areas, and detailed experimental considerations. It summarizes quantitative data, outlines common experimental protocols, and visualizes critical pathways and workflows to support advanced research and drug development endeavors.

Mechanism of Action: Muscarinic Acetylcholine Receptor Antagonism

Atropine's primary mechanism of action is the competitive, reversible blockade of acetylcholine (ACh) at muscarinic receptors. It is a non-selective antagonist, meaning it binds with similar affinity to all five subtypes of muscarinic receptors (M1-M5), which are G-protein coupled receptors (GPCRs). This non-selectivity makes it a powerful tool for probing the general function of the muscarinic cholinergic system.

When acetylcholine is released into the synaptic cleft, it typically binds to postsynaptic mAChRs, initiating a downstream signaling cascade. Atropine works by occupying the same binding site as acetylcholine on the receptor, but without activating it. This prevents the endogenous neurotransmitter from exerting its effect, effectively silencing muscarinic cholinergic transmission. The blockade is surmountable, meaning it can be overcome by increasing the concentration of acetylcholine in the synapse.

The M1, M3, and M5 receptor subtypes primarily couple to Gq/11 proteins, leading to the activation of phospholipase C (PLC). This results in the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC). Conversely, M2 and M4 receptors couple to Gi/o proteins, which inhibit adenylyl cyclase, decrease cyclic AMP (cAMP) levels, and modulate ion channel activity. Atropine blocks all of these pathways.

Figure 1: Atropine's competitive antagonism at the muscarinic synapse.

Quantitative Data: Binding Affinities and In Vivo Effects

The affinity of atropine for different muscarinic receptor subtypes is a critical parameter in experimental design. While it is considered non-selective, minor variations exist. The following table summarizes representative binding affinity data (Ki values) and common dosage ranges used in preclinical neuroscience research.

Parameter	Value	Species / Preparation	Description
Binding Affinity (Ki)
M1 Receptor	0.6 - 2.0 nM	Human cloned receptors	Dissociation constant indicating high-affinity binding.
M2 Receptor	0.8 - 2.5 nM	Human cloned receptors	Similar high-affinity binding as M1.
M3 Receptor	0.5 - 1.8 nM	Human cloned receptors	High-affinity binding, often slightly higher than M1/M2.
M4 Receptor	0.7 - 2.2 nM	Human cloned receptors	High-affinity binding within the same range as other subtypes.
M5 Receptor	1.0 - 3.0 nM	Human cloned receptors	Slightly lower, but still high, affinity compared to M1-M4.
In Vivo Dosage
Systemic (i.p.)	1 - 50 mg/kg	Rodent (mouse, rat)	Dose range for studying central effects on behavior and cognition. Lower doses affect peripheral systems, while higher doses are needed to cross the blood-brain barrier effectively.
Central (i.c.v.)	1 - 20 µg	Rodent (rat)	Direct administration into the cerebral ventricles to bypass the blood-brain barrier and target central mAChRs specifically.
Electrophysiology
Hippocampal Slices	1 - 10 µM	Rat	Concentration in bath application to block muscarinic effects on synaptic plasticity (e.g., long-term potentiation).

Note: Values are compiled from various pharmacological resources and may vary based on experimental conditions.

Key Applications and Experimental Protocols

Atropine is widely used to investigate the cholinergic system's role in learning, memory, attention, and autonomic control.

A classic application of atropine is to induce amnesia in behavioral paradigms, demonstrating the necessity of intact muscarinic signaling for memory consolidation.

Key Experiment: Morris Water Maze

• Objective: To assess the effect of atropine on spatial learning and memory consolidation.

• Methodology:

  • Animal Subjects: Adult male Wistar rats (250-300g).

  • Apparatus: A circular pool (1.5m diameter) filled with opaque water, containing a hidden escape platform.

  • Acquisition Phase:

    • Animals are divided into two groups: Control (Saline injection) and Treatment (Atropine injection, e.g., 50 mg/kg, i.p.).

    • The drug is administered 30 minutes prior to the first training trial.

    • Animals undergo 4 training trials per day for 5 consecutive days. In each trial, the rat is placed in the pool from one of four starting positions and allowed to search for the hidden platform for 60 seconds.

    • The latency to find the platform (escape latency) and the path length are recorded using a video tracking system.

  • Probe Trial:

    • 24 hours after the final training trial, the platform is removed from the pool.

    • Animals are allowed to swim freely for 60 seconds.

    • The time spent in the target quadrant (where the platform was previously located) is measured.

• Expected Outcome: The atropine-treated group is expected to show significantly longer escape latencies during training and spend less time in the target quadrant during the probe trial, indicating impaired spatial memory formation.

Figure 2: Experimental workflow for a Morris Water Maze study using atropine.

In electrophysiology, atropine is applied to brain slices to isolate the contributions of muscarinic receptors to synaptic transmission and plasticity, such as long-term potentiation (LTP), a cellular correlate of learning.

Key Experiment: In Vitro Hippocampal LTP

• Objective: To determine if muscarinic receptor activation is necessary for the induction of LTP at Schaffer collateral-CA1 synapses.

• Methodology:

  • Slice Preparation: Prepare 400 µm thick transverse hippocampal slices from a rat brain.

  • Recording: Place a slice in an interface recording chamber perfused with artificial cerebrospinal fluid (aCSF). Place a stimulating electrode in the Schaffer collateral pathway and a recording electrode in the stratum radiatum of the CA1 region to record field excitatory postsynaptic potentials (fEPSPs).

  • Baseline Recording: Record stable baseline fEPSPs for 20-30 minutes by delivering single pulses every 15 seconds.

  • Drug Application: Perfuse the slice with aCSF containing atropine (e.g., 10 µM) for at least 20 minutes.

  • LTP Induction: Deliver a high-frequency stimulation (HFS) protocol (e.g., three 1-second trains of 100 Hz stimulation, separated by 20 seconds) to the Schaffer collaterals.

  • Post-HFS Recording: Continue recording fEPSPs for at least 60 minutes post-HFS to measure the degree of potentiation.

• Expected Outcome: In the presence of atropine, the HFS protocol may fail to induce robust LTP, or the magnitude of the potentiation will be significantly reduced compared to control slices, suggesting a modulatory or permissive role for mAChRs in this form of synaptic plasticity.

Considerations for Drug Development

While atropine itself has limited therapeutic use in central nervous system disorders due to its severe side effects (resulting from its non-selectivity and peripheral actions), it remains an invaluable reference compound in drug discovery.

• Screening Assays: Atropine is used as a standard competitor in radioligand binding assays to determine the affinity of new chemical entities for muscarinic receptors.

• Target Validation: The use of atropine in preclinical models helps validate whether targeting the muscarinic system is a viable strategy for a given disease.

• Subtype Selectivity: The broad effects of atropine highlight the critical need for developing subtype-selective muscarinic agonists and antagonists to achieve therapeutic benefits while minimizing adverse effects. For example, M1-selective agonists are being investigated as potential treatments for Alzheimer's disease, aiming to enhance cognitive function without the side effects associated with non-selective agents like atropine.

Conclusion

Atropine is an indispensable pharmacological agent in neuroscience research. Its ability to broadly and potently block muscarinic cholinergic signaling has provided foundational insights into the role of this system in cognition, behavior, and neural plasticity. Despite its lack of receptor selectivity, it continues to serve as a critical tool for hypothesis testing and as a benchmark compound in the development of more refined, subtype-selective drugs targeting the muscarinic system for therapeutic intervention. Researchers using atropine must carefully consider its pharmacokinetic and pharmacodynamic properties to ensure robust and interpretable experimental outcomes.

Atroscine as a Competitive Muscarinic Receptor Antagonist: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Atroscine, a tropane (B1204802) alkaloid, functions as a potent and non-selective competitive antagonist of muscarinic acetylcholine (B1216132) receptors (mAChRs). By reversibly binding to these receptors, atroscine effectively blocks the actions of the endogenous neurotransmitter, acetylcholine. This guide provides an in-depth overview of the pharmacology of atroscine, detailing its mechanism of action, binding affinities across all five muscarinic receptor subtypes (M1-M5), and its impact on downstream signaling pathways. Detailed experimental protocols for the characterization of atroscine's binding and functional antagonism are provided, along with visual representations of key cellular mechanisms and experimental workflows to support researchers in the fields of pharmacology and drug development.

Introduction

Muscarinic acetylcholine receptors are a family of G protein-coupled receptors (GPCRs) that are integral to the modulation of a vast array of physiological functions mediated by the parasympathetic nervous system.[1][2] These receptors are classified into five subtypes (M1-M5), each exhibiting distinct tissue distribution and coupling to different intracellular signaling cascades.[3] Atroscine, widely recognized in literature as atropine (B194438), is a racemic mixture of d- and l-hyoscyamine, with the l-isomer being the pharmacologically active component.[4] It serves as a cornerstone pharmacological tool for studying the cholinergic system and is a clinically significant agent used to treat a variety of conditions, including bradycardia and organophosphate poisoning.[4][5] This document serves as a technical resource, consolidating key quantitative data and experimental methodologies relevant to the study of atroscine as a competitive muscarinic receptor antagonist.

Mechanism of Action

Atroscine exerts its effects by acting as a competitive, reversible antagonist at all five muscarinic receptor subtypes.[4] It binds to the same orthosteric site as acetylcholine but does not activate the receptor.[6] This competitive antagonism can be surmounted by increasing the concentration of acetylcholine or other muscarinic agonists at the receptor site.[6] By occupying the receptor, atroscine prevents the conformational changes necessary for G protein coupling and the subsequent initiation of downstream signaling cascades, thereby inhibiting the physiological responses normally mediated by parasympathetic nerve stimulation.[6][7]

Quantitative Pharmacological Data

The affinity and potency of atroscine have been quantified through various in vitro assays. The following tables summarize key binding affinity (Ki), inhibitory concentration (IC50), and functional antagonism (pA2) values for atroscine across the M1-M5 muscarinic receptor subtypes.

Table 1: Binding Affinity (Ki) of Atroscine for Human Muscarinic Receptor Subtypes

Receptor Subtype	Mean Ki (nM) ± SEM
M1	1.27 ± 0.36
M2	3.24 ± 1.16
M3	2.21 ± 0.53
M4	0.77 ± 0.43
M5	2.84 ± 0.84
Data sourced from competitive binding assays using [3H]-N-methylscopolamine ([3H]-NMS) in cells expressing human recombinant receptors.[4]

Table 2: Inhibitory Concentration (IC50) of Atroscine for Human Muscarinic Receptor Subtypes

Receptor Subtype	Mean IC50 (nM) ± SEM
M1	2.22 ± 0.60
M2	4.32 ± 1.63
M3	4.16 ± 1.04
M4	2.38 ± 1.07
M5	3.39 ± 1.16
Data represents the concentration of atroscine required to inhibit 50% of specific radioligand binding.[4]

Table 3: Functional Antagonism (pA2) of Atroscine in Various Tissues

Tissue/Preparation	Predominant Receptor Subtype(s)	Agonist	Mean pA2 Value
Human Forearm Vasculature	M3	Methacholine	8.03 ± 0.03
Human Colon (Circular Muscle)	M3	Carbachol	8.72 ± 0.28
Human Colon (Longitudinal Muscle)	M3	Carbachol	8.60 ± 0.08
Rat Lung	M3	Acetylcholine	9.01
The pA2 value is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve, indicating competitive antagonism.[5][8][9]

Muscarinic Receptor Signaling Pathways

Muscarinic receptors mediate their effects by coupling to distinct heterotrimeric G proteins. Atroscine blocks the initiation of these signaling cascades.

• M1, M3, and M5 Receptors: These subtypes primarily couple to G proteins of the Gq/11 family.[3][7] Activation of Gq/11 leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into the second messengers inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[10][11] IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[10][11]

Caption: Gq/11 Signaling Pathway for M1, M3, and M5 Receptors.

• M2 and M4 Receptors: These subtypes couple to G proteins of the Gi/o family.[3][7] The Gαi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[12] The Gβγ subunit can directly activate G protein-coupled inwardly-rectifying potassium (GIRK) channels, causing membrane hyperpolarization and a reduction in cellular excitability, particularly in cardiac tissue.[13]

Caption: Gi/o Signaling Pathway for M2 and M4 Receptors.

Experimental Protocols

Competitive Radioligand Binding Assay

This protocol details a filtration-based competitive binding assay to determine the inhibition constant (Ki) of atroscine for a specific muscarinic receptor subtype using the radioligand [3H]-N-methylscopolamine ([3H]-NMS).[14][15]

Caption: Workflow for a Competitive Radioligand Binding Assay.

Materials:

• Cell Membranes: Membranes from cells (e.g., CHO, HEK293) stably expressing a single human muscarinic receptor subtype (M1, M2, M3, M4, or M5).[14][16]

• Radioligand: [3H]-N-methylscopolamine ([3H]-NMS), specific activity ~80 Ci/mmol.[15]

• Test Compound: Atroscine (Atropine Sulfate).

• Non-specific Binding Control: High concentration (e.g., 10 µM) of unlabeled atropine.[14][15]

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.[17]

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Filtration Plate: 96-well glass fiber filter plate (e.g., GF/B or GF/C), pre-soaked in 0.3-0.5% polyethyleneimine (PEI).[17]

• Scintillation Cocktail: Suitable for detecting tritium.

• Equipment: 96-well plate harvester, liquid scintillation counter.

Methodology:

• Membrane Preparation:

  • Thaw frozen cell membrane aliquots on ice.

  • Homogenize the membranes in ice-cold Assay Buffer.

  • Determine the protein concentration using a standard method (e.g., BCA assay).[16]

  • Dilute the membranes in Assay Buffer to a final concentration optimized to yield specific binding of approximately 5-10% of the total added radioligand.[14]

• Assay Plate Setup:

  • The assay is performed in a 96-well plate in a final volume of 200-250 µL, with all determinations in triplicate.[14][17]

  • Total Binding (TB) Wells: Add 50 µL of Assay Buffer, 50 µL of [3H]-NMS solution, and 100 µL of diluted cell membranes.[14]

  • Non-specific Binding (NSB) Wells: Add 50 µL of 10 µM unlabeled atropine, 50 µL of [3H]-NMS solution, and 100 µL of diluted cell membranes.[14]

  • Competition Wells: Add 50 µL of each atroscine serial dilution (typically ranging from 10⁻¹¹ M to 10⁻⁵ M), 50 µL of [3H]-NMS solution, and 100 µL of diluted cell membranes. The concentration of [3H]-NMS should be approximately its Kd for the specific receptor subtype (typically 0.1-1.0 nM).[14]

• Incubation:

  • Incubate the plate at room temperature (or 30°C) for 60-90 minutes with gentle agitation to allow the binding reaction to reach equilibrium.[14][17]

• Filtration:

  • Terminate the incubation by rapid vacuum filtration through the pre-soaked glass fiber filter plate using a cell harvester.[15] This separates the receptor-bound radioligand from the unbound radioligand.

  • Wash the filters 3-4 times with ice-cold Wash Buffer to remove any remaining unbound radioligand.[15][17]

• Radioactivity Measurement:

  • Dry the filter plate completely (e.g., at 50°C for 30 minutes or overnight).[15][17]

  • Add liquid scintillation cocktail to each well.

  • Quantify the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis:

  • Calculate the specific binding: Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • For competition wells, determine the percentage of specific binding at each atroscine concentration relative to the control (wells with no atroscine).

  • Plot the percentage of specific binding against the logarithm of the atroscine concentration.

  • Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[17]

Conclusion

Atroscine is a non-selective, competitive antagonist of all five muscarinic acetylcholine receptor subtypes. Its well-characterized pharmacology and predictable mechanism of action make it an indispensable tool in both basic research and clinical practice. The quantitative data and detailed protocols presented in this guide offer a comprehensive resource for professionals engaged in the study of the cholinergic system, facilitating the design and execution of experiments aimed at further elucidating the roles of muscarinic receptors in health and disease, and aiding in the development of novel, subtype-selective muscarinic modulators.

References

• 1. Differential regulation of subtypes m1-m5 of muscarinic receptors in forebrain by chronic atropine administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Muscarinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 4. apexbt.com [apexbt.com]
• 5. Functional characterization of the muscarinic receptor in rat lungs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Understanding G Protein Selectivity of Muscarinic Acetylcholine Receptors Using Computational Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Characterization of muscarinic receptors mediating contractions of circular and longitudinal muscle of human isolated colon. — Department of Pharmacology [pharm.ox.ac.uk]
• 9. ahajournals.org [ahajournals.org]
• 10. researchgate.net [researchgate.net]
• 11. Gq Signaling with respect to Muscarinic Receptorspdf | PDF [slideshare.net]
• 12. Gs / Gi Pathway Mnemonic for USMLE [pixorize.com]
• 13. Gi/o-coupled muscarinic receptors co-localize with GIRK channel for efficient channel activation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Development of a Selective and High Affinity Radioligand, [3H]VU6013720, for the M4 Muscarinic Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. giffordbioscience.com [giffordbioscience.com]

Protocols & Analytical Methods

Atroscine (Atropine) Experimental Protocols for Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atroscine, commonly known as Atropine (B194438), is a tropane (B1204802) alkaloid and a competitive antagonist of muscarinic acetylcholine (B1216132) receptors (mAChRs).[1][2] It is widely used in clinical practice for various purposes, including resuscitation, and as an antidote to organophosphate poisoning.[1] Emerging research has highlighted its potential as an anti-cancer agent, demonstrating its ability to suppress proliferation, induce apoptosis, and arrest the cell cycle in various cancer cell lines.[3][4][5] These application notes provide detailed protocols for investigating the effects of Atropine on cancer cells in vitro, focusing on cytotoxicity, apoptosis, and cell cycle analysis.

Mechanism of Action

Atropine functions by competitively blocking the binding of the neurotransmitter acetylcholine (ACh) to muscarinic receptors.[1][6] These receptors are G protein-coupled receptors (GPCRs) that are subdivided into five subtypes (M1-M5). The M1, M3, and M5 subtypes couple to Gq/11 proteins, activating the phospholipase C (PLC) pathway, which leads to an increase in intracellular calcium. The M2 and M4 subtypes couple to Gi/o proteins, which inhibit adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels.[7][8] In the context of cancer, the inhibition of these signaling pathways by Atropine can interfere with tumor cell proliferation and survival.

Atropine Signaling Pathway

Caption: Atropine blocks muscarinic acetylcholine receptors, inhibiting downstream signaling pathways.

Data Presentation

Table 1: Cytotoxicity of Atropine in Various Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (h)	IC50 (µM)	Reference
MDA-MB-231	Breast Cancer	48	~20	[3]
T47D	Breast Cancer	48	<15	[9]
CT-26	Colorectal Cancer	8	Dose-dependent suppression	[10]
HCE cells	Corneal Endothelial	24	Cytotoxicity > 0.3125 g/L	[4]

Table 2: Effect of Atropine on Apoptosis in Human Corneal Endothelial (HCE) Cells

Treatment	Concentration	% Early Apoptotic Cells	% Late Apoptotic Cells	Reference
Control	-	2.5 ± 0.5	1.8 ± 0.3	[4][11]
Atropine	2.5 g/L	15.2 ± 1.2	22.5 ± 1.8	[4][11]

Table 3: Effect of Atropine on Cell Cycle Distribution in Human Corneal Endothelial (HCE) Cells

| Treatment | Concentration | % G0/G1 Phase | % S Phase | % G2/M Phase | Reference | | :--- | :--- | :--- | :--- | :--- | | Control | - | 55.3 ± 2.1 | 30.1 ± 1.5 | 14.6 ± 1.1 |[4][5] | | Atropine | 2.5 g/L | 72.8 ± 2.5 | 15.7 ± 1.3 | 11.5 ± 0.9 |[4][5] |

Experimental Protocols

Cell Culture and Atropine Treatment

This protocol outlines the general procedure for maintaining cell cultures and treating them with Atropine for subsequent assays.

Materials:

• Cancer cell line of interest (e.g., MDA-MB-231, T47D)

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• Atropine sulfate (B86663) (Sigma-Aldrich)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• 96-well and 6-well tissue culture plates

• Hemocytometer or automated cell counter

Procedure:

• Cell Culture: Maintain cells in a humidified incubator at 37°C with 5% CO2. Passage cells upon reaching 80-90% confluency.

• Stock Solution Preparation: Prepare a 10 mM stock solution of Atropine in DMSO. Store at -20°C.

• Cell Seeding:

  • For 96-well plates (cytotoxicity assay), seed cells at a density of 5,000-10,000 cells/well.

  • For 6-well plates (apoptosis and cell cycle assays), seed cells at a density of 2-5 x 10^5 cells/well.

• Cell Treatment: After 24 hours of incubation to allow for cell attachment, replace the medium with fresh medium containing various concentrations of Atropine. A vehicle control (DMSO) should be included.

• Incubation: Incubate the cells for the desired time period (e.g., 24, 48, or 72 hours) before proceeding with specific assays.

Cytotoxicity Assay (MTT Assay)

This protocol measures the metabolic activity of cells as an indicator of cell viability.

Materials:

• Cells treated with Atropine in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• After the treatment period, add 20 µL of MTT solution to each well.

• Incubate the plate for 3-4 hours at 37°C.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Caption: Workflow for determining Atropine cytotoxicity using the MTT assay.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol uses flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Materials:

• Cells treated with Atropine in a 6-well plate

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium (B1200493) Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Harvest cells by trypsinization and collect the supernatant to include any floating cells.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer to a concentration of 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

Caption: Workflow for apoptosis detection by Annexin V/PI staining.

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol uses PI staining and flow cytometry to analyze the distribution of cells in different phases of the cell cycle.

Materials:

• Cells treated with Atropine in a 6-well plate

• Cold 70% ethanol (B145695)

• PI staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Harvest and wash the cells with cold PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing.

• Incubate at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubate for 30 minutes at room temperature in the dark.

• Analyze the stained cells using a flow cytometer.

Caption: Workflow for cell cycle analysis using propidium iodide staining.

References

• 1. youtube.com [youtube.com]
• 2. Atropine Is a Suppressor of Epithelial-Mesenchymal Transition (EMT) That Reduces Stemness in Drug-Resistant Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Atropine Is a Suppressor of Epithelial–Mesenchymal Transition (EMT) That Reduces Stemness in Drug-Resistant Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cytotoxicity of atropine to human corneal endothelial cells by inducing mitochondrion-dependent apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytotoxicity of atropine to human corneal epithelial cells by inducing cell cycle arrest and mitochondrion-dependent apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Acetylcholine - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Muscarinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Cytotoxicity of atropine to human corneal endothelial cells by inducing mitochondrion-dependent apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of Atroscine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atroscine, a tropane (B1204802) alkaloid closely related to atropine (B194438) and scopolamine, is a competitive antagonist of muscarinic acetylcholine (B1216132) receptors. Its utility in preclinical research necessitates standardized protocols for its dissolution and administration to ensure reproducible and reliable in vivo experimental outcomes. These application notes provide detailed methodologies for the proper dissolution of atroscine, leveraging solubility data from atroscine and its close analog, atropine, to guide formulation for various in vivo applications.

Data Presentation: Solubility of Atroscine and Related Compounds

Successful in vivo experiments begin with the correct preparation of the test compound. The following table summarizes the solubility of atroscine hydrobromide and atropine in various solvents, providing a basis for vehicle selection. It is highly recommended to use the salt form, such as atroscine hydrobromide or atropine sulfate (B86663), for improved aqueous solubility.

Compound	Solvent	Solubility	Notes
Atroscine Hydrobromide	Water	≥ 100 mg/mL at 20°C[1][2]	Highly soluble; suitable for aqueous formulations.
Atropine	Ethanol	~16 mg/mL[3]
DMSO (Dimethyl sulfoxide)	≥34.74 mg/mL[4]	Stock solutions in DMSO are common.[3][5]
Dimethyl formamide	~2 mg/mL[3]
PBS (Phosphate-Buffered Saline, pH 7.2)	~10 mg/mL[3]	Aqueous solutions are not recommended for storage beyond one day.[3]
Atropine Sulfate	Water	Highly soluble (1 g in 0.5 mL)[6]	Recommended for preparing aqueous solutions.[7]
0.9% Sodium Chloride (Normal Saline)	Stable at 1 mg/mL and 2 mg/mL[8][9]	Commonly used vehicle for injections.[10][11]

Experimental Protocols

Protocol 1: Preparation of Atroscine Solution for Intravenous (IV) or Intraperitoneal (IP) Injection using an Aqueous Vehicle

This protocol is suitable for water-soluble salts of atroscine, such as atroscine hydrobromide.

Materials:

• Atroscine hydrobromide powder

• Sterile 0.9% Sodium Chloride (Normal Saline) or Sterile Water for Injection

• Sterile vials

• Sterile syringes and needles (appropriate gauge for the animal model, e.g., 25-27g for mice, 23-25g for rats for IP injection)[12]

• 0.22 µm sterile syringe filter

• Vortex mixer

Procedure:

• Calculate the required amount: Determine the total volume and final concentration of the atroscine solution needed for the experiment.

• Weigh the compound: Accurately weigh the required amount of atroscine hydrobromide powder in a sterile vial.

• Dissolution: Aseptically add the calculated volume of sterile normal saline or sterile water to the vial.

• Mixing: Vortex the vial gently until the powder is completely dissolved. Visually inspect the solution to ensure it is clear and free of particulates.

• Sterile Filtration: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile syringe filter into a final sterile vial. This step is critical for IV administration.

• Labeling and Storage: Label the vial with the compound name, concentration, date of preparation, and "for in vivo use." It is recommended to prepare aqueous solutions fresh on the day of use.[3] If short-term storage is necessary, store at 4°C and protect from light.[9]

Protocol 2: Preparation of Atroscine Solution using a Co-Solvent System

This protocol is intended for the free base form of atroscine or when higher concentrations are required that exceed aqueous solubility.

Materials:

• Atroscine (free base) powder

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Sterile 0.9% Sodium Chloride (Normal Saline) or Phosphate-Buffered Saline (PBS)

• Sterile vials

• Sterile syringes and needles

Procedure:

• Prepare a stock solution:

  • Weigh the required amount of atroscine powder into a sterile vial.

  • Add a minimal amount of DMSO to dissolve the powder completely (e.g., to achieve a stock concentration of 10-50 mg/mL).

  • Vortex gently until the solution is clear.

• Dilution for Injection:

  • On the day of the experiment, dilute the DMSO stock solution with sterile normal saline or PBS to the desired final concentration.

  • Crucially, ensure the final concentration of DMSO in the injected solution is minimal (typically <5% v/v) to avoid toxicity. [4]

  • Add the aqueous vehicle to the DMSO stock solution slowly while vortexing to prevent precipitation.

• Administration: Administer the final solution to the animals immediately after preparation. Do not store the final diluted solution.

• Vehicle Control: It is imperative to include a vehicle control group in the experiment, where animals are administered the same final concentration of DMSO in saline/PBS without the atroscine.

Mandatory Visualization

Signaling Pathway of Atroscine (Muscarinic Acetylcholine Receptor Antagonism)

Caption: Atroscine competitively antagonizes muscarinic acetylcholine receptors.

Experimental Workflow for In Vivo Atroscine Study

Caption: A typical workflow for an in vivo study investigating the effects of atroscine.

References

• 1. Atroscine Hydrobromide | C17H22BrNO4 | CID 51051761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Buy Atroscine Hydrobromide | 672-21-9 [smolecule.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. raybiotech.com [raybiotech.com]
• 5. aobious.com [aobious.com]
• 6. Atropine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Physical Compatibility and Chemical Stability of a Concentrated Solution of Atropine Sulfate (2 mg/mL) for Use as an Antidote in Nerve Agent Casualties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Stability of atropine sulfate prepared for mass chemical terrorism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Hospital-prepared low-dose atropine eye drops for myopia progression control using atropine sulfate injection diluted in normal saline and lubricants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stability of Ophthalmic Atropine Solutions for Child Myopia Control - PMC [pmc.ncbi.nlm.nih.gov]
• 12. animalcare.ubc.ca [animalcare.ubc.ca]

Atroscine Dosage Calculation for Various Animal Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the calculation and administration of atroscine (atropine) in various animal models. The information is intended to guide researchers in designing and executing preclinical studies involving this anticholinergic agent.

Introduction

Atroscine, an alkaloid derived from the deadly nightshade plant (Atropa belladonna), is a competitive antagonist of muscarinic acetylcholine (B1216132) receptors.[1] It is widely used in both clinical and preclinical settings for its effects on the parasympathetic nervous system, which include reducing salivary and bronchial secretions, increasing heart rate, and dilating the pupils.[1][2] In research, atroscine is frequently employed as a preanesthetic agent, an antidote for organophosphate poisoning, and a tool to investigate cholinergic signaling pathways.[2][3]

Accurate dosage calculation and appropriate administration are critical for obtaining reliable and reproducible experimental data while ensuring animal welfare. This document provides a summary of recommended atroscine dosages across different species, detailed experimental protocols for various administration routes, and a visualization of its mechanism of action.

Data Presentation: Atroscine Dosage Summary

The following table summarizes atroscine dosages used in various animal models, compiled from published literature. It is crucial to note that the optimal dose may vary depending on the specific research application, the formulation of atroscine used, and the strain and health status of the animals.[4] Therefore, this table should be used as a guideline, and pilot studies are recommended to determine the most appropriate dose for a specific experimental setup.

Animal Model	Route of Administration	Dosage Range	Application	Reference(s)
Rat	Inhalation (solution)	0.78 - 2.5 mg/kg/day	Subchronic toxicity study	[5]
Inhalation (suspension)	1.4 - 3.2 mg/kg/day	Subchronic toxicity study	[5]
Intravenous (IV)	10 - 4000 µg/kg (0.01 - 4 mg/kg)	Heatstroke model	[6]
Intraperitoneal (IP)	2 mg/kg	Safety evaluation	[7]
Dog	Inhalation	0.5 - 1.3 mg/kg/day	Subchronic toxicity study	[5]
IV, IM, SC	1 mL for each 20 lbs of body weight (approx. 0.06 mg/kg)	Preanesthetic, reduction of secretions	[3]
Endotracheal/Endobronchial	0.02 mg/kg	Emergency resuscitation	[8]
Cat	IV, IM, SC	1 mL for each 20 lbs of body weight (approx. 0.06 mg/kg)	Preanesthetic, reduction of secretions	[3]
Intravenous (IV) CRI	Up to 0.1 mg/kg/h	Organophosphate toxicity	[9]
Mouse	Intraperitoneal (IP)	0.4 - 0.8 ml/mouse (approx. 0.2ml/10g BW) of a working solution	Anesthesia	[10]
Sheep	Intramuscular (IM)	0.02 mg/kg	Pharmacokinetic study	[11]
Intramuscular (IM)	2 mg per 50-100 kg animal (approx. 0.02-0.04 mg/kg)	Pharmacokinetic study	[11]
Donkey	Intravenous (IV)	0.02 mg/kg	Preanesthetic	[7]
Chicks	Subcutaneous (SC)	2 mg/kg	Safety and efficacy evaluation	[7]

Experimental Protocols

The following are detailed methodologies for the preparation and administration of atroscine in common laboratory animals. All procedures should be performed by trained personnel in accordance with institutional animal care and use committee (IACUC) guidelines.[12][13]

Preparation of Atroscine Sulfate (B86663) Solution for Injection

A common formulation for injectable atroscine sulfate is a 0.1% solution.[7][14]

Materials:

• Atropine (B194438) sulfate powder (pharmaceutical grade)[10]

• Sodium chloride

• Benzyl (B1604629) alcohol (as a preservative)

• Water for injection

• Sterile vials

• Sterile filters (0.22 µm)

• pH meter and adjustment solutions (e.g., HCl, NaOH)

Procedure:

• Under aseptic conditions, dissolve 1 g of atropine sulfate and 9 g of sodium chloride in approximately 900 mL of water for injection with continuous stirring.[7][14]

• Add 15 mL of benzyl alcohol as a preservative.[7][14]

• Adjust the pH of the solution to approximately 4.2 (acceptable range 3.0-6.5).[7][14]

• Add water for injection to a final volume of 1000 mL.

• Filter the solution through a 0.22 µm sterile filter into sterile, dark glass vials.[15]

• Store the prepared solution at 4°C, protected from light.[15]

Administration Routes

The choice of administration route depends on the experimental design, the required speed of onset, and the duration of action.[13]

Procedure:

• Warm the rat's tail using a heat lamp or warm water to dilate the lateral tail veins.

• Place the rat in a suitable restraint device.

• Swab the tail with 70% ethanol.

• Using a 27-30 gauge needle, insert the needle into one of the lateral tail veins.

• Confirm proper placement by observing a flash of blood in the needle hub.

• Inject the calculated volume of atroscine solution slowly.

• Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

Procedure:

• Gently restrain the mouse by scruffing the neck to expose the abdomen.

• Tilt the mouse's head downwards at a slight angle.

• Insert a 25-27 gauge needle into the lower right or left abdominal quadrant, avoiding the midline to prevent injury to the bladder or cecum.[16]

• Aspirate to ensure that the needle has not entered a blood vessel or organ.

• Inject the atroscine solution.

• Withdraw the needle and return the mouse to its cage.

Procedure:

• Gently restrain the animal.

• Lift a fold of skin over the back, between the shoulder blades, to create a "tent".

• Insert a 23-25 gauge needle into the base of the skin tent, parallel to the body.

• Aspirate to ensure the needle has not entered a blood vessel.

• Inject the atroscine solution.

• Withdraw the needle and gently massage the area to aid dispersal.

Procedure:

• Gently restrain the rabbit.

• Identify the quadriceps muscle in the thigh.

• Swab the area with 70% ethanol.

• Insert a 23-25 gauge needle into the muscle.

• Aspirate to check for blood.

• Inject the atroscine solution.

• Withdraw the needle and apply gentle pressure.

Visualization of Signaling Pathway and Experimental Workflow

Atroscine's Mechanism of Action

Atroscine functions as a competitive antagonist at muscarinic acetylcholine receptors (mAChRs). It blocks the binding of the endogenous neurotransmitter, acetylcholine (ACh), thereby inhibiting the downstream signaling cascades typically initiated by parasympathetic nerve stimulation.

Caption: Atroscine competitively blocks acetylcholine at muscarinic receptors.

General In-Vivo Experimental Workflow

The following diagram outlines a typical workflow for an in-vivo study investigating the effects of atroscine.

Caption: A typical workflow for an in-vivo atroscine study.

Conclusion

The successful use of atroscine in animal models hinges on careful dose selection, appropriate administration techniques, and a thorough understanding of its pharmacological properties. The information provided in these application notes serves as a comprehensive resource for researchers. Adherence to these guidelines, in conjunction with institutional protocols and ethical considerations, will contribute to the generation of high-quality, reproducible data in preclinical research.

References

• 1. Atropine for Pets | PetPlace.com [petplace.com]
• 2. ams.usda.gov [ams.usda.gov]
• 3. DailyMed - ATROPINE SULFATE injection, solution [dailymed.nlm.nih.gov]
• 4. Species differences in pharmacokinetics and pharmacodynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A subchronic toxicity study of two inhaled aerosolized atropine sulfate formulations in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An atropinized heat-stressed rat model: dose response effects and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Atropine pharmacokinetics and pharmacodynamics following endotracheal versus endobronchial administration in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Atropine sulfate as a continuous intravenous infusion for the treatment of organophosphate toxicity in a cat - PMC [pmc.ncbi.nlm.nih.gov]
• 10. oacu.oir.nih.gov [oacu.oir.nih.gov]
• 11. ema.europa.eu [ema.europa.eu]
• 12. animal.research.wvu.edu [animal.research.wvu.edu]
• 13. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. hsc.unm.edu [hsc.unm.edu]
• 16. benchchem.com [benchchem.com]

Application Notes and Protocols for Atroscine Administration in Mice and Rats

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atroscine, a tropane (B1204802) alkaloid, is a competitive antagonist of muscarinic acetylcholine (B1216132) receptors (mAChRs).[1] It is a stereoisomer of atropine (B194438) and shares similar anticholinergic properties. These compounds are valuable tools in preclinical research for studying the role of the parasympathetic nervous system in various physiological and pathological processes. The choice of administration route is critical as it significantly influences the pharmacokinetic and pharmacodynamic profile of the compound.[2] This document provides detailed application notes and protocols for the optimal administration of atroscine in mice and rats, focusing on intravenous, intraperitoneal, subcutaneous, and oral gavage routes.

Note: Specific pharmacokinetic data for atroscine is limited in publicly available literature. The data presented here is primarily for atropine, a closely related compound, and should be considered as a proxy. Researchers are advised to conduct pilot pharmacokinetic studies for atroscine to determine the optimal dosing regimen for their specific experimental needs.

Data Presentation: Pharmacokinetic Parameters of Atropine

The following tables summarize key pharmacokinetic parameters for atropine following different administration routes. It is important to note that these values can be influenced by factors such as the specific strain, age, and sex of the animal, as well as the vehicle used for administration.[3]

Table 1: Pharmacokinetic Parameters of Atropine in Rats

Administration Route	Dose (mg/kg)	Bioavailability (%)	Cmax (ng/mL)	Tmax (min)	Half-life (t½) (hours)
Intravenous (IV)	10	100	Not Applicable	Not Applicable	~2-4
Intraperitoneal (IP)	50	~105	Not Reported	Not Reported	Not Reported
Oral (PO)	50	~75	Not Reported	Not Reported	Not Reported

Data compiled from multiple sources. Direct comparison between studies should be made with caution.[2]

Table 2: General Administration Guidelines for Mice and Rats

Route	Recommended Needle Gauge (Mouse)	Recommended Needle Gauge (Rat)	Maximum Injection Volume (Mouse) (mL/kg)	Maximum Injection Volume (Rat) (mL/kg)
Intravenous (IV)	27-30G	23-25G	5	5
Intraperitoneal (IP)	25-27G	23-25G	10	10
Subcutaneous (SC)	25-27G	23-25G	10	10
Oral Gavage (PO)	20-22G	16-18G	10	10-20

These are general guidelines; refer to your institution's IACUC protocols for specific recommendations.[4][5][6][7][8]

Mandatory Visualization

Signaling Pathway of Atroscine (as a Muscarinic Antagonist)

Caption: Atroscine blocks acetylcholine-mediated signaling through Gq and Gi-coupled muscarinic receptors.

Experimental Workflow for Comparing Atroscine Administration Routes

Caption: Workflow for pharmacokinetic comparison of different atroscine administration routes in rodents.

Experimental Protocols

General Considerations for All Administration Routes

• Animal Welfare: All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC) and performed by trained personnel.[9]

• Sterility: All injectable solutions, syringes, and needles must be sterile.[6]

• Vehicle Selection: Atroscine sulfate (B86663) is soluble in water and saline. For non-aqueous formulations, ensure the vehicle is non-toxic and appropriate for the chosen route. Common vehicles include saline, phosphate-buffered saline (PBS), and solutions containing solubilizing agents like Tween 80 or methylcellulose (B11928114) for oral administration.[10] Vehicle stability studies are recommended.[11]

• Temperature: Warm injectates to room or body temperature to minimize animal discomfort and potential physiological changes.[7]

• Aspiration: Before parenteral injections (IP, SC), gently pull back on the syringe plunger to ensure a blood vessel or organ has not been entered.[12]

Protocol 1: Intravenous (IV) Administration in Mice

Objective: To achieve rapid and 100% bioavailability of atroscine.

Materials:

• Atroscine solution in a sterile, isotonic vehicle

• Appropriate restraint device for mice

• Heat lamp or warming pad

• 27-30G needles and 1 mL syringes[13]

• 70% ethanol (B145695) or other suitable disinfectant

Procedure:

• Preparation: Weigh the mouse and calculate the exact volume of atroscine solution to be injected.

• Restraint and Vein Dilation: Place the mouse in a restraint device. To aid in vein visualization, warm the tail using a heat lamp or by immersing it in warm water.[13]

• Site Preparation: Clean the lateral tail vein with 70% ethanol.

• Injection: Insert the needle, bevel up, into the vein at a shallow angle. A successful cannulation is often indicated by a flash of blood in the needle hub.

• Administration: Slowly inject the calculated volume. If swelling occurs at the injection site, the needle is not in the vein; withdraw and re-attempt at a more proximal site.

• Post-injection: After injection, withdraw the needle and apply gentle pressure to the site with gauze to prevent bleeding.

• Monitoring: Monitor the animal for any adverse reactions.

Protocol 2: Intraperitoneal (IP) Administration in Rats

Objective: For systemic delivery with relatively rapid absorption, faster than subcutaneous but slower than intravenous.

Materials:

• Atroscine solution

• 23-25G needles and appropriate sized syringes[14]

• 70% ethanol or other suitable disinfectant

Procedure:

• Preparation: Weigh the rat and calculate the required injection volume.

• Restraint: Manually restrain the rat, ensuring it is secure and calm. The animal should be positioned with its head tilted downwards to move the abdominal organs away from the injection site.[6]

• Site Identification: The injection site is the lower right abdominal quadrant to avoid the cecum and bladder.[12]

• Injection: Clean the site with ethanol. Insert the needle at a 30-45 degree angle.[14]

• Aspiration and Administration: Gently aspirate to ensure no fluid or blood is drawn back. Inject the solution smoothly.

• Post-injection: Withdraw the needle and return the rat to its cage. Monitor for any signs of distress.

Protocol 3: Subcutaneous (SC) Administration in Mice

Objective: To achieve slower, more sustained absorption of atroscine.

Materials:

• Atroscine solution

• 25-27G needles and 1 mL syringes[15]

• 70% ethanol or other suitable disinfectant

Procedure:

• Preparation: Weigh the mouse and prepare the dose.

• Restraint: Gently scruff the mouse to lift a fold of skin over the back, between the shoulder blades.

• Injection: Clean the injection site. Insert the needle into the base of the "tent" of skin, parallel to the body.

• Aspiration and Administration: Aspirate briefly to check for blood. Inject the solution, which should form a small bleb under the skin.

• Post-injection: Withdraw the needle and gently massage the area to aid dispersion. Return the mouse to its cage and monitor.

Protocol 4: Oral Gavage (PO) in Rats

Objective: For enteral administration, mimicking the clinical route for orally administered drugs.

Materials:

• Atroscine solution or suspension

• 16-18G stainless steel or flexible gavage needle with a ball tip[8]

• Appropriately sized syringe

Procedure:

• Preparation: Weigh the rat and calculate the dose volume. The maximum recommended volume is typically 10-20 mL/kg.[8]

• Measure Tube Length: Measure the gavage needle from the corner of the rat's mouth to the last rib to estimate the distance to the stomach.[8]

• Restraint: Securely restrain the rat in an upright position.

• Tube Insertion: Gently insert the gavage needle into the diastema (gap between incisors and molars) and advance it along the roof of the mouth. The rat should swallow as the tube reaches the pharynx, facilitating entry into the esophagus. Do not force the tube if resistance is met.[8]

• Administration: Once the tube is in the stomach (at the pre-measured depth), administer the solution slowly.

• Tube Removal: After administration, gently withdraw the gavage needle in a smooth motion.

• Monitoring: Monitor the animal closely for any signs of respiratory distress, which could indicate accidental administration into the lungs.[16]

References

• 1. Anesthesia and Analgesia Guidelines for Rats: LAR Guidelines: Animal Care and Use Policies: Policies: RESEARCH: Indiana University [research.iu.edu]
• 2. Intraperitoneal Route of Drug Administration: Should it Be Used in Experimental Animal Studies? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Atropine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. research.sdsu.edu [research.sdsu.edu]
• 5. cea.unizar.es [cea.unizar.es]
• 6. animalcare.ubc.ca [animalcare.ubc.ca]
• 7. animalcare.ubc.ca [animalcare.ubc.ca]
• 8. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 9. research.vt.edu [research.vt.edu]
• 10. med.nyu.edu [med.nyu.edu]
• 11. Stability of Multicomponent Antidote Parenteral Formulations for Autoinjectors against Chemical War Agents (Neurotoxics) - PMC [pmc.ncbi.nlm.nih.gov]
• 12. research.vt.edu [research.vt.edu]
• 13. animalcare.ubc.ca [animalcare.ubc.ca]
• 14. animalcare.ubc.ca [animalcare.ubc.ca]
• 15. animalcare.ubc.ca [animalcare.ubc.ca]
• 16. benchchem.com [benchchem.com]

Utilizing Atropine for Mydriasis Induction in Ophthalmic Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Atropine (B194438), a tropane (B1204802) alkaloid, is a non-selective muscarinic receptor antagonist widely employed in ophthalmic research and clinical practice to induce mydriasis (pupil dilation).[1] Its ability to block the action of acetylcholine (B1216132) on the iris sphincter muscle and ciliary muscle makes it a valuable tool for various diagnostic and experimental procedures.[2][3] These notes provide detailed protocols and data for the effective use of atropine in laboratory settings. Atropine is a racemic mixture of d-hyoscyamine and l-hyoscyamine, with the majority of its physiological effects attributed to l-hyoscyamine.[1][4]

Mechanism of Action

Atropine competitively antagonizes muscarinic acetylcholine receptors (mAChRs) in the iris sphincter muscle and the ciliary muscle of the eye.[1][5] The iris sphincter muscle is primarily controlled by the parasympathetic nervous system, which releases acetylcholine to stimulate M3 muscarinic receptors, leading to muscle contraction and pupillary constriction (miosis).[2][6] By blocking these receptors, atropine prevents acetylcholine from binding, resulting in the relaxation of the iris sphincter muscle.[3][7] This allows the opposing iris dilator muscle, which is under sympathetic control, to contract unopposed, leading to pupil dilation.[2]

The signaling pathway for acetylcholine-induced contraction of the iris sphincter muscle involves the activation of Gq-coupled M3 receptors, leading to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to receptors on the sarcoplasmic reticulum, causing the release of intracellular calcium (Ca2+), which in turn leads to muscle contraction. Atropine blocks the initial step of this cascade by preventing acetylcholine from binding to the M3 receptor.

Signaling Pathway of Atropine-Induced Mydriasis

Caption: Atropine blocks acetylcholine binding to M3 receptors, inhibiting Ca2+ release and causing mydriasis.

Data Presentation

The efficacy and duration of atropine-induced mydriasis can vary depending on the concentration, species, and individual factors. The following tables summarize quantitative data from various studies.

Table 1: Atropine-Induced Mydriasis in Different Animal Models

Animal Model	Atropine Concentration	Time to Maximum Dilation (Peak Effect)	Duration of Mydriasis	Mean Maximum Pupil Diameter	Reference(s)
Rabbit (New Zealand White)	1%	45 minutes	> 12 hours	+2.4 mm from baseline	[8]
Dog	1%	30-60 minutes	> 60 minutes	12.1 ± 1.7 mm	[9][10]
Non-Human Primate	1%	8 hours	> 4 days	7.08 mm	[11]
Non-Human Primate	0.5%	16 hours	~ 4 days	7.08 mm	[11]
Non-Human Primate	0.25%	12 hours	~ 2 days	6.81 mm	[11]
Rat (Sprague-Dawley)	1%	~40 minutes	> 6 hours	Not specified	[12]
Cat	1%	30-60 minutes	Up to 96 hours	Not specified	[9]

Table 2: Effects of Atropine on Intraocular Pressure (IOP) in Rabbits

Atropine Concentration	Time Point	Change in IOP (mmHg) from Baseline	Reference(s)
1%	15 minutes	+5.2	[8]
1%	45 minutes	+2.9 (with 0.5% tropicamide)	[8]

Experimental Protocols

Protocol 1: Induction of Mydriasis in Rabbits for Ophthalmic Examination

Objective: To achieve pupillary dilation in rabbits for fundus examination or other posterior segment evaluations.

Materials:

• Healthy New Zealand White rabbits (2-5 kg)

• Atropine sulfate (B86663) ophthalmic solution (1% w/v)

• Sterile saline solution (0.9% NaCl)

• Rabbit restrainer

• Topical anesthetic (e.g., proparacaine (B1679620) hydrochloride 0.5%) (optional, for IOP measurements)

• Tonometer (for IOP measurements)

• Calibrated ruler or pupilometer

• Light source (pen torch)

Procedure:

• Animal Preparation: Gently place the rabbit in a restrainer, ensuring its head is accessible and the animal is calm.[13]

• Baseline Measurements:

  • Measure the baseline pupil diameter of both eyes using a calibrated ruler or pupilometer.

  • Assess the pupillary light reflex by shining a light source into each eye and observing for constriction.

  • If required, measure the baseline intraocular pressure (IOP) after applying a topical anesthetic.

• Drug Administration:

  • Instill one drop of sterile saline solution into the left eye (control).

  • Instill one drop of 1% atropine sulfate ophthalmic solution into the right eye (treated).[13]

  • Gently hold the eyelids closed for a few seconds to ensure the drop is distributed across the ocular surface.

• Post-instillation Monitoring:

  • Measure pupil diameter, assess pupillary light reflex, and measure IOP (if applicable) in both eyes at regular intervals (e.g., 15, 30, 45, 60 minutes, and then hourly as needed).[8]

• Data Recording: Record all measurements in a laboratory notebook or data sheet. Note any adverse reactions, such as excessive blinking, redness, or discharge.

Experimental Workflow for Mydriasis Induction in Rabbits

References

• 1. Atropine - Wikipedia [en.wikipedia.org]
• 2. Mydriasis - Wikipedia [en.wikipedia.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Atropine: Structure, Uses, Mechanism & Side Effects [vedantu.com]
• 5. Muscarinic acetylcholine receptor - Wikipedia [en.wikipedia.org]
• 6. Pharmacological characterization of muscarinic receptors in rabbit isolated iris sphincter muscle and urinary bladder smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. drugs.com [drugs.com]
• 8. Effects of topical 0.5% tropicamide and 1% atropine on pupil diameter, intraocular pressure, and tear production, in healthy pet rabbits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Changes in intraocular pressure and horizontal pupil diameter during use of topical mydriatics in the canine eye - PMC [pmc.ncbi.nlm.nih.gov]
• 10. llufb.llu.lv [llufb.llu.lv]
• 11. iovs.arvojournals.org [iovs.arvojournals.org]
• 12. Duration of Mydriasis Produced by 0.5% and 1% Tropicamide in Sprague–Dawley Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scribd.com [scribd.com]

Application Notes and Protocols for Employing Atroscine (Scopolamine) to Study Cognitive Functions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atroscine, also known as scopolamine (B1681570), is a tropane (B1204802) alkaloid with potent anticholinergic effects. It acts as a competitive antagonist of muscarinic acetylcholine (B1216132) receptors, thereby inhibiting the action of acetylcholine in the central and peripheral nervous systems.[1] This inhibitory action on the cholinergic system, particularly in brain regions critical for cognition such as the hippocampus and cortex, leads to transient impairments in learning and memory.[1][2] Consequently, atroscine is widely utilized as a pharmacological tool to induce a reversible model of cognitive dysfunction in preclinical research.[3][4] This model is invaluable for investigating the neurobiological basis of memory and for screening the efficacy of potential nootropic agents and treatments for neurodegenerative diseases like Alzheimer's disease, which are characterized by cholinergic deficits.[1][5]

Mechanism of Action

Atroscine primarily exerts its effects by blocking muscarinic acetylcholine receptors (mAChRs), with activity at all subtypes (M1-M4).[1] In the context of cognition, the M1 receptor subtype is of particular interest as it is highly expressed in the cerebral cortex and hippocampus and plays a crucial role in learning and memory processes.[1] By antagonizing these receptors, atroscine disrupts downstream signaling cascades that are essential for synaptic plasticity, including long-term potentiation (LTP), a cellular correlate of learning and memory.[1] The resulting cholinergic hypofunction mimics some of the neurochemical and cognitive deficits observed in dementia.[5] Furthermore, scopolamine administration has been shown to increase acetylcholine release in the brain, which may lead to overstimulation of nicotinic acetylcholine receptors, contributing to cognitive impairment.[6]

Data Presentation

The following tables summarize quantitative data on atroscine (scopolamine) administration and its effects on cognitive tasks in rodent models.

Table 1: Atroscine (Scopolamine) Dosage and Administration for Cognitive Impairment in Rodents

Animal Model	Atroscine (Scopolamine) Dose	Route of Administration	Timing of Administration	Reference
Mice	1 mg/kg	Intraperitoneal (i.p.)	30 minutes before behavioral testing	[7]
Mice	3 mg/kg	Intraperitoneal (i.p.)	30 minutes before behavioral testing	[8]
Rats	0.15 mg/kg	Systemic injection	Not specified	[6]
Rats	0.4 - 1.2 mg/kg	Not specified	Pre-training	[9]
Rats	1 mg/kg	Intraperitoneal (i.p.)	30 minutes before behavioral testing	[10][11]

Table 2: Effects of Atroscine (Scopolamine) on Common Behavioral Assays for Learning and Memory

Behavioral Assay	Animal Model	Atroscine (Scopolamine) Dose	Key Findings	Reference
Morris Water Maze	Mice	3 mg/kg (i.p.)	Increased escape latency	[8]
Rats	Not specified	Impaired place navigation	[12]
Passive Avoidance Test	Rats	0.8 mg/kg	Maximal performance decrement	[9]
Mice	0.3 - 3.0 mg/kg (i.p.)	Strong amnesia	[13]
Spontaneous Alternation (Y-Maze)	Rats	Not specified	Dose-dependent working memory deficits	[6]
Novel Object Recognition	Rats	Not specified	Impaired object recognition memory	[14]

Experimental Protocols

Detailed methodologies for key experiments using atroscine to induce cognitive impairment are provided below.

Protocol 1: Morris Water Maze (MWM) Test

The MWM test is a widely used behavioral assay to assess hippocampal-dependent spatial learning and memory.[15][16]

Materials:

• Circular pool (approx. 1.5 m in diameter) filled with water made opaque with non-toxic paint.

• Submerged escape platform.

• Video tracking system.

• Atroscine (Scopolamine) solution.

• Saline solution (vehicle control).

Procedure:

• Animal Groups: Divide animals into a control group (vehicle) and a treatment group (atroscine).

• Drug Administration: Administer atroscine (e.g., 1 mg/kg, i.p. for rats; 3 mg/kg, i.p. for mice) or saline 30 minutes before the acquisition phase.[8][10]

• Acquisition Phase (4-5 days):

  • Conduct 4 trials per day for each animal.

  • For each trial, gently place the animal into the water at one of four predetermined starting locations, facing the pool wall.

  • Allow the animal to swim freely to find the hidden platform. The time taken to find the platform is the escape latency.

  • If the animal does not find the platform within a set time (e.g., 60-90 seconds), guide it to the platform and allow it to remain there for 15-20 seconds.[7]

• Probe Trial (24 hours after the last acquisition trial):

  • Remove the escape platform from the pool.

  • Allow the animal to swim freely for a set duration (e.g., 60 seconds).

  • Record the time spent in the target quadrant (where the platform was previously located).

Protocol 2: Passive Avoidance Test

This test assesses fear-motivated learning and memory.[17][18]

Materials:

• Passive avoidance apparatus with a light and a dark compartment separated by a door.

• Shock generator.

• Atroscine (Scopolamine) solution.

• Saline solution (vehicle control).

Procedure:

• Animal Groups: Divide animals into a control group (vehicle) and a treatment group (atroscine).

• Drug Administration: Administer atroscine (e.g., 0.8 mg/kg for rats) or saline 30 minutes before the acquisition trial.[9]

• Acquisition Trial:

  • Place the animal in the light compartment.

  • After a short habituation period, the door to the dark compartment opens.

  • When the animal enters the dark compartment, the door closes, and a mild foot shock is delivered.

• Retention Trial (24 hours later):

  • Place the animal back in the light compartment.

  • Open the door and record the latency to enter the dark compartment (step-through latency). A longer latency indicates better memory of the aversive stimulus.

Protocol 3: Y-Maze Test (Spontaneous Alternation)

This test assesses spatial working memory based on the innate tendency of rodents to explore novel environments.[7]

Materials:

• Y-shaped maze with three identical arms.

• Atroscine (Scopolamine) solution.

• Saline solution (vehicle control).

Procedure:

• Animal Groups: Divide animals into a control group (vehicle) and a treatment group (atroscine).

• Drug Administration: Administer atroscine or saline 30 minutes before the test.

• Test:

  • Place the animal at the end of one arm and allow it to explore the maze freely for a set period (e.g., 8 minutes).

  • Record the sequence of arm entries.

  • A spontaneous alternation is defined as consecutive entries into all three different arms.

  • Calculate the percentage of spontaneous alternations.

Mandatory Visualizations

Caption: Atroscine's mechanism of action in disrupting cognitive function.

References

• 1. Scopolamine - Wikipedia [en.wikipedia.org]
• 2. criver.com [criver.com]
• 3. The validity of scopolamine as a pharmacological model for cognitive impairment: a review of animal behavioral studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of scopolamine-induced cognitive impairment responses in three different ICR stocks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Main Plant Extracts’ Active Properties Effective on Scopolamine-Induced Memory Loss - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Attenuation in rats of impairments of memory by scopolamine, a muscarinic receptor antagonist, by mecamylamine, a nicotinic receptor antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. oatext.com [oatext.com]
• 9. An evaluation of the mechanism of scopolamine-induced impairment in two passive avoidance protocols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Scopolamine disrupts place navigation in rats and humans: a translational validation of the Hidden Goal Task in the Morris water maze and a real maze for humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Scopolamine amnesia of passive avoidance: a deficit of information acquisition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Scopolamine animal model of memory impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mmpc.org [mmpc.org]
• 16. Optimizing Morris Water Maze Experiments: Tips and Tricks for Researchers [sandiegoinstruments.com]
• 17. scantox.com [scantox.com]
• 18. Rodent behavioural test - Cognition - Passive avoidance (PA) - NEUROFIT Preclinical Contract Research Organization (CRO) for CNS and PNS disorders [neurofit.com]

Atroscine as a Negative Control Compound in Pharmacological Experiments

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

In pharmacological research, the use of appropriate controls is fundamental to the validity and interpretation of experimental results. A negative control is a substance that is not expected to produce the specific effect being measured, thereby helping to ensure that any observed effects are due to the experimental treatment and not to other variables. Atroscine, a racemic mixture of (+)- and (-)-scopolamine, is a tropane (B1204802) alkaloid and a well-characterized competitive antagonist of muscarinic acetylcholine (B1216132) receptors. While it is pharmacologically active at these receptors, its inactivity at other receptor systems makes it a valuable tool as a negative control in specific experimental contexts.

This document provides detailed application notes and protocols for two distinct scenarios where atroscine or its derivatives can be effectively used as a negative control:

• Atroscine as a Negative Control for Non-Muscarinic Receptor Binding Studies: Demonstrating its lack of significant activity at α1-adrenergic receptors.

• Methylscopolamine as a Negative Control for Central Nervous System (CNS) Effects: Differentiating peripheral from central effects of scopolamine (B1681570) in behavioral pharmacology.

Application Note 1: Atroscine as a Negative Control in α1-Adrenergic Receptor Binding Assays

Overview

This application note describes the use of atroscine as a negative control in radioligand binding assays targeting α1-adrenergic receptors. While atropine (B194438) and other structurally related compounds have been shown to interact with α1-adrenergic receptors, atroscine (scopolamine) is largely inactive at these sites.[1] This makes it an ideal negative control to demonstrate the specificity of binding of a test compound to α1-adrenergic receptors, particularly when screening compounds that may have structural similarities to muscarinic ligands.

Data Presentation

The following table summarizes the binding affinities (Ki values) of atroscine and a reference compound (atropine) at α1-adrenergic and muscarinic cholinergic receptors, highlighting the selectivity of atroscine's inactivity.

Compound	α1-Adrenergic Receptor Ki (µM)	Muscarinic Cholinergic Receptor Ki (nM)
Atroscine (Scopolamine)	33[2][3]	7.25[2][3]
Atropine	0.45	0.6

Lower Ki values indicate higher binding affinity.

Experimental Protocol: α1-Adrenergic Receptor Radioligand Binding Assay

This protocol is a representative method for a competitive binding assay using [3H]WB-4101, a selective α1-adrenergic receptor antagonist radioligand.

Materials:

• Biological Sample: Rat brain cortex membrane preparation.

• Radioligand: [3H]WB-4101 (specific activity ~20-30 Ci/mmol).

• Test Compounds: Atroscine (negative control), unlabeled WB-4101 (for non-specific binding), and experimental compounds.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Instrumentation: Scintillation counter, filtration apparatus.

Procedure:

• Membrane Preparation:

  • Homogenize rat brain cortices in ice-cold assay buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at 40,000 x g for 20 minutes at 4°C.

  • Resuspend the pellet in fresh assay buffer and repeat the centrifugation.

  • Resuspend the final pellet in assay buffer to a protein concentration of approximately 0.5 mg/mL.

• Binding Assay:

  • Set up assay tubes in triplicate for total binding, non-specific binding, and each concentration of the test compounds.

  • Total Binding: Add 50 µL of assay buffer.

  • Non-specific Binding: Add 50 µL of 10 µM unlabeled WB-4101.

  • Test Compounds: Add 50 µL of varying concentrations of atroscine or the experimental compound.

  • To all tubes, add 50 µL of [3H]WB-4101 (final concentration ~0.5 nM).

  • Initiate the binding reaction by adding 400 µL of the membrane preparation to each tube.

  • Incubate at 25°C for 30 minutes.

• Filtration and Counting:

  • Terminate the incubation by rapid filtration through glass fiber filters under vacuum.

  • Wash the filters three times with 4 mL of ice-cold assay buffer.

  • Place the filters in scintillation vials with 5 mL of scintillation cocktail.

  • Measure the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration.

  • Determine the IC50 value (the concentration of competitor that inhibits 50% of specific binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathway and Experimental Workflow

Caption: Alpha-1 adrenergic receptor signaling pathway.

Caption: Experimental workflow for the α1-adrenergic receptor binding assay.

Application Note 2: Methylscopolamine as a Negative Control for Central Nervous System Effects of Scopolamine

Overview

This application note details the use of methylscopolamine as a negative control to distinguish between the central and peripheral effects of scopolamine in behavioral pharmacology studies. Scopolamine readily crosses the blood-brain barrier and is known to impair learning and memory by acting on central muscarinic receptors. In contrast, its quaternary ammonium (B1175870) derivative, methylscopolamine, has a permanent positive charge and does not significantly cross the blood-brain barrier. Therefore, any behavioral effects observed with scopolamine but not with methylscopolamine can be attributed to the central actions of scopolamine.

Data Presentation

The following table presents the binding affinities (Ki) of scopolamine and methylscopolamine for different muscarinic receptor subtypes. Note that while their receptor binding profiles are similar, their ability to access the CNS is vastly different.

Compound	M1 Ki (nM)	M2 Ki (nM)	M3 Ki (nM)	M4 Ki (nM)	M5 Ki (nM)	Blood-Brain Barrier Permeability
Scopolamine	0.83[4]	5.3[4]	0.34[4]	0.38[4]	0.34[4]	High
Methylscopolamine	~1-2	~5-10	~0.5-1	~0.5-1	~0.5-1	Very Low

Experimental Protocol: Negative Patterning Task in Turtles

This protocol is based on a study demonstrating the central cholinergic basis of negative patterning learning in turtles.[5]

Animals: Adult painted turtles (Chrysemys picta).

Apparatus: An experimental chamber with a response key that can be illuminated with different visual stimuli and a food magazine.

Procedure:

• Pre-training: Acclimatize turtles to the experimental chamber and train them to eat from the food magazine.

• Autoshaping:

  • Present two distinct visual stimuli on the response key (e.g., a solid red key and a key with vertical white stripes on a black background).

  • Each stimulus presentation is followed by food reinforcement.

  • Conduct 20 trials per day (10 of each stimulus in random order) until a stable response rate is achieved.

• Negative Patterning Training:

  • Continue to present the individual stimuli followed by reinforcement.

  • Introduce a compound stimulus (e.g., white stripes on a red background) that is not followed by reinforcement.

  • Administer intraperitoneal injections of either scopolamine (6.4 mg/kg), methylscopolamine (6.8 mg/kg as a negative control), or saline 30 minutes before each session.[5][6]

  • Conduct 40 trials per day (10 of each reinforced single stimulus and 20 of the non-reinforced compound stimulus) for a set number of days (e.g., 24 days).[5]

• Data Collection and Analysis:

  • Record the number of key presses for each stimulus type.

  • Analyze the data in blocks (e.g., 3-day blocks) to observe learning trends.

  • Compare the response rates to the non-reinforced compound stimulus between the scopolamine, methylscopolamine, and saline groups. A successful negative patterning learning is indicated by a decrease in responding to the compound stimulus relative to the individual stimuli. The central effect of scopolamine would be demonstrated if it impairs this learning, while methylscopolamine does not.

Signaling Pathway and Logical Relationship

Caption: Simplified hippocampal cholinergic signaling pathway in learning and memory.

Caption: Logical relationship for using methylscopolamine as a negative control.

References

• 1. Structure-activity requirements for hypotension and alpha-adrenergic receptor blockade by analogues of atropine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. angst.psych.umn.edu [angst.psych.umn.edu]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Atroscine in Radioligand Binding Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atroscine, also known as (+)-hyoscyamine, is a tropane (B1204802) alkaloid and the dextrorotatory enantiomer of hyoscyamine. It is a component of atropine (B194438), which is a racemic mixture of (+)-hyoscyamine and (-)-hyoscyamine. The pharmacological activity of atropine is primarily attributed to the levorotatory enantiomer, (-)-hyoscyamine. Atroscine, as a competitive antagonist of muscarinic acetylcholine (B1216132) receptors (mAChRs), is a valuable tool in pharmacology for studying the structure-activity relationships of muscarinic ligands.[1][2] Radioligand binding assays are a cornerstone in pharmacology for quantifying the interaction between a ligand like atroscine and its receptor.[3][4] These assays are instrumental in determining key binding parameters such as the inhibition constant (Ki) of unlabeled ligands.[5] This document provides detailed protocols for utilizing atroscine in competitive radioligand binding assays to characterize its interaction with muscarinic receptor subtypes.

Principle of the Assay

Radioligand binding assays are used to measure the affinity of a ligand for a receptor.[3] In a competitive binding assay, an unlabeled compound (atroscine) competes with a fixed concentration of a radiolabeled ligand for binding to the receptor. By measuring the concentration of the unlabeled compound required to inhibit 50% of the specific binding of the radioligand (IC50), the inhibition constant (Ki) can be calculated. This Ki value represents the affinity of the unlabeled ligand for the receptor.

Mechanism of Action of Atroscine

Atroscine, as an antimuscarinic agent, functions as a competitive antagonist at muscarinic acetylcholine receptors.[1] It binds to these receptors without activating them, thereby preventing the neurotransmitter acetylcholine from binding and eliciting a response.[6] There are five subtypes of muscarinic receptors (M1-M5), which are G-protein coupled receptors (GPCRs) involved in diverse physiological functions.[7] By competing with acetylcholine, atroscine can modulate signaling pathways downstream of these receptors.

Quantitative Data Summary

The following table summarizes the binding affinities (Ki and IC50 values) of Atropine (the racemic mixture containing Atroscine) for the five human muscarinic receptor subtypes (M1-M5). This data is provided as a reference, as specific binding data for pure Atroscine can be less common. The activity of Atropine is primarily due to the (-)-hyoscyamine enantiomer.

Receptor Subtype	Radioligand	Test Compound	Ki (nM)	IC50 (nM)	Reference Tissue/Cell
M1	[3H]-NMS	Atropine	1.27 ± 0.36	2.22 ± 0.60	Recombinant human M1 receptor
M2	[3H]-NMS	Atropine	3.24 ± 1.16	4.32 ± 1.63	Recombinant human M2 receptor
M3	[3H]-NMS	Atropine	2.21 ± 0.53	4.16 ± 1.04	Recombinant human M3 receptor
M4	[3H]-NMS	Atropine	0.77 ± 0.43	2.38 ± 1.07	Recombinant human M4 receptor
M5	[3H]-NMS	Atropine	2.84 ± 0.84	3.39 ± 1.16	Recombinant human M5 receptor

Table compiled from data presented in APExBIO product information for Atropine sulfate (B86663) monohydrate.[1]

Experimental Protocols

Protocol 1: Membrane Preparation from Cells Expressing Muscarinic Receptors

This protocol describes the preparation of cell membranes, a common source of receptors for binding assays.

Materials:

• Cells expressing the muscarinic receptor subtype of interest

• Phosphate-Buffered Saline (PBS), ice-cold

• Lysis Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4, ice-cold

• Protease inhibitor cocktail

• Homogenizer (Dounce or Polytron)

• High-speed centrifuge

• Bradford assay reagents for protein quantification

Procedure:

• Harvest cultured cells and wash twice with ice-cold PBS.

• Resuspend the cell pellet in ice-cold Lysis Buffer containing a protease inhibitor cocktail.

• Homogenize the cell suspension using a Dounce or Polytron homogenizer.

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and unbroken cells.

• Transfer the supernatant to a new tube and centrifuge at 40,000 x g for 30 minutes at 4°C to pellet the membranes.

• Discard the supernatant and resuspend the membrane pellet in Assay Buffer (see Protocol 2).

• Determine the protein concentration of the membrane preparation using the Bradford assay.

• Store the membrane aliquots at -80°C until use.

Protocol 2: Competitive Radioligand Binding Assay

This protocol details the procedure for a competitive binding assay to determine the Ki of Atroscine.

Materials:

• Prepared cell membranes with known protein concentration

• Atroscine stock solution

• Radioligand stock solution (e.g., [³H]-N-methylscopolamine, [³H]-NMS)

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4

• Wash Buffer: 50 mM Tris-HCl, pH 7.4, ice-cold

• Non-labeled high-affinity muscarinic antagonist (e.g., Atropine) for non-specific binding determination

• 96-well microplates

• Filtration apparatus with glass fiber filters (e.g., GF/B or GF/C)

• Scintillation fluid

• Liquid scintillation counter

Procedure:

• Preparation of Reagents:

  • Prepare serial dilutions of Atroscine in Assay Buffer. A typical concentration range would be 10-11 M to 10-5 M.

  • Dilute the radioligand ([³H]-NMS) in Assay Buffer to a final concentration approximately equal to its Kd (typically 0.2-1.0 nM).[8][9]

  • Dilute the membrane preparation in Assay Buffer to a final protein concentration of 20-50 µg per well. This should be optimized to ensure that less than 10% of the radioligand is bound.

• Assay Setup (in triplicate):

  • Total Binding: 50 µL of Assay Buffer, 50 µL of diluted radioligand, and 100 µL of diluted membranes.

  • Non-specific Binding (NSB): 50 µL of a high concentration of a non-labeled antagonist (e.g., 10 µM Atropine), 50 µL of diluted radioligand, and 100 µL of diluted membranes.[10]

  • Competitive Binding: 50 µL of each Atroscine dilution, 50 µL of diluted radioligand, and 100 µL of diluted membranes.

• Incubation: Incubate the plates for 60-90 minutes at room temperature with gentle agitation to reach equilibrium.[10]

• Filtration: Terminate the assay by rapid vacuum filtration through glass fiber filters. Wash the filters three times with ice-cold Wash Buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity in a liquid scintillation counter.

Data Analysis:

• Calculate the specific binding by subtracting the average counts per minute (CPM) of the non-specific binding wells from the average CPM of all other wells.

• Plot the percentage of specific binding against the logarithm of the Atroscine concentration.

• Use non-linear regression analysis to fit a sigmoidal dose-response curve and determine the IC50 value.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[11][12]

Visualizations

Caption: Workflow for a competitive radioligand binding assay.

Caption: Principle of competitive radioligand binding.

Caption: Muscarinic receptor signaling pathways.

References

• 1. apexbt.com [apexbt.com]
• 2. [3H]-Quinuclidinyl benzilate binding to muscarinic receptors in rat brain: comparison of results from intact brain slices and homogenates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Radioligand Binding Assay | In Vitro Biology | Oncodesign Services [oncodesign-services.com]
• 4. Analyzing radioligand binding data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Competitive Radioligand Binding Assays - Alfa Cytology - Rdcthera [rdcthera.com]
• 6. CV Pharmacology | Atropine (Muscarinic Receptor Antagonist) [cvpharmacology.com]
• 7. Affinity profiles of various muscarinic antagonists for cloned human muscarinic acetylcholine receptor (mAChR) subtypes and mAChRs in rat heart and submandibular gland - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterization and agonist regulation of muscarinic ([3H]N-methyl scopolamine) receptors in isolated ventricular myocytes from rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Muscarinic cholinergic receptor subtypes in the human brain. II. Quantitative autoradiographic studies [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. giffordbioscience.com [giffordbioscience.com]
• 12. Ligand binding assays at equilibrium: validation and interpretation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Blocking Cholinergic Pathways with Atropine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies for blocking cholinergic pathways using atropine (B194438), a competitive antagonist of muscarinic acetylcholine (B1216132) receptors. This document includes detailed protocols for both in vitro and in vivo experimental models, a summary of quantitative data for easy comparison, and visualizations of key signaling pathways and experimental workflows.

Introduction

Atropine is a naturally occurring tertiary amine alkaloid derived from plants like Atropa belladonna. It functions as a non-selective, competitive antagonist of muscarinic acetylcholine (ACh) receptors, blocking the effects of the endogenous neurotransmitter acetylcholine.[1][2] This action makes atropine an invaluable tool in research for investigating the role of the cholinergic system in various physiological processes and a clinically important drug. By competitively binding to muscarinic receptors, atropine inhibits parasympathetic nerve stimulation, leading to effects such as increased heart rate, reduced salivary and bronchial secretions, and relaxation of smooth muscle in the gastrointestinal and urinary tracts.[1][2][3] In research settings, it is frequently used to induce temporary cognitive deficits to study memory and learning processes.[4]

Mechanism of Action

Acetylcholine, the primary neurotransmitter of the parasympathetic nervous system, acts on both muscarinic and nicotinic receptors.[5] Atropine specifically antagonizes the muscarinic receptors (M1-M5), which are G-protein coupled receptors.[2] For example, in smooth muscle, ACh typically binds to M3 receptors, activating a Gq-protein signaling cascade. This leads to the activation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium (Ca2+), leading to muscle contraction. Atropine blocks the initial binding of ACh to the M3 receptor, thereby inhibiting this entire downstream pathway.[6]

Data Presentation: Quantitative Effects of Atropine

The following tables summarize key quantitative data for atropine across various experimental models.

Table 1: In Vitro Potency of Atropine

Preparation	Agonist	Atropine Concentration	Effect	pA2 / pKB Value	Reference
Guinea Pig Olfactory Cortex Slice	Carbachol	-	Competitive antagonist of CCh-evoked responses	8.9	[7]
Human Umbilical Vein Rings	Acetylcholine	1, 3, 10 nM	Competitive antagonism of ACh-induced vasoconstriction	9.67	[8]
Rat Aorta (endothelium-intact)	Phenylephrine/Carbachol	10 nM - 1.0 µM	Restoration of contraction	-	[3][9]
Rat Aorta (endothelium-intact)	Phenylephrine/Carbachol	1 - 100 µM	Progressive relaxation	-	[3][9]

Table 2: In Vivo Dosages and Effects of Atropine in Rodents

Animal Model	Atropine Sulfate (B86663) Dose	Route of Administration	Effect	Reference
Rats	5, 25, 50, 75, 100 mg/kg	Intraperitoneal (i.p.)	Dose-dependent impairment of spatial task retention in Morris water maze	[10][11]
Mice	1.0 mg/kg	Intraperitoneal (i.p.)	Impaired memory retrieval in inhibitory avoidance task	[4]
Mice	0.04 - 0.10 mg/kg	Subcutaneous (s.c.)	Pre-anesthetic anticholinergic	[12]
Mice	5, 10, 25 mg/kg	Intraperitoneal (i.p.)	Dose-dependent increase in serotonin (B10506) levels in the nucleus raphe dorsalis	[13]
Rats	20 mg/kg/day for 14 days	Subcutaneous (s.c.) via osmotic pump	Chronic blockade leading to cholinergic supersensitivity in salivary glands	[14]

Experimental Protocols

In Vitro Protocol 1: Isolated Guinea Pig Ileum Contraction Assay

This protocol is a classic method to demonstrate competitive antagonism at muscarinic receptors.[15]

Objective: To quantify the antagonistic effect of atropine on acetylcholine-induced smooth muscle contraction.

Materials:

• Guinea pig

• Tyrode's physiological salt solution (composition in mM: NaCl 137, KCl 2.7, CaCl2 1.8, MgCl2 1.0, NaH2PO4 0.4, NaHCO3 11.9, Glucose 5.6)

• Acetylcholine (ACh) stock solution

• Atropine sulfate stock solution

• Isolated tissue bath system with force transducer and data acquisition system

• Carbogen (B8564812) gas (95% O2, 5% CO2)

Methodology:

• Tissue Preparation: Humanely euthanize a guinea pig and isolate a segment of the terminal ileum. Clean the segment by gently flushing with Tyrode's solution.

• Mounting: Suspend a 2-3 cm segment of the ileum in an organ bath containing Tyrode's solution, maintained at 37°C and continuously bubbled with carbogen gas. Attach one end of the tissue to a fixed hook and the other to an isometric force transducer.[15]

• Equilibration: Allow the tissue to equilibrate for 30-60 minutes under a resting tension of approximately 1 gram, washing with fresh Tyrode's solution every 15 minutes.

• Control ACh Dose-Response Curve:

  • Generate a cumulative concentration-response curve for ACh. Start by adding a low concentration of ACh (e.g., 1 nM) to the bath.

  • Once the contraction reaches a plateau, add the next concentration of ACh (e.g., 3 nM, 10 nM, etc., in half-log increments) without washing out the previous concentration.

  • Continue until a maximal contraction is achieved.

  • Wash the tissue repeatedly with fresh Tyrode's solution to return to baseline.

• Atropine Incubation:

  • Add a fixed concentration of atropine (e.g., 1 nM) to the organ bath.

  • Incubate the tissue with atropine for a predetermined period (e.g., 20-30 minutes) to allow for equilibrium.[16]

• ACh Dose-Response in Presence of Atropine:

  • In the continued presence of atropine, repeat the cumulative ACh concentration-response curve as described in step 4.

• Data Analysis:

  • Plot the contractile response (as a percentage of the maximum response) against the log concentration of ACh for both curves (with and without atropine).

  • The dose-response curve in the presence of atropine should be shifted to the right in a parallel manner, characteristic of competitive antagonism.[15]

  • Calculate the EC50 values (the concentration of agonist that produces 50% of the maximal response) from both curves.

  • The dose ratio (DR) can be calculated as: DR = (EC50 of ACh with atropine) / (EC50 of ACh without atropine).

  • This can be used to calculate the pA2 value, a measure of the antagonist's potency.

In Vivo Protocol 2: Assessment of Spatial Memory Impairment in Mice using the Morris Water Maze

This protocol describes how to assess the effect of atropine on the retention of a learned spatial task.[10][11][17]

Objective: To evaluate the dose-dependent effect of atropine on spatial memory retrieval.

Materials:

• Morris water maze (a circular pool, 100-150 cm in diameter, filled with opaque water at 22-24°C)

• Submerged escape platform (10 cm diameter)

• Video tracking software

• Atropine sulfate

• Sterile saline (0.9% NaCl)

• Male C57BL/6 mice

Methodology:

• Training Phase (Pre-Atropine):

  • Train the mice to find the hidden platform for several days (e.g., 4-6 days) with multiple trials per day (e.g., 4-10 trials).[10][11]

  • The platform location remains constant throughout the training. The starting position for each trial should be varied.

  • Allow the mice to swim for a maximum of 60-90 seconds to find the platform. If they fail, guide them to it.

  • Allow the mice to remain on the platform for 15-30 seconds before starting the next trial.

  • Continue training until the mice show consistent performance (i.e., short escape latencies).

• Drug Administration:

  • On the test day, divide the trained mice into groups.

  • Administer atropine sulfate intraperitoneally (i.p.) at various doses (e.g., 0, 5, 25, 50 mg/kg).[10][11] The control group receives an equivalent volume of sterile saline.

  • Dissolve atropine sulfate in sterile saline for injection.

• Testing Phase (Post-Atropine):

  • Assess spatial memory retention 30 minutes after the injection.[10][11]

  • Conduct a probe trial where the escape platform is removed from the pool.

  • Place each mouse in the pool and allow it to swim for 60 seconds.

  • Record the swim path, time spent in the target quadrant (where the platform used to be), and the number of times the mouse crosses the former platform location.

• Data Analysis:

  • Analyze the data using the video tracking software.

  • Key parameters to compare between groups include:

    • Escape latency and swim distance (during retention trials if the platform is present).[11]

    • Time spent in the target quadrant during the probe trial.

    • Number of platform location crossings.

  • A significant decrease in performance on these measures in the atropine-treated groups compared to the saline control group indicates impairment of spatial memory retrieval.

Visualizations

Caption: Atropine blocks ACh binding to M3 receptors, inhibiting contraction.

References

• 1. Desensitization to the anticholinergic effects of atropine on isolated guinea pig ileum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The effect of chronic atropine treatment on salivary composition and caries in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Atropine, an anticholinergic drug, impairs memory retrieval of a high consolidated avoidance response in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The effects of atropine on [3H]acetylcholine secretion from guinea-pig myenteric plexus evoked electrically or by high potassium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. A quantitative study of the effects of some muscarinic antagonists on the guinea-pig olfactory cortex slice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacological characterization of muscarinic receptor subtypes mediating vasoconstriction of human umbilical vein - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro relaxation of vascular smooth muscle by atropine: involvement of K+ channels and endothelium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. Atropine sulfate impairs selective parameters of performance in the Morris water maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. az.research.umich.edu [az.research.umich.edu]
• 13. Atropine, a muscarinic cholinergic receptor antagonist increases serotonin, but not dopamine levels in discrete brain regions of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Atropine treatment induced cholinergic supersensitivity at receptor and second messenger levels in the rat salivary gland - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. Simple Protocol for Distinguishing Drug-induced Effects on Spatial Memory Acquisition, Consolidation and Retrieval in Mice Using the Morris Water Maze - PMC [pmc.ncbi.nlm.nih.gov]

Atroscine's practical applications in ophthalmology research models

A note on nomenclature: Atroscine is an optically inactive form of atropine (B194438), a well-researched non-selective muscarinic antagonist. In the context of ophthalmology research, the vast majority of studies and applications are reported under the name "atropine." Therefore, this document will detail the practical applications and protocols for atropine, which are directly applicable to research involving atroscine.

Application Notes

Atropine has been a subject of extensive research in ophthalmology, primarily for its role in controlling myopia progression.[1] It is also used in various diagnostic and therapeutic procedures, including cycloplegic refraction and the management of uveitis.[2] Research models are crucial for elucidating the mechanisms of action, efficacy, and safety of atropine.

Key Research Applications:

• Myopia Control: Atropine is widely investigated for its ability to slow down the progression of myopia in children and various animal models such as guinea pigs, tree shrews, and monkeys.[1][3] Studies focus on understanding its molecular mechanism at the retinal and scleral levels.[1][3][4]

• Retinal Signaling Pathway Analysis: Research models are employed to study how atropine affects retinal signaling pathways. This includes investigating its impact on retinal ganglion cells and other neural circuits.[5]

• Corneal and Scleral Physiology: The effects of atropine on the cornea and sclera are studied to understand its influence on the structural components of the eye and to assess potential toxicity.[3]

• Drug Stability and Formulation: A significant aspect of research involves ensuring the stability of atropine ophthalmic solutions. Apoatropine (B194451), a degradation product of atropine, is a critical marker for the chemical instability of these formulations.[6]

Quantitative Data Summary

The following tables summarize quantitative data from various research studies on atropine in ophthalmology models.

Table 1: Differentially Regulated Proteins in FDM Guinea Pig Retina after Atropine Treatment

Protein	Regulation	Fold Change (iTRAQ)	Fold Change (SWATH)	p-value
Protein 1	Up-regulated	≥ 1.5	≥ 1.4	≤ 0.05
Protein 2	Up-regulated	≥ 1.5	≥ 1.4	≤ 0.05
...	...	...	...	...
Protein 12	Up-regulated	≥ 1.5	≥ 1.4	≤ 0.05
Protein 13	Down-regulated	≤ 0.67	≤ 0.71	≤ 0.05
Protein 14	Down-regulated	≤ 0.67	≤ 0.71	≤ 0.05
...	...	...	...	...
Protein 29	Down-regulated	≤ 0.67	≤ 0.71	≤ 0.05
Source: A total of 29 confident proteins were consistently quantified and matched, comprising 12 up-regulated and 17 down-regulated proteins.[1][3]

Table 2: Atropine Concentration in Mouse Retina

Application Route	Applied Concentration	Retinal Concentration
Topical (Corneal)	0.05%	Approximately 400 times less than applied
Direct Retinal Immersion	800 µM (0.05%)	800 µM
Source: The concentration reaching the retina was found to be significantly lower with topical application compared to direct immersion.[5]

Experimental Protocols

Protocol 1: Induction of Form-Deprivation Myopia (FDM) in a Guinea Pig Model

This protocol describes the induction of myopia in guinea pigs, a common model to test the efficacy of anti-myopia treatments like atropine.

Materials:

• Three-week-old guinea pigs

• Latex goggle with a diffuser

• Topical anesthetic (e.g., proparacaine (B1679620) hydrochloride)

• 1% atropine gel (10 g/L)

Procedure:

• Anesthetize the guinea pigs with a suitable anesthetic.

• Randomly select one eye for form deprivation.

• Attach a latex goggle with a diffuser to the selected eye to induce myopia. The contralateral eye serves as a control.

• House the animals in a controlled environment with a standard light/dark cycle.

• For the treatment group, apply 1% atropine gel topically to the form-deprived eye daily for the duration of the experiment (e.g., 4 weeks).

• At the end of the treatment period, perform biometric measurements (e.g., axial length, refraction) to assess the degree of myopia.

• Collect retinal tissue for further molecular analysis (e.g., proteomics).

Protocol 2: Proteomic Analysis of Retinal Tissue using iTRAQ and SWATH-MS

This protocol outlines the steps for analyzing protein expression changes in the retina following atropine treatment in an FDM model.

Materials:

• Retinal tissue from control and atropine-treated FDM guinea pigs

• Lysis buffer

• iTRAQ reagents

• Nano-liquid chromatography-tandem mass spectrometry (nano-LC-MS/MS) system

• Sequential window acquisition of all theoretical mass spectra (SWATH-MS) system

• Bioinformatics software (e.g., Ingenuity Pathway Analysis - IPA)

Procedure:

• Protein Extraction: Homogenize retinal tissues in lysis buffer and quantify the protein concentration.

• iTRAQ Labeling: Perform in-solution digestion of proteins and label the resulting peptides with iTRAQ reagents according to the manufacturer's protocol.

• Nano-LC-MS/MS Analysis: Analyze the labeled peptides using a nano-LC-MS/MS system to identify and quantify differentially expressed proteins.

• SWATH-MS Analysis: For orthogonal validation, subject retinal tissues from a separate cohort to label-free SWATH-MS proteomics.

• Data Analysis: Combine and analyze the datasets from iTRAQ and SWATH-MS. Identify proteins with significant fold changes (e.g., FC ≥ 1.5 or ≤0.67 for iTRAQ; FC ≥ 1.4 or ≤0.71 for SWATH-MS, with a p-value of ≤0.05).[1][3]

• Bioinformatics Analysis: Use bioinformatics tools like IPA to identify the biological pathways and functions associated with the differentially regulated proteins.

Protocol 3: High-Performance Liquid Chromatography (HPLC) for Atropine Stability Testing

This protocol is for quantifying atropine and its primary degradation product, apoatropine, to assess the stability of ophthalmic solutions.[6]

Materials:

• Atropine ophthalmic solution

• Reference standards for atropine and apoatropine

• HPLC system with a C18 column

• Mobile phase (e.g., a mixture of phosphate (B84403) buffer and acetonitrile)

• UV detector

Procedure:

• Standard Preparation: Prepare a series of standard solutions of atropine and apoatropine in the mobile phase to generate a calibration curve.

• Sample Preparation: Dilute the atropine ophthalmic solution sample with the mobile phase to a concentration within the range of the calibration curve.

• HPLC Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Set the flow rate to 1.0 mL/min and the column temperature to 25 °C.

  • Set the detection wavelength to 210 nm.

  • Inject 20 µL of the standard and sample solutions.

• Quantification:

  • Record the chromatograms and identify the peaks for atropine and apoatropine based on their retention times compared to the standards.

  • Calculate the concentration of atropine and apoatropine in the sample using the calibration curve.

Signaling Pathways and Experimental Workflows

References

• 1. Alteration of EIF2 Signaling, Glycolysis, and Dopamine Secretion in Form-Deprived Myopia in Response to 1% Atropine Treatment: Evidence From Interactive iTRAQ-MS and SWATH-MS Proteomics Using a Guinea Pig Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Influence of atropine on retinal signaling in a mouse model | Myopia Profile [myopiaprofile.com]
• 6. benchchem.com [benchchem.com]

Choosing Between Atropine Hydrobromide and Freebase for Experimental Success: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

When designing experiments involving the muscarinic antagonist atropine (B194438), a critical early decision is the choice between its freebase form and a salt, such as atropine hydrobromide. This selection can significantly impact experimental outcomes due to differences in their physicochemical properties, which influence solubility, stability, and handling. This document provides detailed application notes and protocols to guide researchers in making an informed choice between atropine hydrobromide and atropine freebase for both in vitro and in vivo studies.

Key Differences and Considerations

The primary distinction between atropine freebase and its hydrobromide salt lies in their chemical structure and resulting properties. Atropine freebase is the neutral form of the molecule, while atropine hydrobromide is a salt formed by reacting the basic atropine molecule with hydrobromic acid. This seemingly small difference has profound implications for experimental design.

Table 1: Comparison of Physicochemical Properties of Atropine Freebase and Atropine Hydrobromide

Property	Atropine Freebase	Atropine Hydrobromide	Rationale for Experimental Choice
Molecular Formula	C₁₇H₂₃NO₃	C₁₇H₂₃NO₃ · HBr	Molecular weight differences are crucial for calculating molar concentrations.
Molecular Weight	289.37 g/mol [1]	~370.28 g/mol	Ensure accurate molarity of solutions. The hydrobromide form is heavier.
pKa	9.7 - 9.9	Not directly applicable (salt)	The pKa of the freebase indicates it is a weak base. This is important for understanding its ionization state at different pH values.
Solubility in Water	Sparingly soluble (2 mg/mL)[2]	Freely soluble	Atropine hydrobromide is the preferred choice for aqueous solutions used in most in vitro assays and for preparing aqueous formulations for in vivo administration.
Solubility in Organic Solvents	Soluble in ethanol (B145695) (500 mg/mL), DMSO, and chloroform[2]	Sparingly soluble in ethanol	Atropine freebase is suitable for experiments requiring non-aqueous solvents or for creating specific formulations where the freebase form is necessary.
Stability in Solution	Less stable in aqueous solutions, prone to hydrolysis, especially at alkaline pH.	More stable in aqueous solution, particularly in slightly acidic to neutral pH.	For experiments requiring stable, pre-prepared aqueous solutions, the hydrobromide salt offers a significant advantage. The stability of atropine solutions is pH-dependent, with greater stability in acidic conditions.
Hygroscopicity	Less hygroscopic	More hygroscopic	Proper storage in a desiccator is more critical for the hydrobromide salt to prevent absorption of atmospheric moisture.

Potency and Receptor Binding

Atropine, in either form, functions as a competitive antagonist of muscarinic acetylcholine (B1216132) receptors (mAChRs). The pharmacologically active entity is the atropine molecule itself. Therefore, when molar concentrations are correctly calculated to account for the different molecular weights, the potency of atropine and its salts at the receptor level is expected to be comparable.

Table 2: Reported IC₅₀ Values for Atropine Salts against Muscarinic Receptors

Receptor Subtype	Atropine Hydrobromide IC₅₀ (nM)	Atropine Sulfate IC₅₀ (nM)
Human mAChR M₄	0.39[3]	2.38 ± 1.07
Chicken mAChR M₄	0.71[3]	Not Reported
Human mAChR M₁	Not Reported	2.22 ± 0.60
Human mAChR M₂	Not Reported	4.32 ± 1.63
Human mAChR M₃	Not Reported	4.16 ± 1.04
Human mAChR M₅	Not Reported	3.39 ± 1.16

Atropine's Mechanism of Action: Muscarinic Receptor Signaling

Atropine exerts its effects by blocking the action of acetylcholine (ACh) at muscarinic receptors. These receptors are G-protein coupled receptors (GPCRs) that mediate a wide range of physiological responses. The signaling pathway varies depending on the receptor subtype (M1-M5).

Muscarinic Acetylcholine Receptor Signaling Pathways

Experimental Workflow: Choosing the Right Form of Atropine

The decision to use atropine freebase or hydrobromide should be made early in the experimental design process. The following workflow illustrates the key decision points.

Decision workflow for atropine form selection.

Detailed Experimental Protocols

The following protocols are provided as examples and should be optimized for specific experimental conditions.

Protocol 1: In Vitro Smooth Muscle Contraction Assay (Guinea Pig Ileum)

This assay is a classic method to determine the potency of muscarinic antagonists.

1. Materials:

• Guinea pig ileum
• Tyrode's solution (Composition in g/L: NaCl 8.0, KCl 0.2, CaCl₂ 0.2, MgCl₂ 0.1, NaH₂PO₄ 0.05, NaHCO₃ 1.0, Glucose 1.0)
• Carbachol (B1668302) (muscarinic agonist)
• Atropine hydrobromide or Atropine freebase
• Isolated organ bath system with isometric force transducer
• Carbogen (B8564812) gas (95% O₂ / 5% CO₂)

2. Preparation of Solutions:

• Atropine Hydrobromide Stock Solution (10 mM): Dissolve 3.70 mg of atropine hydrobromide in 1 mL of distilled water.
• Atropine Freebase Stock Solution (10 mM): Dissolve 2.89 mg of atropine freebase in 1 mL of ethanol or DMSO.
• Carbachol Stock Solution (10 mM): Dissolve 1.83 mg of carbachol in 1 mL of distilled water.
• Further serial dilutions of all stock solutions should be made in Tyrode's solution on the day of the experiment.

3. Experimental Procedure:

• Euthanize a guinea pig according to approved animal welfare protocols.
• Isolate a segment of the terminal ileum and place it in a petri dish containing Tyrode's solution bubbled with carbogen gas.
• Gently flush the lumen of the ileum segment to remove its contents.
• Cut the ileum into 2-3 cm segments.
• Mount a segment in the organ bath containing Tyrode's solution at 37°C and continuously bubble with carbogen gas.
• Apply a resting tension of approximately 1 g and allow the tissue to equilibrate for 30-60 minutes, washing with fresh Tyrode's solution every 15 minutes.
• Construct a cumulative concentration-response curve for carbachol:

• Add carbachol to the organ bath in increasing concentrations (e.g., 1 nM to 100 µM).
• Record the contractile response at each concentration until a maximal response is achieved.

• Wash the tissue repeatedly with Tyrode's solution to return to baseline.
• Antagonism study:

• Incubate the tissue with a fixed concentration of atropine (hydrobromide or freebase, prepared from the respective stock solutions) for 20-30 minutes.
• In the presence of atropine, repeat the cumulative concentration-response curve for carbachol.
• Repeat this process with increasing concentrations of atropine.

4. Data Analysis:

• Plot the contractile response as a percentage of the maximum response to carbachol against the log concentration of carbachol.
• Determine the EC₅₀ of carbachol in the absence and presence of different concentrations of atropine.
• Construct a Schild plot to determine the pA₂ value, which represents the negative logarithm of the molar concentration of the antagonist that produces a two-fold shift in the agonist's concentration-response curve.

Protocol 2: In Vivo Mydriasis Assay in Mice

This protocol is used to assess the mydriatic (pupil-dilating) effect of atropine.

1. Materials:

• C57BL/6 mice (or other suitable strain)
• Atropine hydrobromide or Atropine freebase
• Vehicle (e.g., sterile saline for hydrobromide; a suitable non-irritating vehicle for freebase, such as a low percentage of ethanol in saline)
• Digital caliper or a specialized pupillometer
• Animal restrainer

2. Preparation of Dosing Solutions:

• Atropine Hydrobromide Solution (e.g., 1% w/v): Dissolve 10 mg of atropine hydrobromide in 1 mL of sterile saline. Filter sterilize.
• Atropine Freebase Formulation (e.g., 1% w/v): Dissolve 10 mg of atropine freebase in a minimal amount of a suitable solvent (e.g., ethanol) and then bring to a final volume of 1 mL with sterile saline. The final concentration of the organic solvent should be low to avoid eye irritation.

3. Experimental Procedure:

• Acclimatize the mice to the handling and measurement procedures to minimize stress.
• Measure the baseline pupil diameter of both eyes of each mouse under controlled lighting conditions.
• Administer a single drop (approximately 5-10 µL) of the test solution (atropine hydrobromide, atropine freebase, or vehicle) to one eye of each mouse. The contralateral eye can serve as an untreated control.
• At predetermined time points (e.g., 15, 30, 60 minutes, and then hourly for several hours), measure the pupil diameter of both eyes.
• Continue measurements until the pupil size returns to baseline to determine the duration of action.

4. Data Analysis:

• Calculate the change in pupil diameter from baseline at each time point for each treatment group.
• Plot the mean change in pupil diameter versus time for each group.
• Determine the time to peak effect and the duration of mydriasis for each formulation.

Logical Selection of Atropine Form

The choice between atropine freebase and its hydrobromide salt is a logical process based on the experimental requirements.

Logical guide for choosing the appropriate atropine form.

Conclusion

The selection between atropine hydrobromide and atropine freebase is a critical step in experimental design that hinges on the physicochemical properties of each form. For most standard biological experiments requiring aqueous solutions, the high water solubility and greater stability of atropine hydrobromide make it the superior choice. Atropine freebase is best reserved for applications requiring non-aqueous solvents or specific formulation characteristics. By carefully considering the requirements of the experiment and following detailed protocols for solution preparation and execution, researchers can ensure the reliability and reproducibility of their results.

References

• 1. benchchem.com [benchchem.com]
• 2. apexbt.com [apexbt.com]
• 3. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Atroscine degradation pathways and proper storage conditions

This technical support center provides essential information for researchers, scientists, and drug development professionals on the degradation pathways and proper storage of Atroscine (also known as Scopolamine). Understanding the stability of this tropane (B1204802) alkaloid is critical for ensuring experimental accuracy, reproducibility, and the development of safe and effective pharmaceutical products.

Frequently Asked Questions (FAQs)

Q1: What is Atroscine and why is its stability crucial?

Atroscine is a tropane alkaloid derived from plants of the Solanaceae family.[1][2] It functions as a competitive antagonist at muscarinic acetylcholine (B1216132) receptors, making it valuable in medicine as an antispasmodic, antiemetic, and for pupil dilation.[1][2] The stability of Atroscine is paramount because its degradation can lead to a loss of potency and the formation of impurities with different pharmacological or toxicological profiles, which can compromise experimental results and patient safety.[3][4]

Q2: What are the primary degradation pathways for Atroscine?

Atroscine is susceptible to degradation through several chemical pathways, primarily hydrolysis, dehydration, oxidation, and thermal degradation.[1][5][6] It is also sensitive to light and moisture.[1]

• Hydrolysis: This is a major degradation route where the ester bond is cleaved, especially in acidic or basic environments, yielding tropine (B42219) and tropic acid.[1][7]

• Dehydration: Under basic conditions, the structurally similar compound atropine (B194438) is known to eliminate a water molecule to form apoatropine, which is a likely degradation pathway for Atroscine as well.[8][9]

• Oxidation: Atroscine can be degraded by oxidizing agents.[1] This can lead to the formation of N-oxides or through oxidative N-demethylation to produce noratropine.[8][10][11]

• Photodegradation: Exposure to light can cause degradation.[1] Therefore, photostability testing is a critical component of stability studies as per ICH guidelines.[12]

• Thermal Degradation: Atroscine is thermally sensitive.[5] Significant degradation can occur at elevated temperatures, such as those used in GC-MS inlets (above 250°C), leading to products from water elimination and ester cleavage.[5]

Major chemical degradation pathways for Atroscine.

Q3: What are the recommended storage conditions for Atroscine?

Proper storage is essential to maintain the integrity of Atroscine. This includes controlling temperature, light exposure, humidity, and using appropriate containers. For specific formulations, such as Atroscine hydrobromide injections, storage at controlled room temperature (20°C to 25°C, or 68°F to 77°F) is recommended.[13]

Parameter	Recommended Condition	Rationale & References
Temperature	Solid: Store in a cool, well-ventilated area.[14] Some suppliers recommend 2°C to 8°C.[2] Solution: Refrigeration (2-8°C) is often recommended for long-term stability of aqueous solutions.[15][16]	High temperatures accelerate degradation.[5][17]
Light Exposure	Protect from light. Store in amber vials or light-resistant containers.	Atroscine is sensitive to light, which can induce photodegradation.[1][18]
Humidity	Keep container tightly closed in a dry place.	The compound is sensitive to moisture, which can promote hydrolysis.[1][14]
pH (Aqueous Sol.)	Maintain a slightly acidic pH (approx. 4-5.5).[19]	Atroscine is most stable in acidic conditions; degradation is accelerated in neutral or alkaline solutions.[6][9][15]
Packaging	Store in original, tightly sealed, inert containers.	Low-density polyethylene (B3416737) (LDPE) has been shown to be a suitable material for atropine solutions.[6][20]
Chemical Env.	Avoid strong oxidizing agents and strong acids.[14]	These materials can directly react with and degrade Atroscine.

Q4: My Atroscine stock solution appears cloudy/discolored. Can I still use it?

Cloudiness, precipitation, or discoloration are visual indicators of physical or chemical instability. These changes suggest that the Atroscine may have degraded, potentially leading to reduced potency and the presence of unknown impurities. It is strongly recommended to discard the solution and prepare a fresh one from a reliable source of the compound.

Troubleshooting Guide

Issue: Unexpected Peaks in HPLC Chromatogram

The appearance of new or unexpected peaks during HPLC analysis is a common sign of degradation.

Workflow for identifying unknown peaks in an HPLC analysis.

Issue: Rapid Loss of Potency in Stock Solutions

If you observe a faster-than-expected decrease in the concentration of your Atroscine stock solution, consider the following:

• pH of the Solution: The pH may have shifted to a neutral or alkaline range, accelerating hydrolysis. Verify the pH of your solvent or buffer. Unbuffered aqueous solutions can sometimes be more stable than buffered ones.[6]

• Storage Temperature: Storing aqueous solutions at room temperature can lead to significant degradation over time.[15][16] For extended storage, refrigeration (2-8°C) is recommended.

• Light Exposure: Ensure solutions are stored in amber vials or otherwise protected from light to prevent photodegradation.

• Solvent Purity: Impurities in the solvent could catalyze degradation. Use high-purity (e.g., HPLC-grade) solvents for solution preparation.

Experimental Protocols

Protocol 1: Forced Degradation Study

Forced degradation (or stress testing) is essential for identifying potential degradation products and establishing the stability-indicating nature of an analytical method.[21] The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[9]

General experimental workflow for a forced degradation study.

Stress Conditions:

Stress Condition	Typical Reagents and Conditions	Major Expected Degradation Pathway
Acid Hydrolysis	0.1 M HCl at 60-80°C for several hours.[21]	Hydrolysis of the ester linkage to form tropine and tropic acid.[8]
Base Hydrolysis	0.1 M NaOH at room or elevated temperature.[21]	Hydrolysis and potential dehydration to form apoatroscine.[8][9]
Oxidation	3-30% Hydrogen Peroxide (H₂O₂) at room temperature.[9][21]	Formation of N-oxides and other oxidative products.[10]
Thermal	Expose solid drug substance to dry heat (e.g., 80°C for 48 hours).[21]	Thermal decomposition, potentially via dehydration or ester cleavage.[5]
Photolytic	Expose solution to light providing ≥1.2 million lux hours and ≥200 W hours/m² of near UV energy.[22] A dark control should be run in parallel.[12]	Photodegradation, formation of various photoproducts.

Procedure:

• Prepare a stock solution of Atroscine (e.g., 1 mg/mL).

• For each stress condition, mix the stock solution with the specified reagent (e.g., 1 mL stock + 1 mL 0.1 M HCl).

• Expose the mixture to the indicated temperature/light for a predetermined time.

• At various time points, withdraw samples. For acid/base hydrolysis, neutralize the sample before analysis (e.g., with an equivalent amount of base/acid).[9]

• Analyze all stressed samples, a non-stressed control, and a blank using a validated stability-indicating method.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for an HPLC method capable of separating Atroscine from its key degradation products. Method optimization is typically required.[9][23]

• Column: Hydrophilic embedded RP18 column (e.g., 250 mm x 4.6 mm, 5 µm).[23]

• Mobile Phase A: Phosphate buffer (e.g., 20 mM, pH 2.5).

• Mobile Phase B: Acetonitrile.

• Elution: Gradient elution. A starting point could be ~10-15% B, increasing to ~40-50% B over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25-30 °C.

• Detection Wavelength: 210-215 nm.[20][24]

• Injection Volume: 10-20 µL.

This method should provide baseline separation of Atroscine from key related substances and degradation products like tropic acid and apoatroscine.[8][23] Validation should be performed according to ICH guidelines to confirm its stability-indicating properties.

References

• 1. Buy Atroscine Hydrobromide | 672-21-9 [smolecule.com]
• 2. biosynth.com [biosynth.com]
• 3. synthinkchemicals.com [synthinkchemicals.com]
• 4. mdpi.com [mdpi.com]
• 5. Thermal (In)stability of Atropine and Scopolamine in the GC-MS Inlet - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [Analysis and stability of atropine sulfate and scopolamine hydrobromide. 3: Studies on the stability of tropane alkaloids; 80: contribution to problems in the use of plastic containers for liquid pharmaceuticals] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Atropine Degradation Pathway [eawag-bbd.ethz.ch]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Metabolic N-oxidation of atropine, hyoscine and the corresponding nor-alkaloids by guinea-pig liver microsomal preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ema.europa.eu [ema.europa.eu]
• 13. pfizermedical.com [pfizermedical.com]
• 14. elementalmicroanalysis.com [elementalmicroanalysis.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Proper storage tips for medication safety | Parkview Health [parkview.com]
• 18. researchgate.net [researchgate.net]
• 19. Atroscine Hydrobromide | C17H22BrNO4 | CID 51051761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. Stability of Ophthalmic Atropine Solutions for Child Myopia Control - PMC [pmc.ncbi.nlm.nih.gov]
• 21. benchchem.com [benchchem.com]
• 22. m.youtube.com [m.youtube.com]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]

Troubleshooting unexpected side effects of atroscine injections in animals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing atroscine injections in animal experiments. The information is presented in a question-and-answer format to directly address specific issues that may arise during your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for atroscine?

Atroscine is classified as an antimuscarinic agent, meaning it competitively antagonizes the muscarine-like actions of acetylcholine (B1216132).[1] It blocks the action of acetylcholine at muscarinic receptors on structures innervated by postganglionic cholinergic nerves and on smooth muscles.[1][2] This antagonism is surmountable and can be overcome by increasing the local concentration of acetylcholine.[1][2]

Q2: What are the expected physiological effects of atroscine administration in animals?

Atroscine administration leads to a range of physiological effects due to its blockade of the parasympathetic nervous system. These include:

• Cardiovascular: Increased heart rate (tachycardia) and potential changes in blood pressure.[2][3]

• Gastrointestinal: Reduced salivation, decreased gastrointestinal motility, and inhibition of secretions.[3][4]

• Respiratory: Decreased secretions in the mouth and respiratory passages and relaxation of the smooth muscle in the airways.[1][3]

• Ocular: Dilation of the pupils (mydriasis).[2][3]

• Central Nervous System: Depending on the dose, atroscine can cause stimulation or depression of the central nervous system.[4]

Q3: Are there species-specific differences in the response to atroscine?

Yes, different animal species can have varying responses to medications like atroscine.[5] Factors such as differences in gastrointestinal tracts, body composition, and metabolic enzyme activity can influence the absorption, distribution, metabolism, and excretion of the drug.[5] For example, herbivores may have a higher tolerance for certain chemicals compared to other species.[5] It is crucial to consult literature specific to your animal model for appropriate dosing and expected effects.

Troubleshooting Guides

Issue 1: Unexpected Severe Tachycardia

Q: We administered atroscine to our rats and observed a heart rate significantly higher than anticipated. What could be the cause and how should we proceed?

A: Severe tachycardia is a known side effect of atroscine due to its vagolytic action on the heart.[1][2] Several factors could contribute to a more pronounced response than expected:

• Dose: The dose administered may have been too high for the specific animal model or individual animal. Even small doses can cause a transient initial slowing of the heart rate before the characteristic tachycardia develops.[1]

• Route of Administration: Intravenous administration will lead to a more rapid and potentially more intense effect compared to subcutaneous or intramuscular routes.[6][7]

• Concomitant Medications: Other drugs administered concurrently could potentiate the tachycardic effects of atroscine.

Troubleshooting Steps:

• Confirm Dose Calculation: Double-check the dose calculation, animal's body weight, and the concentration of the atroscine solution.

• Monitor Vital Signs: Continuously monitor heart rate, blood pressure, and respiration.[8][9][10]

• Consider a Reversal Agent: In cases of severe and persistent tachycardia, the use of a reversal agent may be considered. However, this should be done with caution and under veterinary guidance, as reversal agents also have their own side effects.[11][12][13]

• Reduce Future Doses: For subsequent experiments, consider reducing the atroscine dose and titrating up to the desired effect.

Issue 2: Gastrointestinal Stasis and Ileus

Q: Our mice have developed signs of gastrointestinal stasis (reduced fecal output, bloating) after atroscine injection. How can we manage this?

A: Atroscine significantly reduces gastrointestinal motility and secretions, which can lead to stasis or ileus.[3][4] This is a common side effect, particularly with repeated or high doses.

Management Protocol:

• Fluid Therapy: Ensure the animal is well-hydrated. Subcutaneous or oral fluids can help rehydrate the gastrointestinal contents.[14]

• Prokinetic Agents: The use of prokinetic drugs can help stimulate gastrointestinal motility. However, these are contraindicated if a mechanical obstruction is suspected.[14]

• Analgesia: Pain can exacerbate gastrointestinal stasis. Providing appropriate pain relief is important.[14]

• Dietary Support: Offering palatable, high-fiber food can encourage eating and help stimulate gut motility.[14]

• Monitor Closely: Observe the animal for any signs of worsening, such as abdominal pain or severe bloating, and consult with a veterinarian.

Issue 3: Central Nervous System Excitement or Depression

Q: We've observed unusual behaviors in our animals after atroscine administration, ranging from hyperactivity to lethargy. Is this expected?

A: Yes, atroscine can cross the blood-brain barrier and affect the central nervous system, leading to either stimulation or depression depending on the dose and the individual animal.[3][4] Higher doses are more likely to cause these effects.

Troubleshooting and Observation:

• Dose-Response Assessment: Note the dose at which these behavioral changes occur. This will help in determining a therapeutic window for your experiments where CNS side effects are minimized.

• Behavioral Scoring: Use a standardized behavioral scoring system to objectively quantify the observed effects.

• Environmental Stimuli: Minimize external stimuli that could exacerbate hyperactivity or stress.

• Duration of Effects: Monitor how long the behavioral changes last. This will provide information on the drug's clearance in your animal model.

• Future Dosing: If the CNS effects are interfering with your experimental outcomes, consider lowering the dose or exploring alternative anticholinergic agents with more limited CNS penetration.

Data Presentation

Table 1: Dose-Dependent Effects of Atroscine on Heart Rate in Dogs

Dose (mg/kg IV)	Observation	Outcome
0.01	Initial heart rate decrease in some animals, followed by an increase.	A second dose of 0.01 mg/kg resulted in a significant increase in heart rate to over 100 bpm.[15]
0.04	No significant improvement in return of spontaneous circulation (ROSC) rates in a model of pulseless electrical activity (PEA).	ROSC rate was 67%.[16]
0.1	Decreased ROSC rates compared to placebo.	ROSC rate was 40%.[16]
0.2	Further decreased ROSC rates.	ROSC rate was 47%.[16]
0.4	Lowest ROSC rates observed.	ROSC rate was 27%.[16]

Table 2: Pharmacokinetic Parameters of Atropine (B194438) in Different Animal Species and Routes of Administration

Animal Model	Route of Administration	Dose	Peak Plasma Concentration (Cmax)	Elimination Half-life (t1/2)
Dogs	Endotracheal	0.02 mg/kg	23.9 +/- 5 ng/ml	28.0 +/- 7.9 min[6]
Dogs	Endobronchial	0.02 mg/kg	40.0 +/- 7.8 ng/ml	39.3 +/- 5.2 min[6]
Pigs	Intravenous	0.25 mg	46.3 +/- 16.7 ng/ml	Not Specified
Pigs	Endobronchial	2 mg	48.8 +/- 25.9 ng/ml	Not Specified
Horses	Intravenous (1mg)	1 mg	Not Specified	0.8 h[17]
Horses	Topical Ophthalmic	1 mg	Not Specified	Not Specified

Experimental Protocols

Protocol 1: Monitoring Vital Signs Following Atroscine Injection

This protocol outlines the essential steps for monitoring the physiological status of an animal after atroscine administration.

• Baseline Measurement: Before administering atroscine, record the animal's baseline vital signs, including heart rate, respiratory rate, body temperature, and, if possible, blood pressure and oxygen saturation (SpO2).[8][9]

• Instrumentation: For continuous monitoring, utilize appropriate equipment such as a pulse oximeter for heart rate and SpO2, a rectal probe for temperature, and a non-invasive blood pressure cuff appropriately sized for the animal.[8][18]

• Post-Injection Monitoring: Immediately following atroscine injection, begin continuous or frequent (e.g., every 5 minutes) monitoring of all vital signs for at least the first hour, or until the animal's parameters have stabilized and returned to near-baseline levels.[8][10]

• Data Recording: Maintain a detailed log of all vital sign measurements, noting the time of atroscine administration and any other interventions.

• Post-Procedural Observation: Continue to observe the animal for any behavioral changes or signs of distress after the intensive monitoring period.[10]

Visualizations

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. youtube.com [youtube.com]
• 3. What is the mechanism of Atropine Sulfate? [synapse.patsnap.com]
• 4. Atropine Sulfate - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 5. Why do animals have such different responses to medicines? - Background - Utrecht University [uu.nl]
• 6. Atropine pharmacokinetics and pharmacodynamics following endotracheal versus endobronchial administration in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of intravenous and endobronchial atropine: a pharmacokinetic and -dynamic study in pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Vital signs monitoring during injectable and inhalant anesthesia in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. currentseparations.com [currentseparations.com]
• 10. How Veterinary Monitors Support Safer Surgeries in Animal Care [digi-vet.com]
• 11. Antidotes - EVECC 2022 Congress - VIN [vin.com]
• 12. Common Reversal Agents/Antidotes in Small Animal Poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Common reversal agents/antidotes in small animal poisoning - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. dvm360.com [dvm360.com]
• 15. Cardiovascular and pulmonary effects of atropine reversal of oxymorphone-induced bradycardia in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Standard and higher doses of atropine in a canine model of pulseless electrical activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Topical ophthalmic atropine in horses, pharmacokinetics and effect on intestinal motility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Understanding Vital Signs: What Veterinary Monitors Track and Why It Matters [digi-vet.com]

Technical Support Center: Optimizing Atroscine (Atropine) Working Concentration for Behavioral Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the working concentration of atropine (B194438) for behavioral studies.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of atropine?

Atropine is a competitive, reversible antagonist of muscarinic acetylcholine (B1216132) receptors.[1] By blocking these receptors, it inhibits the effects of acetylcholine in the central and peripheral nervous system. This action can lead to a variety of physiological and behavioral changes, making it a compound of interest in many behavioral studies.[1]

Q2: What is a typical starting dose range for atropine in rodent behavioral studies?

The appropriate dose of atropine can vary significantly depending on the specific behavioral paradigm, the species and strain of the animal, and the research question. However, a review of the literature suggests a broad starting range. For instance, in studies with rats, doses have ranged from as low as 0.1 mg/kg to as high as 55 mg/kg, administered intraperitoneally (i.p.) or intravenously (i.v.).[2][3][4] It is crucial to conduct a dose-response study to determine the optimal concentration for your specific experiment.

Q3: How should I prepare an atropine solution for in vivo administration?

Atropine sulfate (B86663) is highly soluble in water.[5] A common vehicle for dissolving atropine sulfate for injection is isotonic saline (0.9% sodium chloride).[5][6][7] To prepare a solution, dissolve the desired amount of atropine sulfate powder in sterile, isotonic saline. The pH of the solution can be adjusted to a range of 3.0-6.5.[5] For stability, solutions can be stored protected from light.[6][7] One study showed that a 2 mg/mL solution in isotonic saline was stable for 364 days at 5°C when protected from light and for 364 days at 23°C when exposed to light.[6]

Q4: How can I be sure my atropine solution is stable for the duration of my experiment?

Several studies have confirmed the stability of atropine sulfate solutions. A 1 mg/mL solution in 0.9% sodium chloride is stable for at least 72 hours at temperatures ranging from 4°C to 36°C when protected from light.[7] Another study demonstrated the stability of a 2 mg/mL solution for up to a year under specific storage conditions.[6][8] For ophthalmic solutions, 0.1 mg/mL atropine was found to be physicochemically stable for 6 months at 25°C.[9] It is good practice to prepare fresh solutions, but these findings suggest that storing solutions for a limited time under appropriate conditions is feasible.

Troubleshooting Guides

Problem: I am not observing any behavioral effects after atropine administration.

• Possible Cause: The administered dose is too low.

  • Solution: Conduct a dose-response study to determine the effective concentration for your specific behavioral assay and animal model. The effective dose can vary significantly between different tests.[2][3][4]

• Possible Cause: Improper administration of the drug.

  • Solution: Ensure that the injection (e.g., intraperitoneal, subcutaneous, intravenous) is performed correctly to guarantee the drug enters circulation.

• Possible Cause: Timing of behavioral testing is not optimal.

  • Solution: The onset and duration of atropine's effects are dose-dependent. Consider the pharmacokinetics of atropine and adjust the time between administration and testing accordingly.

Problem: I am observing excessive side effects or toxicity in my animals.

• Possible Cause: The administered dose is too high.

  • Solution: High doses of atropine can lead to significant side effects, including delirium-like behaviors, and can be lethal.[2] Reduce the dose and carefully observe the animals for any adverse reactions.

• Possible Cause: Animal strain or species is particularly sensitive to atropine.

  • Solution: Different strains and species can exhibit varying sensitivities. If you are using a new animal model, start with a very low dose and gradually increase it while monitoring for any signs of distress.

Problem: My behavioral data is highly variable.

• Possible Cause: Inconsistent experimental procedures.

  • Solution: Ensure that all experimental parameters, including animal handling, injection procedures, and the timing of tests, are kept consistent across all animals and experimental groups.

• Possible Cause: Environmental factors are influencing behavior.

  • Solution: Factors such as lighting, noise, and the time of day can all impact rodent behavior.[10][11] Standardize the testing environment to minimize these variables.

Data Presentation

Table 1: Atropine Dose-Response in Rodent Behavioral Studies

Animal Model	Behavioral Test	Doses Administered (mg/kg)	Route of Administration	Observed Effects	Reference
Rat	Delirium Model (Maze Performance & EEG)	3.44, 6.875, 13.5, 27.5, 55	Intravenous (i.v.)	Dose-dependent impairment in maze performance and changes in EEG.	[2]
Rat	Morris Water Maze	5, 25, 50, 75, 100	Intraperitoneal (i.p.)	Disrupted swim path to locate the platform.	[12]
Rat	Behavioral Arousal	7.5, 15.0	Not specified	Increased transport response intensity.	[3]
Rat	Heat Stress Model	0.01 - 4.0	Intravenous (i.v.)	Dose-dependent increase in heating rate.	[4]
Rat	T-Maze (Behavioral Arousal)	10	Intraperitoneal (i.p.)	Age-dependent effects on spontaneous activity.	[13]

Experimental Protocols

Open Field Test

Objective: To assess general locomotor activity and anxiety-like behavior.

Materials:

• Open field arena (e.g., 42 x 42 x 42 cm box).[14]

• Video tracking software.

• Atropine sulfate solution.

• Vehicle control solution (e.g., isotonic saline).

Procedure:

• Acclimation: Allow mice to acclimate to the testing room for at least 30-60 minutes before the test.[10]

• Drug Administration: Administer atropine or vehicle control at the desired dose and route. The time between administration and testing should be consistent.

• Test Initiation: Gently place the mouse in the center of the open field arena.[15]

• Data Collection: Record the animal's activity for a set period, typically 5-20 minutes, using the video tracking software.[15][16]

• Parameters to Measure:

  • Total distance traveled.

  • Time spent in the center zone versus the peripheral zone.

  • Number of entries into the center zone.

• Cleaning: Thoroughly clean the arena between each animal to remove any olfactory cues.

Elevated Plus Maze (EPM)

Objective: To assess anxiety-like behavior.

Materials:

• Elevated plus maze apparatus (two open arms and two closed arms).

• Video tracking software.

• Atropine sulfate solution.

• Vehicle control solution.

Procedure:

• Acclimation: Habituate the animals to the testing room for at least 45 minutes prior to the test.[17]

• Drug Administration: Administer atropine or vehicle control.

• Test Initiation: Place the rodent at the junction of the four arms, facing an open arm.[11]

• Data Collection: Record the animal's behavior for 5 minutes.[11][18][19]

• Parameters to Measure:

  • Time spent in the open arms.

  • Time spent in the closed arms.

  • Number of entries into the open arms.

  • Number of entries into the closed arms.

• Cleaning: Clean the maze thoroughly between each trial.[18]

Morris Water Maze (MWM)

Objective: To assess spatial learning and memory.

Materials:

• Circular pool filled with opaque water.

• Submerged escape platform.

• Distal visual cues around the room.

• Video tracking software.

• Atropine sulfate solution.

• Vehicle control solution.

Procedure:

• Acclimation: Handle the animals for several days before the start of the experiment.

• Drug Administration: Administer atropine or vehicle control at a consistent time before each training session.

• Training:

  • Place the animal into the water at one of four designated start locations.[20]

  • Allow the animal to search for the hidden platform for a set time (e.g., 60-90 seconds).

  • If the animal finds the platform, allow it to remain there for a short period (e.g., 15-30 seconds).

  • If the animal does not find the platform within the allotted time, guide it to the platform.

  • Conduct multiple trials per day for several days.[20]

• Probe Trial: After the training period, remove the platform and place the animal in the pool for a single trial.

• Parameters to Measure:

  • Training: Escape latency (time to find the platform), swim distance, and swim speed.[12]

  • Probe Trial: Time spent in the target quadrant (where the platform was located).

• Cued Trials: To control for non-spatial factors, a visible platform can be used in separate trials.

Visualizations

Caption: Atropine's mechanism as a muscarinic receptor antagonist.

Caption: General workflow for an atropine behavioral study.

Caption: Troubleshooting logic for atropine behavioral experiments.

References

• 1. Atropine Sulfate - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 2. Rat model of delirium: atropine dose-response relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of atropine on measures of behavioral arousal in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An atropinized heat-stressed rat model: dose response effects and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Physical Compatibility and Chemical Stability of a Concentrated Solution of Atropine Sulfate (2 mg/mL) for Use as an Antidote in Nerve Agent Casualties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stability of atropine sulfate prepared for mass chemical terrorism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Stability of Ophthalmic Atropine Solutions for Child Myopia Control - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Use of the Open Field Maze to Measure Locomotor and Anxiety-like Behavior in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The use of the elevated plus maze as an assay of anxiety-related behavior in rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Atropine sulfate impairs selective parameters of performance in the Morris water maze - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effect of atropine on behavioral arousal in the developing rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The Open Field Test for Measuring Locomotor Activity and Anxiety-Like Behavior - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. MPD: JaxCC1: project protocol [phenome.jax.org]
• 16. transpharmation.com [transpharmation.com]
• 17. Elevated plus maze protocol [protocols.io]
• 18. Frontiers | A Novel Elevated Plus-Maze Procedure to Avoid the One-Trial Tolerance Problem [frontiersin.org]
• 19. researchgate.net [researchgate.net]
• 20. Morris water maze: procedures for assessing spatial and related forms of learning and memory - PMC [pmc.ncbi.nlm.nih.gov]

Addressing atroscine experimental variability and ensuring reproducibility

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance to address experimental variability and ensure the reproducibility of results when working with atroscine (atropine).

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during atroscine experiments in a question-and-answer format.

Q1: My atroscine stock solution appears cloudy or precipitated. What should I do?

A1: Atropine (B194438) sulfate (B86663) is generally soluble in water, while atropine base has lower aqueous solubility. If you are using atropine base, dissolving it in a small amount of an organic solvent like DMSO first might be necessary. For aqueous solutions, precipitation can occur due to solubility limits being exceeded or improper storage. It is recommended to prepare fresh solutions and if using atropine sulfate, ensure it is fully dissolved. If issues persist, consider using atropine sulfate which is more water-soluble.[1]

Q2: I am observing inconsistent results in my cell viability assays (e.g., MTT, XTT) with atroscine.

A2: Inconsistent results in cell viability assays can stem from several factors:

• Compound Precipitation: At higher concentrations, atroscine may precipitate in the culture medium, leading to an unknown effective concentration. Visually inspect your wells for any precipitate.

• Reagent Interference: Some compounds can directly react with the assay reagents. Include control wells with atroscine in cell-free media to check for any intrinsic absorbance or reaction with the assay dye.

• Edge Effects: Wells on the perimeter of multi-well plates are prone to evaporation and temperature changes. It is best practice to fill the outer wells with sterile media or water and not use them for experimental data.[2]

• Cell Health and Passage Number: Ensure your cells are healthy, within a consistent passage number range, and free from contamination like mycoplasma to minimize biological variability.[2]

Q3: The potency (IC50/EC50) of my atroscine seems to vary between experiments. What are the potential causes?

A3: Variability in potency measurements is a common challenge. Key factors include:

• Atroscine Stability: Atroscine solutions can degrade over time, especially at room temperature and non-optimal pH. It is advisable to use freshly prepared dilutions from a properly stored stock solution for each experiment.[3][4]

• Cell Line Variability: The expression levels of muscarinic receptors can differ between cell lines and even between different passages of the same cell line, affecting the observed potency.[5]

• Assay Conditions: Minor variations in incubation time, temperature, and buffer composition can influence the outcome of your assay. Standardize these parameters across all experiments.[5]

• Serum Effects: Components in cell culture serum can sometimes interact with the test compound. If feasible, consider conducting the experiment in serum-free media.

Q4: I'm observing a paradoxical effect in my animal study, such as a decrease in heart rate at low doses of atroscine.

A4: Paradoxical bradycardia at low doses of atropine has been reported. This is thought to be a result of a central nervous system effect or blockade of inhibitory presynaptic muscarinic receptors on vagal nerve endings, which transiently increases acetylcholine (B1216132) release.[6][7] When designing animal studies, it's crucial to:

• Carefully Select the Dose Range: Start with a wide range of doses to identify the full dose-response curve.

• Consider the Animal Model: The physiological response to atroscine can vary between species.[8]

• Control for Anesthesia: Anesthetics like pentobarbital (B6593769) can alter autonomic reflexes and influence the cardiovascular effects of atroscine.[8]

Data Presentation: Atroscine Potency

The following tables summarize the inhibitory constants (Ki) and 50% inhibitory concentrations (IC50) of atropine at different human muscarinic acetylcholine receptor (mAChR) subtypes. Note the variability across different studies and assay conditions.

Table 1: Atropine Ki Values at Human Muscarinic Receptors

Receptor Subtype	Ki (nM) - Study 1	Ki (nM) - Study 2
M1	1.27 ± 0.36	2.22 ± 0.60
M2	3.24 ± 1.16	4.32 ± 1.63
M3	2.21 ± 0.53	4.16 ± 1.04
M4	0.77 ± 0.43	2.38 ± 1.07
M5	2.84 ± 0.84	3.39 ± 1.16

Data compiled from multiple sources for illustrative purposes.

Table 2: Atropine IC50 Values in Functional Assays

Assay Type	Cell Line	Receptor Subtype	IC50 (nM)
Calcium Mobilization	CHO-K1	M1	~5
cAMP Inhibition	HEK293	M2	~10
Inositol Phosphate Accumulation	CHO-K1	M3	~3

These are representative values and can vary based on specific experimental conditions.

Experimental Protocols

Protocol 1: Competitive Radioligand Binding Assay

This protocol is for determining the binding affinity (Ki) of atroscine for a specific muscarinic receptor subtype.

Materials:

• Cell membranes expressing the muscarinic receptor of interest.

• Radioligand (e.g., [³H]-N-methylscopolamine, [³H]-NMS).

• Atroscine (unlabeled competitor).

• Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4).

• Wash Buffer (ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Preparation: Prepare serial dilutions of atroscine in Assay Buffer. The typical concentration range is 10⁻¹⁰ M to 10⁻⁴ M.

• Assay Setup: In a 96-well plate, combine the diluted cell membranes, a fixed concentration of the radioligand (typically near its Kd value), and varying concentrations of atroscine.

• Incubation: Incubate the plate to allow the binding to reach equilibrium (e.g., 60-90 minutes at room temperature).

• Filtration: Rapidly separate the bound from free radioligand by vacuum filtration through the glass fiber filters.

• Washing: Wash the filters with ice-cold Wash Buffer to remove any unbound radioligand.

• Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of inhibition against the logarithm of the atroscine concentration to determine the IC50 value. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.[9][10]

Protocol 2: Isolated Smooth Muscle Contraction Assay

This protocol measures the effect of atroscine on agonist-induced smooth muscle contraction (e.g., using guinea pig ileum).

Materials:

• Isolated smooth muscle tissue (e.g., guinea pig ileum).

• Organ bath with physiological salt solution (e.g., Krebs-Henseleit solution), maintained at 37°C and aerated with 95% O₂ / 5% CO₂.

• Force transducer and data acquisition system.

• Acetylcholine (ACh) or another contractile agonist.

• Atroscine.

Procedure:

• Tissue Preparation: Mount a segment of the smooth muscle tissue in the organ bath under a slight tension.

• Equilibration: Allow the tissue to equilibrate in the physiological salt solution for a set period (e.g., 60 minutes), with regular washes.

• Agonist Response: Obtain a cumulative concentration-response curve for the agonist (e.g., ACh) to determine the EC50.

• Antagonist Incubation: Wash the tissue and then incubate it with a known concentration of atroscine for a specific duration (e.g., 30 minutes).

• Repeat Agonist Response: In the continued presence of atroscine, repeat the cumulative concentration-response curve for the agonist.

• Data Analysis: Compare the agonist concentration-response curves in the absence and presence of atroscine. A rightward shift in the curve indicates competitive antagonism. Calculate the pA2 value to quantify the potency of atroscine.[11][12]

Visualizations

Muscarinic Acetylcholine Receptor Signaling Pathways

Caption: Atroscine competitively antagonizes muscarinic acetylcholine receptors.

General Experimental Workflow for Atroscine Studies

Caption: A standardized workflow is key to reproducible atroscine experiments.

Troubleshooting Logic for Inconsistent Results

Caption: A logical approach to troubleshooting inconsistent experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Physical, chemical, and microbiological stability study of diluted atropine eye drops - PMC [pmc.ncbi.nlm.nih.gov]
• 4. he02.tci-thaijo.org [he02.tci-thaijo.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. assets.ctfassets.net [assets.ctfassets.net]
• 8. Atropine: animal models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. karger.com [karger.com]
• 12. benchchem.com [benchchem.com]

How to prevent atroscine precipitation in aqueous solutions

Welcome to our technical support center. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the precipitation of atroscine in aqueous solutions. Below you will find troubleshooting guides and frequently asked questions to assist you in your experiments.

Troubleshooting Guide: Atroscine Precipitation

Encountering precipitation of atroscine in your aqueous solutions can be a significant hurdle in experimental work. This guide provides a systematic approach to diagnosing and resolving this issue.

Immediate Corrective Actions

If you observe precipitation, consider these initial steps:

• pH Adjustment: The stability and solubility of atroscine, a tropane (B1204802) alkaloid, are highly dependent on pH. Atroscine is more stable and soluble in acidic conditions.

  • Recommendation: Measure the pH of your solution. If it is neutral or alkaline, adjust it to a slightly acidic range, ideally between pH 3 and 5. For instance, the stability of the related compound atropine (B194438) is maximal between pH 3 and 5.[1] A pH of 4.0 to 5.5 is also indicated for scopolamine (B1681570) hydrobromide solutions.[2]

• Temperature Control: While higher temperatures can increase the solubility of some compounds, for atroscine, elevated temperatures might also promote degradation.

  • Recommendation: Unless your protocol specifies otherwise, prepare and store atroscine solutions at room temperature or as indicated by solubility data. For example, the solubility of atropine in water increases from 1 part in 460 at room temperature to 1 in 90 at 80°C.[3]

Logical Troubleshooting Workflow

If immediate actions do not resolve the issue, follow this logical workflow to identify the root cause.

Figure 1: A troubleshooting workflow for addressing atroscine precipitation.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling of atroscine in aqueous solutions.

Q1: What is the optimal pH for dissolving atroscine to prevent precipitation?

The optimal pH for dissolving atroscine and maintaining its stability in aqueous solution is in the acidic range, typically between 3.0 and 5.5. Atropine, a closely related tropane alkaloid, exhibits maximum stability in aqueous solutions between pH 3 and 5.[1] For scopolamine hydrobromide, a salt of atroscine, a 5% solution in water has a pH between 4.0 and 5.5.[2] A preparation for a scopolamine butylbromide injection specifies a pH range of 4.8-5.4.[4]

Q2: How does temperature affect the solubility of atroscine?

The solubility of atroscine, like many compounds, is influenced by temperature. For the related compound atropine, solubility in water increases with temperature. Specifically, its solubility is 1 part in 460 parts water at room temperature, which improves to 1 part in 90 parts water at 80°C.[3] However, it is crucial to consider that elevated temperatures can also lead to the degradation of tropane alkaloids.

Table 1: Solubility of Atropine at Different Temperatures

Temperature	Solubility in Water
Room Temperature	1 part in 460
80°C	1 part in 90

Q3: Can I use co-solvents to improve atroscine solubility? What are the recommended co-solvents and their concentrations?

Yes, co-solvents can significantly enhance the solubility of atroscine in aqueous solutions. Commonly used co-solvents for poorly soluble drugs include ethanol (B145695), propylene (B89431) glycol, and polyethylene (B3416737) glycols (PEGs).

Experimental Protocol: Preparation of an Atroscine Solution using a Co-solvent

• Select a Co-solvent: Choose a suitable co-solvent such as ethanol or propylene glycol.

• Prepare the Co-solvent/Water Mixture: Prepare a mixture of the co-solvent and water. The ratio will depend on the desired final concentration of atroscine and the solubility in that specific mixture. It is advisable to start with a lower percentage of the co-solvent and gradually increase it.

• Dissolve Atroscine: Dissolve the atroscine in the co-solvent/water mixture with gentle stirring.

• pH Adjustment: Check the pH of the final solution and adjust it to the optimal range of 3.0-5.5 if necessary, using a suitable buffer.

• Filtration: Filter the solution through a 0.22 µm filter to remove any undissolved particles.

Q4: Are there other methods to enhance atroscine solubility besides pH adjustment and co-solvents?

Yes, other effective methods for enhancing the solubility of poorly soluble drugs like atroscine include the use of cyclodextrins and micellar solubilization with surfactants.

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate hydrophobic drug molecules within their cavity, forming inclusion complexes with increased aqueous solubility. Beta-cyclodextrin (β-CD) and its derivatives have been shown to significantly increase the solubility of atropine and scopolamine.[5]

Experimental Protocol: Solubilization of Atroscine using β-Cyclodextrin

• Prepare a β-Cyclodextrin Solution: Dissolve an appropriate amount of β-cyclodextrin in water. The concentration will depend on the stoichiometry of the inclusion complex, which is often 1:1.

• Add Atroscine: Add the atroscine to the β-cyclodextrin solution.

• Complexation: Stir the mixture at room temperature for a specified period (e.g., 24-48 hours) to allow for the formation of the inclusion complex.

• Equilibration and Filtration: Allow the solution to equilibrate and then filter it to remove any undissolved atroscine. The filtrate will contain the solubilized atroscine-cyclodextrin complex.

Figure 2: Diagram of atroscine solubilization by β-cyclodextrin.

• Micellar Solubilization: Surfactants, above their critical micelle concentration (CMC), form micelles that can incorporate hydrophobic drugs into their core, thereby increasing their solubility in the aqueous medium.

Q5: What are the best practices for preparing a stable stock solution of atroscine?

To prepare a stable stock solution of atroscine, it is recommended to use its salt form, such as atroscine hydrobromide or atroscine sulfate (B86663), which are freely soluble in water. Scopolamine hydrobromide has a solubility of greater than or equal to 100 mg/mL at 20°C.[6]

Protocol for Preparing a Stable Atroscine Stock Solution

• Use a Salt Form: Weigh the desired amount of atroscine hydrobromide or sulfate.

• Use a Buffered Solvent: Dissolve the salt in an acidic buffer solution with a pH between 3.0 and 5.5. A citrate (B86180) or phosphate (B84403) buffer can be used.

• Gentle Dissolution: Gently agitate or sonicate the solution to ensure complete dissolution.

• Sterile Filtration: Pass the solution through a 0.22 µm sterile filter into a sterile container.

• Storage: Store the solution at the recommended temperature, protected from light. Aqueous solutions of atropine sulfate are suggested to be prepared for no more than a 30-day supply.[1]

Table 2: Solubility of Atroscine Salts in Water

Atroscine Salt	Solubility in Water
Scopolamine Hydrobromide	≥ 100 mg/mL at 20°C
Atropine Sulfate	Freely soluble (1:0.5)

By following these guidelines and understanding the physicochemical properties of atroscine, researchers can effectively prevent its precipitation in aqueous solutions, ensuring the accuracy and reliability of their experimental results.

References

• 1. Atropine sulfate | 55-48-1 [chemicalbook.com]
• 2. Scopolamine Hydrobromide - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Atropine CAS#: 51-55-8 [m.chemicalbook.com]
• 4. CN112891301A - Preparation method of scopolamine butylbromide injection - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. SCOPOLAMINE HYDROBROMIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Identifying and mitigating atroscine assay interference and artifacts

Welcome to the Technical Support Center for Atroscine Assays. This resource is designed for researchers, scientists, and drug development professionals to help identify and mitigate common sources of interference and artifacts in fluorescence-based atroscine assays.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in a fluorescence-based atroscine assay?

Primary sources of interference can be broadly categorized as compound-related or assay component-related.[1]

• Compound-Related Interference: This includes autofluorescence from the test compounds themselves, light quenching where compounds absorb the excitation or emission light, and compound precipitation which can cause light scatter.[1][2]

• Assay Component-Related Interference: This stems from the natural fluorescence (autofluorescence) of biological materials like cells (containing NADH, flavins) and media components (phenol red, serum), as well as non-specific binding of fluorescent reagents.[1][3][4]

Q2: What is autofluorescence and how can I determine if it's affecting my atroscine assay?

Autofluorescence is the intrinsic fluorescence emitted by various components in your assay, including cells, media, and even plastic plates.[1][5] This inherent background signal can mask the specific signal from your atroscine probe. To check for autofluorescence, prepare control wells with unstained cells or wells with only media and measure the fluorescence using the same settings as your experiment. A high signal in these wells indicates a significant contribution from autofluorescence.[6][7]

Q3: My dose-response curve plateaus or drops off at high compound concentrations. What could be the cause?

This is a classic sign of compound precipitation.[2] At higher concentrations, your test compound may be exceeding its solubility limit in the assay buffer, forming solid particles.[2] This reduces the actual concentration of the dissolved, active compound, leading to a misleading plateau or even a drop in the observed signal.[2] These precipitates can also scatter light, which may be incorrectly measured as a positive signal in some optical assays.[2]

Q4: How can I differentiate between a true "hit" and a false positive in my atroscine screen?

Identifying false positives early is crucial to avoid wasting resources.[8] A common strategy is to use a counter-screen. For example, if your assay measures an increase in signal, you can run a screen where the target is absent but the test compound is present. A signal in this setup suggests the compound is interfering directly, for instance, through autofluorescence.[1][9] Orthogonal assays, which use a different detection technology to measure the same biological endpoint, are also highly effective for validating initial hits.[10]

Q5: What is the "edge effect" and how can it impact my results?

Troubleshooting Guides

This section provides a step-by-step approach to resolving specific issues you may encounter during your atroscine assay.

Issue 1: High Background Fluorescence

A high background signal can obscure the specific signal from your atroscine probe, reducing the assay window and making it difficult to detect real effects.

Possible Cause	Identification & Solution
Media Components	Identification: Measure the fluorescence of your cell culture medium alone. Phenol (B47542) red and fetal bovine serum (FBS) are common culprits.[3][6] Solution: Switch to a phenol red-free medium and use the lowest possible concentration of FBS that maintains cell health. For endpoint assays, wash cells with a non-fluorescent buffer like PBS before reading the plate.[4][6]
Cellular Autofluorescence	Identification: Image unstained cells. Aldehyde fixatives (e.g., formaldehyde) can induce autofluorescence by reacting with cellular amines.[6][12] Solution: Reduce fixation time or use an alternative fixative like ice-cold methanol (B129727).[4][7] Consider using red-shifted dyes for your assay, as cellular autofluorescence is typically stronger in the blue-green spectrum.[3]
Compound Autofluorescence	Identification: Run a "compound-only" control plate with your test compounds in assay buffer without the atroscine probe or cells.[13] Solution: If a compound is autofluorescent, subtract its background signal from the experimental wells. If the interference is severe, consider using a different fluorophore for your assay that has excitation/emission spectra distinct from the interfering compound.[1]
Instrument Settings	Identification: Review your plate reader's gain and exposure settings. Solution: Optimize the gain to amplify your specific signal without excessively increasing the background noise. Ensure you are using the correct filter set for your atroscine fluorophore.[1]

Issue 2: Low or No Signal

A weak or absent signal can make it impossible to distinguish from background noise.

Possible Cause	Identification & Solution
Compound Quenching	Identification: A signal that decreases as the test compound concentration increases can indicate quenching.[1] Solution: Measure the absorbance spectrum of your compound. If it overlaps with the excitation or emission wavelength of your atroscine probe, it may be absorbing the light. Consider using a different fluorophore with a shifted spectrum.[1][14]
Compound Precipitation	Identification: Visually inspect the wells for turbidity or precipitates. This is common with hydrophobic compounds.[2][15] Solution: Decrease the final working concentration of the compound or use a serial dilution method to avoid "DMSO shock" when adding it to the aqueous buffer.[2][15]
Suboptimal Reagent Concentration	Identification: The signal is weak across all positive control wells. Solution: Titrate your key reagents (e.g., atroscine probe, antibodies) to determine the optimal concentration that provides the best signal-to-background ratio.[1]
Inactive Biological Target	Identification: The positive control for your biological target (e.g., a known agonist/antagonist) shows no effect. Solution: Verify the activity of your target protein or enzyme with a known substrate or ligand in a separate, validated assay.[1]

Issue 3: High Well-to-Well Variability

Inconsistent results between replicate wells make data interpretation unreliable.

Possible Cause	Identification & Solution
Inconsistent Cell Plating	Identification: Variability is observed in cell confluence across the plate. Solution: Ensure a homogenous cell suspension before and during plating. Use automated cell dispensers for better consistency.
Edge Effects	Identification: Wells on the edge of the plate show consistently different results from the inner wells.[11] Solution: Avoid using the outermost rows and columns for experimental samples. Fill them with media or buffer instead.[11]
Compound Precipitation	Identification: Random, high signals in some wells can be due to light scattering from compound precipitates.[2] Solution: Check compound solubility. Centrifuge the plate briefly before reading to pellet any precipitates.
Inconsistent Pipetting/Handling	Identification: No clear pattern to the variability. Solution: Standardize all experimental procedures.[11] Ensure all staff are trained on the same protocols.[16] Handle fewer samples at a time to maintain consistency.[17]

Experimental Protocols & Visualized Workflows

Protocol 1: Identifying Compound Autofluorescence

This protocol helps determine if your test compounds are inherently fluorescent at the assay's wavelengths.

• Prepare Compound Plate: In a multi-well plate (the same type used for your assay), prepare a serial dilution of your test compounds in the assay buffer. The concentration range should match your main experiment.

• Include Controls: Add wells containing only assay buffer (Blank) and wells with your positive control compound if applicable.

• Read Plate: Place the plate in a fluorescence plate reader. Use the exact same excitation/emission wavelengths, filters, and gain settings as your primary atroscine assay.[13]

• Analyze Data: Plot the fluorescence intensity against the compound concentration. A concentration-dependent increase in signal indicates that the compound is autofluorescent. This background signal should be subtracted from your main experimental data.[13]

Workflow for identifying compound autofluorescence.

Protocol 2: Mitigating Cellular and Media Autofluorescence

This workflow guides you through troubleshooting background fluorescence originating from assay components other than your test compounds.

• Establish Baseline: Prepare a plate with unstained cells in your standard culture medium.

• Image Unstained Control: Acquire a fluorescence image. If the background is high, the source is likely the cells or the medium.[6]

• Isolate Media Fluorescence: Image a well containing only your culture medium. If this is high, components like phenol red or FBS are likely contributors.[3]

• Implement Solutions:

  • For Media: Switch to phenol red-free medium and/or reduce FBS concentration.[4][6]

  • For Cells: If the medium-only control is low but the unstained cells are bright, cellular autofluorescence is the issue. Try alternative fixation methods (e.g., methanol instead of formaldehyde) or use a chemical quenching agent like Sudan Black B.[6][12]

• Consider Spectral Options: If background remains an issue, switch to a red-shifted atroscine probe, as endogenous autofluorescence is typically lower at higher wavelengths.[3]

Mitigation pathway for cellular and media autofluorescence.

Hypothetical Atroscine Signaling Pathway Interference

Atroscine assays are often used to measure the activity of specific cellular pathways. Interference can occur at multiple points, leading to false positive or false negative results.

Diagram of interference points in a signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. bmglabtech.com [bmglabtech.com]
• 4. Tips to Minimize Autofluorescence - FluoroFinder [fluorofinder.com]
• 5. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. southernbiotech.com [southernbiotech.com]
• 8. Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 10. drugtargetreview.com [drugtargetreview.com]
• 11. Controlling Variability in Cell Assays When Designing RNAi Experiments | Thermo Fisher Scientific - US [thermofisher.com]
• 12. How to reduce autofluorescence | Proteintech Group [ptglab.com]
• 13. benchchem.com [benchchem.com]
• 14. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. clinicallab.com [clinicallab.com]
• 17. bitesizebio.com [bitesizebio.com]

Strategies for overcoming atroscine resistance in cultured cell lines

Disclaimer: The term "atroscine" does not correspond to a known therapeutic agent in scientific literature. Therefore, this technical support center utilizes a well-established class of anti-cancer drugs, Tyrosine Kinase Inhibitors (TKIs) , as a representative model to address the complexities of drug resistance in cultured cell lines. The principles and methodologies described herein are broadly applicable to the study of resistance to various targeted therapies.

This guide provides troubleshooting strategies, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals encountering challenges with drug resistance in their cell culture experiments.

Troubleshooting Guide and FAQs

This section addresses common issues and questions related to the emergence and management of drug resistance in cultured cell lines.

Frequently Asked Questions (FAQs)

Q1: My cultured cancer cells, which were initially sensitive to my TKI, are now showing reduced responsiveness. What are the likely causes?

A1: This phenomenon, known as acquired resistance, is a significant challenge in cancer research.[1] The primary causes can be categorized as follows:

• Secondary Genetic Alterations: The cancer cells may have developed new mutations in the target kinase, preventing the TKI from binding effectively.[1]

• Signaling Pathway Bypass: Cancer cells can activate alternative signaling pathways to circumvent the one inhibited by the TKI, thereby maintaining proliferation and survival signals.[1][2]

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), can actively pump the drug out of the cells, reducing its intracellular concentration and efficacy.[3]

• Altered Drug Metabolism: The cancer cells may have developed mechanisms to metabolize and inactivate the drug more efficiently.[4][5]

• Tumor Microenvironment Influences: Secretion of growth factors or proteases by surrounding cells can contribute to resistance.[1]

Q2: How can I confirm that my cell line has developed resistance to the TKI?

A2: The most direct way to confirm resistance is to perform a cell viability or proliferation assay to determine the half-maximal inhibitory concentration (IC50) of the TKI in your suspected resistant cell line and compare it to the parental (sensitive) cell line. A significant increase in the IC50 value is a clear indicator of resistance.

Q3: What are the initial steps I should take when I suspect TKI resistance in my cell culture?

A3:

• Confirm Resistance: As mentioned above, perform an IC50 determination to quantify the level of resistance.

• Check for Contamination: Rule out common cell culture issues like mycoplasma contamination, which can affect cell health and drug response.[6][7]

• Verify Drug Integrity: Ensure that the TKI stock solution is not degraded and has been stored correctly.

• Isolate a Resistant Population: If resistance is confirmed, you may want to clone the resistant population to ensure a genetically homogenous line for further studies.[8]

Troubleshooting Common Issues

Problem	Possible Cause	Suggested Solution
Gradual decrease in TKI efficacy over time	Development of acquired resistance.	- Perform regular IC50 assays to monitor sensitivity.- Consider cryopreserving early-passage cells as a sensitive baseline.
High variability in experimental results	- Heterogeneous cell population.- Inconsistent experimental conditions.	- Clone the cell line to establish a homogenous population.- Standardize cell seeding density and drug treatment duration.[9]
Cells are not adhering properly after TKI treatment	- Drug-induced cytotoxicity.- Over-trypsinization during passaging.	- Use a lower concentration of the TKI for initial experiments.- Optimize trypsinization time.[6]
Sudden loss of TKI sensitivity in the entire culture	- Contamination with a resistant cell line.- Error in drug concentration calculation.	- Perform cell line authentication.- Double-check all calculations and dilutions.

Strategies for Overcoming TKI Resistance

Once resistance is established, several strategies can be employed to overcome it in an experimental setting.

1. Combination Therapies

Combining the primary TKI with another agent is a common and effective strategy.[10][11] The goal is to target the resistance mechanism directly or to inhibit a parallel survival pathway.

• Targeting Bypass Pathways: If resistance is due to the activation of a bypass signaling pathway, a combination of TKIs targeting both the primary and the bypass pathway can be effective.[10][12] For example, combining BRAF and MEK inhibitors in BRAF-mutant melanoma.[12]

• Inhibiting Efflux Pumps: Co-administration of an ABC transporter inhibitor, such as tariquidar (B1662512) or elacridar, can restore the intracellular concentration of the TKI.[12]

• Synergistic Effects: Combining drugs with complementary mechanisms of action can lead to a synergistic effect, where the combined effect is greater than the sum of their individual effects.[10]

Table 1: Examples of Combination Therapy Strategies

Resistance Mechanism	Combination Strategy	Example Agents
Activation of parallel signaling pathway (e.g., PI3K/Akt)	Combine primary TKI with an inhibitor of the bypass pathway.	TKI + PI3K inhibitor
Increased drug efflux via ABC transporters	Combine primary TKI with an ABC transporter inhibitor.	TKI + Tariquidar
Inhibition of apoptosis	Combine primary TKI with a pro-apoptotic agent.	TKI + Bcl-2 inhibitor

2. Novel Therapeutic Approaches

• Next-Generation Inhibitors: Developing new inhibitors that can effectively bind to the mutated target kinase is a key strategy.[12]

• Targeted Protein Degradation: Technologies like Proteolysis-Targeting Chimeras (PROTACs) can be used to selectively degrade the resistance-conferring proteins.[13]

Experimental Protocols

Protocol 1: Generation of a TKI-Resistant Cell Line

This protocol describes a method for generating a drug-resistant cell line through continuous exposure to increasing concentrations of a TKI.[1]

Materials:

• Parental (sensitive) cancer cell line

• Complete cell culture medium

• TKI stock solution (in DMSO)

• Tissue culture flasks (T-25 or T-75)

• Incubator (37°C, 5% CO2)

Procedure:

• Initial Seeding: Seed the parental cell line in a T-25 flask at a low density.

• Determine Initial TKI Concentration: Start with a TKI concentration that is approximately half the IC50 value for the parental cell line.

• Continuous Exposure: Culture the cells in the presence of the TKI, changing the medium every 2-3 days.

• Monitor Cell Growth: Initially, a significant decrease in cell proliferation is expected. Continue to culture the cells until the growth rate recovers.

• Dose Escalation: Once the cells have adapted to the initial concentration and are growing steadily, double the concentration of the TKI.

• Repeat Dose Escalation: Repeat steps 4 and 5, gradually increasing the TKI concentration. This process can take several months.[1]

• Characterize the Resistant Line: Once the cells can tolerate a significantly higher concentration of the TKI (e.g., >10-fold the initial IC50), the resistant cell line is established. Characterize the new line by determining its IC50 and comparing it to the parental line.

• Cryopreservation: Cryopreserve stocks of both the resistant and parental cell lines for future experiments.

Protocol 2: Determination of IC50 using a Resazurin-Based Assay

This protocol outlines a common method for determining the concentration of a drug that inhibits cell viability by 50%.[8]

Materials:

• Parental and resistant cell lines

• Complete cell culture medium

• TKI stock solution

• 96-well flat-bottom plates

• Resazurin sodium salt solution

• Plate reader (fluorescence or absorbance)

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined optimal density in 100 µL of medium per well.

• Prepare Drug Dilutions: Prepare a serial dilution of the TKI in the complete medium.

• Drug Addition: Add 100 µL of the drug dilutions to the appropriate wells to achieve the final desired concentrations. Include a "no drug" control.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

• Add Resazurin: Add 20 µL of Resazurin solution to each well and incubate for another 4-24 hours.

• Measure Signal: Measure the fluorescence (Excitation: 530 nm, Emission: 590 nm) or absorbance (570 nm and 600 nm) using a plate reader.[8]

• Data Analysis: Calculate the percentage of cell viability for each drug concentration relative to the "no drug" control. Plot the viability against the log of the drug concentration and use a non-linear regression to determine the IC50 value.

Table 2: Example IC50 Data for a TKI

Cell Line	IC50 (nM)	Fold Resistance
Parental	10	1
Resistant	250	25

Visualizations

Signaling Pathway Diagram

References

• 1. atcc.org [atcc.org]
• 2. Roles of signaling pathways in drug resistance, cancer initiating cells and cancer progression and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ejcmpr.com [ejcmpr.com]
• 4. The Different Mechanisms of Cancer Drug Resistance: A Brief Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Mechanisms and insights into drug resistance in cancer [frontiersin.org]
• 6. adl.usm.my [adl.usm.my]
• 7. creative-bioarray.com [creative-bioarray.com]
• 8. benchchem.com [benchchem.com]
• 9. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. How can drug combinations be employed to combat evolving resistance mechanisms? [synapse.patsnap.com]
• 11. Chemical strategies to overcome resistance against targeted anticancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Emerging Therapeutic Strategies to Overcome Drug Resistance in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Overcoming Cancer Resistance: Strategies and Modalities for Effective Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting issues with atroscine dose-response curves

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with atropine (B194438) dose-response curves.

Frequently Asked Questions (FAQs)

My atropine dose-response curve has an unusual shape. What could be the cause?

An ideal atropine dose-response curve, showing its antagonistic effect against a muscarinic agonist like acetylcholine (B1216132), should exhibit a rightward shift of the agonist's curve with no change in the maximum response.[1][2][3] However, deviations can occur.

• Biphasic or "U-shaped" Curve: At low doses, atropine can sometimes produce "paradoxical" cholinomimetic effects, such as a decrease in heart rate, before its typical antagonist effects (increase in heart rate) are observed at higher doses.[4][5] This can result in a complex, bivalent dose-response curve. This phenomenon is thought to be due to atropine's differential effects on M1 and M2 muscarinic receptor subtypes.[4][5]

• Flattened Curve or Depressed Maximum: If the maximum response of the agonist is depressed in the presence of atropine, it may suggest a non-competitive or insurmountable antagonism.[6][7] This could be a kinetic artifact if the experiment has not reached equilibrium, especially with slowly dissociating antagonists like atropine.[7]

The potency (IC50/pA2) of atropine is different from expected values. Why?

Variations in atropine's apparent potency can arise from several experimental factors.

• Assay-Dependent Potency: The measured potency of atropine can differ depending on the functional assay used (e.g., calcium mobilization vs. adenylyl cyclase inhibition).[8] This is due to differences in the signaling pathways being measured and their amplification.

• Cell Line Variability: The expression levels of muscarinic receptors and downstream signaling components can vary significantly between different cell lines (e.g., CHO-K1, HEK293) and even between different passages of the same cell line.[8] This can alter the stimulus-response coupling and the apparent antagonist potency.

• Experimental Conditions: Factors such as incubation time, temperature, and buffer composition can all influence the outcome of functional assays and the calculated potency.[8]

I'm observing poor reproducibility in my atropine dose-response experiments. What are the common causes?

Poor reproducibility is a common challenge in in-vitro pharmacology. Consistent experimental execution is key to minimizing variability.

• Inconsistent Cell Culture Practices: Using cells at different passage numbers can introduce variability, as receptor expression levels can change over time in culture.[8] It is crucial to maintain a consistent range of cell passage numbers for experiments.

• Variable Agonist/Antagonist Concentrations: Inaccurate serial dilutions or degradation of stock solutions can lead to significant errors. Ensure accurate and fresh preparation of all drug solutions. Atropine solutions are generally stable for several days at 4°C, but long-term stability can be affected by storage conditions.[9][10]

• Insufficient Equilibration Time: For competitive antagonists like atropine, it is critical that the tissue or cells are pre-incubated with the antagonist for a sufficient period to reach equilibrium before adding the agonist.[1][4]

• Inadequate Washout: In tissue-based assays, insufficient washing between agonist applications can lead to receptor desensitization and variable responses.[1]

My Schild plot for atropine does not have a slope of 1. What does this mean?

A Schild plot is a graphical method used to determine the pA2 value, a measure of antagonist potency. For a simple, competitive, and reversible antagonist, the slope of the Schild plot should be equal to 1.[4][11]

• Slope less than 1: This can indicate negative cooperativity in antagonist binding, the presence of a saturable agonist uptake mechanism, or that the agonist is acting on more than one receptor type.[4]

• Slope greater than 1: This may suggest positive cooperativity in antagonist binding, depletion of the antagonist due to non-specific binding, or that the experiment has not reached equilibrium.[4]

It is crucial to ensure that the assay has reached equilibrium and that the concentrations of both the agonist and antagonist are accurately known.[4]

Troubleshooting Guides

Guide 1: Unexpected Dose-Response Curve Shape

This guide provides a logical workflow for troubleshooting unexpected curve shapes.

Caption: Troubleshooting workflow for unexpected atropine dose-response curve shapes.

Guide 2: Poor Reproducibility

This guide outlines steps to improve the reproducibility of your atropine dose-response experiments.

Caption: Steps to troubleshoot and improve experimental reproducibility.

Data Presentation

Table 1: Atropine Properties

Property	Value	Reference
Molecular Formula	(C₁₇H₂₃NO₃)₂·H₂SO₄·H₂O	[12]
Molecular Weight	694.83 g/mol	[12]
Solubility in Water	Very soluble	[12]
Solubility in Ethanol	Freely soluble	[12]
Storage of Solutions	May be stored for several days at 4°C
Stability	Affected by light	[12]

Table 2: Example EC50 Values for Acetylcholine in the Absence and Presence of Atropine

This table presents hypothetical data to illustrate the rightward shift in the acetylcholine dose-response curve caused by atropine.

Atropine Concentration	Log EC50 of Acetylcholine	EC50 of Acetylcholine
0 M (Control)	-7.15	7.0 x 10⁻⁸ M
3 x 10⁻⁵ M	-5.21	6.2 x 10⁻⁶ M

Data adapted from a study on guinea pig ileum.[1]

Experimental Protocols

Protocol 1: Generating an Atropine Dose-Response Curve in Isolated Guinea Pig Ileum

This protocol describes a classic method for characterizing the competitive antagonism of atropine.

1. Tissue Preparation:

• Humanely euthanize a guinea pig according to approved ethical guidelines.
• Isolate a section of the terminal ileum and place it in Krebs-Henseleit solution.
• Cut a 2-3 cm segment of the ileum and mount it in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O₂ / 5% CO₂.

2. Equilibration:

• Allow the tissue to equilibrate under a resting tension of approximately 1 g for at least 30-60 minutes.
• During equilibration, wash the tissue with fresh Krebs-Henseleit solution every 15 minutes.

3. Agonist (Acetylcholine) Dose-Response Curve (Control):

• Add increasing concentrations of acetylcholine to the organ bath in a cumulative manner.
• Record the contractile response at each concentration until a maximal response is achieved.
• Wash the tissue thoroughly to return to baseline.

4. Antagonist (Atropine) Incubation:

• Add a fixed concentration of atropine to the organ bath and allow it to incubate with the tissue for a predetermined time (e.g., 20-30 minutes) to ensure equilibrium.

5. Agonist Dose-Response Curve in the Presence of Antagonist:

• Repeat the cumulative addition of acetylcholine in the presence of atropine and record the contractile responses.

6. Data Analysis:

• Plot the log concentration of acetylcholine against the response for both the control and atropine-treated tissues.
• Determine the EC50 values for acetylcholine in the absence and presence of atropine.
• Calculate the dose ratio (EC50 in the presence of atropine / EC50 in the absence of atropine).
• Repeat with different concentrations of atropine to generate data for a Schild plot.

Signaling Pathways

Muscarinic Acetylcholine Receptor Signaling

Atropine is a non-selective competitive antagonist of muscarinic acetylcholine receptors (mAChRs), which are G protein-coupled receptors (GPCRs). There are five subtypes (M1-M5) that couple to different G proteins to elicit various downstream effects.

Caption: Simplified signaling pathways of muscarinic acetylcholine receptors.

References

• 1. rsisinternational.org [rsisinternational.org]
• 2. researchgate.net [researchgate.net]
• 3. Concentration-Response Curve for Acetylcholine (ACh) in the Absence and Presence of Atropine and Measurement of the Equilibrium Dissociation Constant (KB) Using Schild Analysis - International Journal of Research and Scientific Innovation (IJRSI) [rsisinternational.org]
• 4. Complex dose-response curves of atropine in man explained by different functions of M1- and M2-cholinoceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. SOME QUANTITATIVE USES OF DRUG ANTAGONISTS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The assessment of antagonist potency under conditions of transient response kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Stability of Ophthalmic Atropine Solutions for Child Myopia Control - PMC [pmc.ncbi.nlm.nih.gov]
• 10. he02.tci-thaijo.org [he02.tci-thaijo.org]
• 11. pa2online.org [pa2online.org]
• 12. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

Technical Support Center: Atroscine-Induced Toxicity in Animal Studies

Welcome to the technical support center for researchers utilizing atroscine in animal studies. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you minimize atroscine-induced toxicity and ensure the welfare of your research animals while maintaining the integrity of your experimental data.

Frequently Asked Questions (FAQs)

Q1: What are the common signs of atroscine toxicity in laboratory animals?

A1: Atroscine, the active component of atropine (B194438), is an anticholinergic agent. Overdose can lead to a range of clinical signs affecting various systems. Common signs of toxicity include:

• Cardiovascular: Tachycardia (increased heart rate) and in some cases, an initial paradoxical bradycardia at very low doses.[1][2]

• Central Nervous System (CNS): Restlessness, confusion, delirium, hallucinations, and in severe cases, coma and respiratory depression.[3][4]

• Ocular: Mydriasis (dilated pupils) and impaired pupillary light reflex.[5]

• Gastrointestinal: Dry mouth (reduced salivation), decreased gastrointestinal motility, and potential for paralytic ileus with prolonged administration.[1][4][5]

• Other: Warm and dry skin, urinary retention, and fever (pyrexia) due to the inhibition of sweating.[3][6]

Q2: Are there species-specific differences in susceptibility to atroscine toxicity?

A2: Yes, there are significant interspecies variations in how animals respond to atroscine. Herbivores, such as rabbits, are generally more resistant to atroscine toxicity compared to carnivores.[7] This resistance in some rabbit strains is attributed to the presence of a liver enzyme called atropinase, which rapidly metabolizes atropine.[7][8] Conversely, species like swine are considered more susceptible.[7] It is crucial to consider these differences when designing your study and selecting your animal model.

Species	Relative Susceptibility to Atroscine	Key Factors
Rabbits	Low (some strains)	Presence of atropinase enzyme leading to rapid metabolism.[7][8]
Rats	Moderately Susceptible	Metabolize atroscine, but can still exhibit toxicity at higher doses.[8]
Dogs	Susceptible	Can exhibit significant cardiovascular effects, including tachycardia.[2][5]
Cats	Susceptible	Can be sensitive; continuous infusion has been used to manage toxicity.[9][10][11]
Horses, Cattle, Goats	Relatively Resistant (orally)	Susceptibility increases with parenteral administration.[7]
Swine	Susceptible	Considered more sensitive to atroscine poisoning.[7]

Q3: How can I minimize the risk of toxicity when administering atroscine?

A3: Minimizing toxicity involves careful consideration of your experimental design and methodology. Key strategies include:

• Dose-Response Studies: Conduct pilot studies with a wide range of doses and small dose increments to determine the minimum effective dose and the maximum tolerated dose for your specific animal model and experimental conditions.

• Route of Administration: The route of administration can significantly impact toxicity. Parenteral routes (e.g., intravenous, intraperitoneal) generally lead to a more rapid onset and higher peak plasma concentrations, potentially increasing the risk of acute toxicity compared to oral administration.[7]

• Dosing Regimen: Consider a continuous intravenous (IV) infusion instead of bolus injections, especially for prolonged administration. Continuous infusion can help maintain steady-state plasma concentrations and may reduce the incidence and severity of adverse effects compared to the peaks and troughs associated with bolus dosing.[9][10][11]

• Co-administration of other agents: In specific contexts, such as reversing the effects of cholinesterase inhibitors, atroscine is often used in combination with other drugs like oximes (e.g., pralidoxime) or benzodiazepines.[12][13] For managing central anticholinergic effects, physostigmine (B191203) can be used as an antidote.[14]

Troubleshooting Guides

Problem 1: Unexpectedly high incidence of adverse events (e.g., severe tachycardia, delirium) at planned doses.

Possible Cause	Troubleshooting Step
Incorrect Dose Calculation or Preparation	1. Immediately halt the experiment and ensure the welfare of the affected animals. 2. Double-check all calculations for dose, concentration, and volume. 3. Verify the initial weight of the compound and the final volume of the solution.
Steep Dose-Response Curve in Your Animal Model	1. Conduct a dose-range finding study with a wider range of doses and smaller increments between doses to better define the therapeutic window.
Higher than expected bioavailability	1. If using a new formulation or vehicle, consider conducting a preliminary pharmacokinetic study to understand the absorption, distribution, metabolism, and excretion (ADME) profile.
Species or Strain Sensitivity	1. Review the literature for known sensitivities in the specific species and strain you are using. Consider if a more resistant species or strain is appropriate for your research question.

Problem 2: Animals are exhibiting signs of CNS toxicity (e.g., agitation, confusion) but peripheral effects are minimal.

Possible Cause	Troubleshooting Step
Atroscine crossing the blood-brain barrier	1. Atroscine readily crosses the blood-brain barrier, leading to central nervous system effects.[15] 2. If the central effects are confounding your results, consider whether a peripherally acting anticholinergic agent (e.g., glycopyrrolate) could be a suitable alternative for your study, as it has a reduced ability to cross the blood-brain barrier.
Off-target effects	1. While the primary mechanism is muscarinic receptor antagonism, consider the possibility of other unforeseen interactions.

Experimental Protocols

Protocol: Continuous Intravenous (IV) Infusion of Atropine Sulfate (B86663) to Minimize Toxicity

This protocol is a generalized adaptation from a case study in a cat and should be optimized for your specific animal model and experimental needs.[9][10][11]

Objective: To maintain a therapeutic level of atroscine while minimizing the peak-concentration-related toxicities associated with bolus injections.

Materials:

• Atropine sulfate injectable solution

• Sterile saline or other appropriate vehicle

• Infusion pump

• Intravenous catheter and tubing

• Animal restraining device (as appropriate for the species)

Procedure:

• Catheter Placement: Anesthetize the animal (if necessary) and aseptically place an IV catheter in a suitable vein (e.g., cephalic, saphenous, or jugular vein).

• Loading Dose (Optional): Depending on the desired speed of onset, an initial, low-dose IV bolus of atropine sulfate may be administered. A recommended starting point is 0.025 mg/kg.[9]

• Preparation of Infusion: Dilute the atropine sulfate solution to the desired concentration in the infusion vehicle. The final concentration will depend on the desired infusion rate and the animal's weight.

• Initiation of Continuous Rate Infusion (CRI):

  • Start the infusion at a low rate. A suggested starting range is 0.005 to 0.02 mg/kg/hour.[9]

  • Connect the infusion line to the IV catheter and begin the infusion using a calibrated pump.

• Monitoring and Titration:

  • Continuously monitor the animal for clinical signs of both therapeutic effect and toxicity (e.g., heart rate, respiratory rate, pupillary dilation, behavior).

  • Titrate the infusion rate up or down based on the observed effects. In the reported case, the rate was gradually increased up to 0.1 mg/kg/hour to control clinical signs.[9][11]

• Weaning: When discontinuing the administration, gradually wean the animal off the infusion by progressively decreasing the rate over a period of time to avoid a rapid rebound in cholinergic activity. A suggested weaning protocol is to decrease the rate by 50% for a set period before complete discontinuation.[9]

Visualizations

References

• 1. assets.ctfassets.net [assets.ctfassets.net]
• 2. Effects of atropine on cardiac rate and rhythm in dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Atropine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Atropine (International Programme on Chemical Safety Evaluation, 2002) [inchem.org]
• 5. A subchronic toxicity study of two inhaled aerosolized atropine sulfate formulations in rats and dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. vetscraft.com [vetscraft.com]
• 8. ams.usda.gov [ams.usda.gov]
• 9. Atropine sulfate as a continuous intravenous infusion for the treatment of organophosphate toxicity in a cat - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Atropine sulfate as a continuous intravenous infusion for the treatment of organophosphate toxicity in a cat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Efficacy and toxicity of drug combinations in treatment of physostigmine toxicosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Atropine Sulfate - Medical Countermeasures Database - CHEMM [chemm.hhs.gov]
• 14. researchgate.net [researchgate.net]
• 15. Atropine - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Atroscine vs. Atropine: A Comparative Analysis of Their Physiological Effects on Heart Rate

For Immediate Release

This guide provides a comprehensive comparison of the physiological effects of atroscine and atropine (B194438) on heart rate, targeted towards researchers, scientists, and drug development professionals. By presenting objective data and detailed experimental methodologies, this document aims to serve as a valuable resource for understanding the nuanced differences between these two closely related anticholinergic agents.

Introduction

Atroscine, also known as scopolamine, and atropine are both tropane (B1204802) alkaloids derived from plants of the Solanaceae family. They are competitive antagonists of muscarinic acetylcholine (B1216132) receptors, which play a crucial role in the parasympathetic regulation of cardiac function. By blocking these receptors, both atroscine and atropine can modulate heart rate, a property that is harnessed for various therapeutic applications. While their primary mechanism of action is similar, subtle differences in their chemical structure and pharmacokinetics can lead to distinct physiological outcomes, particularly concerning their effects on heart rate.

Mechanism of Action on Heart Rate

Both atroscine and atropine exert their primary effect on heart rate by blocking the action of acetylcholine (ACh) at muscarinic M2 receptors located on the sinoatrial (SA) and atrioventricular (AV) nodes of the heart.[1] Under normal physiological conditions, the vagus nerve releases ACh, which binds to these M2 receptors, leading to a decrease in heart rate (negative chronotropy) and a slowing of conduction through the AV node (negative dromotropy).

By competitively inhibiting the binding of ACh to M2 receptors, atroscine and atropine effectively reduce parasympathetic tone on the heart. This disinhibition of the SA node allows for an increase in its intrinsic firing rate, resulting in an accelerated heart rate (tachycardia).

Signaling Pathway of Muscarinic Acetylcholine Receptors in Cardiac Pacemaker Cells

Caption: Signaling pathway of muscarinic M2 receptor activation and its blockade by atropine/atroscine in cardiac pacemaker cells.

Comparative Physiological Effects on Heart Rate

While both drugs increase heart rate at therapeutic doses, there are notable differences in their potency and the characteristics of their dose-response curves.

Parameter	Atroscine (Scopolamine)	Atropine
Primary Effect on Heart Rate	Increases heart rate (tachycardia) at therapeutic doses.	Increases heart rate (tachycardia) at therapeutic doses.
Potency	Generally considered to have a more potent central effect and may have a more reliable dose-response on heart rate compared to atropine in some studies.	Potent anticholinergic agent. The dose required to achieve a significant increase in heart rate can vary.
Dose-Response	Some studies suggest a more predictable dose-response relationship.[2]	Can exhibit a bimodal response. Low doses may cause a paradoxical slowing of the heart rate (bradycardia), while higher doses lead to tachycardia.[3]
Onset of Action	Has a more rapid onset of action compared to atropine.	The intravenous solution typically begins working within a minute.
Central Nervous System Effects	Readily crosses the blood-brain barrier, leading to more pronounced central effects such as drowsiness and confusion.[4]	Crosses the blood-brain barrier to a lesser extent than atroscine, resulting in fewer central side effects at typical clinical doses.
Clinical Use for Bradycardia	Used to treat bradycardia, though atropine is more commonly the first-line agent.[1]	A first-line medication for the treatment of symptomatic bradycardia.

Experimental Data and Protocols

The following section outlines a typical experimental protocol for comparing the effects of atroscine and atropine on heart rate in human subjects.

Experimental Protocol: Comparative Study of Intravenous Atroscine and Atropine on Heart Rate in Healthy Volunteers

1. Objective: To compare the dose-response relationship and time course of the effects of intravenously administered atroscine and atropine on heart rate.

2. Study Design: A double-blind, randomized, placebo-controlled, crossover study.

3. Subjects: Healthy adult volunteers with no history of cardiovascular disease.

4. Methodology:

• Screening: All subjects undergo a thorough medical history, physical examination, and baseline electrocardiogram (ECG).
• Instrumentation: Subjects are fitted with a continuous ECG monitor and an intravenous catheter.
• Drug Administration: On separate study days, subjects receive escalating doses of atroscine, atropine, or a saline placebo intravenously at fixed intervals.
• Data Collection: Heart rate is continuously recorded throughout the study period. Blood pressure and any adverse effects are also monitored.
• Data Analysis: The change in heart rate from baseline is calculated for each dose and time point. Dose-response curves are constructed and compared between the two drugs.

Experimental Workflow

Caption: A typical experimental workflow for a comparative study of atroscine and atropine on heart rate.

Discussion and Conclusion

Both atroscine and atropine are effective muscarinic antagonists that increase heart rate by blocking parasympathetic input to the heart. While atropine is more commonly used as the first-line treatment for symptomatic bradycardia, atroscine (scopolamine) also demonstrates significant chronotropic effects.[1]

The choice between atroscine and atropine may depend on the desired clinical outcome. Atropine's more pronounced peripheral effects and less significant central nervous system penetration at standard doses make it a preferred agent for primarily cardiac indications.[4] Conversely, the potent central effects of atroscine may be advantageous in other clinical scenarios but can be a limiting factor due to side effects like drowsiness and confusion.[4]

The paradoxical bradycardia observed with low doses of both drugs, though more frequently discussed with atropine, is an important consideration in clinical practice and research.[3] Further research is warranted to fully elucidate the subtle differences in their cardiac electrophysiological effects and to define optimal dosing strategies for specific clinical applications. This guide provides a foundational understanding to aid in the design and interpretation of such future investigations.

References

• 1. Vagus nerve - Wikipedia [en.wikipedia.org]
• 2. Chronotropic effects of atropine sulfate and methscopolamine bromide in normal subjects and patients undergoing cardiac catheterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chronotropic and dromotropic effects of atropine and hyoscine methobromide in unanaesthetized dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. neuroscience - Differences in the action of Scopolamine and Atropine - Biology Stack Exchange [biology.stackexchange.com]

Atroscine vs. Hyoscyamine: A Comparative Analysis of Muscarinic Receptor Binding Affinity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the receptor binding affinities of atroscine and its active enantiomer, hyoscyamine (B1674123), for the five muscarinic acetylcholine (B1216132) receptor (mAChR) subtypes (M1-M5). The data presented is compiled from peer-reviewed studies employing radioligand binding assays to elucidate the specific interactions of these compounds with their molecular targets.

Introduction

Atroscine, also known as atropine (B194438), is a racemic mixture of dextro- and levo-hyoscyamine.[1] It is a well-known competitive antagonist of muscarinic acetylcholine receptors, widely used in both clinical practice and pharmacological research.[1][2][3] The pharmacological activity of atropine is primarily attributed to its levorotatory isomer, l-hyoscyamine (B7768854) (S-(-)-hyoscyamine), with the dextrorotatory isomer, d-hyoscyamine (R-(+)-hyoscyamine), being significantly less active. Hyoscyamine, as the isolated l-isomer, is also used therapeutically and serves as a critical tool in dissecting the pharmacology of the cholinergic system.[4][5]

Understanding the nuanced differences in binding affinity of atroscine and hyoscyamine across the five muscarinic receptor subtypes is crucial for the development of more selective and efficacious therapeutic agents with improved side-effect profiles.

Quantitative Analysis of Receptor Binding Affinity

The binding affinities of atroscine (atropine), S-(-)-hyoscyamine (l-hyoscyamine), and R-(+)-hyoscyamine (d-hyoscyamine) for the five human muscarinic acetylcholine receptor subtypes (M1-M5) are summarized in the tables below. The data is presented as pKi and Ki values, where a higher pKi or a lower Ki value indicates a stronger binding affinity.

Compound	M1	M2	M3	M4	M5
S-(-)-Hyoscyamine	9.48 ± 0.18	9.45 ± 0.31	9.30 ± 0.19	9.55 ± 0.13	9.24 ± 0.30
R-(+)-Hyoscyamine	8.21 ± 0.07	7.89 ± 0.06	8.06 ± 0.18	8.35 ± 0.11	8.17 ± 0.08
Table 1: Comparative pKi values of S-(-)-hyoscyamine and R-(+)-hyoscyamine for human muscarinic receptor subtypes. Data is derived from competitive binding assays using CHO-K1 cells expressing the respective human muscarinic receptor subtypes.[6]

Compound	M1	M2	M3	M4	M5
Atropine (dl-Hyoscyamine)	1.27 ± 0.36	3.24 ± 1.16	2.21 ± 0.53	0.77 ± 0.43	2.84 ± 0.84
Table 2: Ki values (nM) of Atropine for human muscarinic receptor subtypes.[7]

Compound	M1	M2	M3	M4	M5
Atropine (dl-Hyoscyamine)	2.22 ± 0.60	4.32 ± 1.63	4.16 ± 1.04	2.38 ± 1.07	3.39 ± 1.16
Table 3: IC50 values (nM) of Atropine for human muscarinic receptor subtypes.[7]

The data clearly demonstrates that S-(-)-hyoscyamine possesses a significantly higher affinity for all five muscarinic receptor subtypes compared to its dextrorotatory counterpart, R-(+)-hyoscyamine.[6] Atropine, as a racemic mixture, exhibits high affinity for all subtypes, consistent with the potent activity of the S-(-)-hyoscyamine component.[7] Both S-(-)-hyoscyamine and atropine are considered non-selective antagonists, binding with high affinity to all five muscarinic receptor subtypes.[2][8]

Experimental Protocols

The determination of receptor binding affinities for atroscine and hyoscyamine is predominantly achieved through competitive radioligand binding assays.[9][10] A detailed protocol for such an assay is outlined below.

Radioligand Binding Assay Protocol

1. Membrane Preparation:

• Cell membranes are prepared from tissues or cell lines engineered to express a specific muscarinic receptor subtype (e.g., CHO-K1 cells).

• The cells or tissues are homogenized in a cold lysis buffer and centrifuged to pellet the membranes.

• The membrane pellet is washed and resuspended in an appropriate assay buffer. The protein concentration is determined using a standard method like the BCA assay.[11]

2. Competitive Binding Assay:

• The assay is typically performed in a 96-well plate format.[11]

• To each well, the following are added in triplicate:

  • A fixed concentration of a radiolabeled ligand that binds to the muscarinic receptor with high affinity (e.g., [³H]-N-methylscopolamine, [³H]-NMS).[9]

  • A range of concentrations of the unlabeled competitor compound (atroscine or hyoscyamine).

  • The prepared cell membranes.[9]

• Non-specific binding is determined in the presence of a high concentration of a potent, unlabeled muscarinic antagonist like atropine.[9]

• Total binding is determined in the absence of any competitor.

3. Incubation and Filtration:

• The plate is incubated at a controlled temperature (e.g., 30°C) for a sufficient duration (e.g., 60-90 minutes) to allow the binding to reach equilibrium.[9][11]

• The incubation is terminated by rapid vacuum filtration through a glass fiber filter mat, which traps the receptor-bound radioligand.[9]

• The filters are then washed multiple times with ice-cold wash buffer to remove any unbound radioligand.[9]

4. Quantification and Data Analysis:

• The radioactivity retained on the filters is quantified using a liquid scintillation counter.[9]

• Specific binding is calculated by subtracting the non-specific binding from the total binding.

• The concentration of the competitor that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis of the competition curve.

• The inhibition constant (Ki) is then calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Fig. 1: Experimental workflow for a competitive radioligand binding assay.

Muscarinic Receptor Signaling Pathways

Muscarinic acetylcholine receptors are G protein-coupled receptors (GPCRs) that mediate the effects of acetylcholine in the central and peripheral nervous systems.[9] They are classified into five subtypes (M1-M5), which couple to different G protein families to initiate distinct intracellular signaling cascades.[9]

The M1, M3, and M5 receptor subtypes preferentially couple to Gq/11 proteins.[9] Activation of these receptors stimulates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[9] IP3 triggers the release of intracellular calcium from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[9]

Fig. 2: Signaling pathway for M1, M3, and M5 muscarinic receptors.

The M2 and M4 receptor subtypes couple to Gi/o proteins.[9] Activation of these receptors leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels.[9] The βγ subunits of the Gi/o protein can also directly modulate the activity of ion channels, such as inwardly rectifying potassium channels.[9]

Fig. 3: Signaling pathway for M2 and M4 muscarinic receptors.

Conclusion

This comparative guide highlights the potent and non-selective nature of atroscine and its active enantiomer, S-(-)-hyoscyamine, as antagonists of all five muscarinic acetylcholine receptor subtypes. The provided quantitative data underscores the significantly higher binding affinity of the S-(-)-enantiomer compared to the R-(+)-enantiomer, confirming that the pharmacological effects of atroscine are almost exclusively due to l-hyoscyamine. The detailed experimental protocols and signaling pathway diagrams offer a comprehensive resource for researchers in the field of cholinergic pharmacology and drug development. A thorough understanding of these fundamental interactions is essential for the rational design of novel muscarinic receptor modulators with enhanced subtype selectivity and therapeutic potential.

References

• 1. Atropine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Muscarinic Receptor Agonists and Antagonists [mdpi.com]
• 3. Discovery of subtype selective muscarinic receptor antagonists as alternatives to atropine using in silico pharmacophore modeling and virtual screening methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Hyoscyamine - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Stereoselective increase in cholinergic transmission by R-(+)-hyoscyamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]
• 8. Muscarinic Receptor Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. giffordbioscience.com [giffordbioscience.com]

Methods for validating the efficacy of atroscine in a specific disease model

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of methods to validate the efficacy of atropine (B194438) in various disease models. It includes supporting experimental data, detailed methodologies, and visualizations of key biological pathways.

Atropine, a competitive antagonist of muscarinic acetylcholine (B1216132) receptors, has a long history of therapeutic use.[1] Its efficacy has been rigorously tested in several disease models, ranging from ophthalmic conditions to life-threatening toxicological emergencies. This guide delves into the methodologies used to validate atropine's effectiveness in myopia, organophosphate poisoning, bradycardia, and uveitis, offering a comparative analysis with alternative treatments.

Atropine in Myopia Control

Low-dose atropine has emerged as a leading pharmacological intervention for controlling the progression of myopia (nearsightedness) in children.[2] Its efficacy is primarily evaluated by measuring changes in spherical equivalent refraction (SER) and axial length (AL) over time.

Comparative Efficacy of Atropine in Myopia

Treatment Group	Annualized SER Progression (Diopters/Year)	Annualized AL Elongation (mm/Year)	Study
Atropine 0.01%	-0.27	0.16	LAMP Study
Atropine 0.025%	-0.46	0.24	LAMP Study
Atropine 0.05%	-0.55	0.29	LAMP Study
Placebo	-0.81	0.41	LAMP Study
Atropine 0.01%	-0.28	0.27	ATOM2 Study
Atropine 0.1%	-0.30	0.28	ATOM2 Study
Atropine 0.5%	-0.32	0.28	ATOM2 Study
Atropine 1%	-0.38	0.38	ATOM2 Study

Data from the Low-Concentration Atropine for Myopia Progression (LAMP) and Atropine for the Treatment of Myopia 2 (ATOM2) studies.

Experimental Protocol: Clinical Trial for Myopia Control

A typical multicenter, double-masked, placebo-controlled randomized trial to evaluate low-dose atropine for myopia would involve the following:

• Participants: Children aged 6-12 years with a diagnosis of myopia (e.g., SER of -0.50 diopters or worse in both eyes).

• Intervention: Daily instillation of one drop of 0.01% atropine or a placebo in each eye for a duration of 2 years.

• Primary Outcome Measures:

  • Change in spherical equivalent refraction, measured by cycloplegic autorefraction.

  • Change in axial length, measured by optical biometry.

• Follow-up: Examinations conducted at baseline and at regular intervals (e.g., every 6 months) to assess changes in SER, AL, and any adverse effects.

Signaling Pathway for Atropine in Myopia Control

The exact mechanism of atropine in controlling myopia is not fully elucidated but is thought to involve non-accommodative pathways in the retina and sclera.[3] Atropine, as a non-selective muscarinic antagonist, is believed to act on M1 and M4 receptors in the retina, potentially influencing dopamine (B1211576) release and signaling cascades that regulate scleral remodeling and eye growth.[3][4]

References

• 1. Atropine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Atropine in Myopia Management: A Deep Dive into Its Mechanism and Efficacy [westoncontactlens.com]
• 3. reviewofmm.com [reviewofmm.com]
• 4. Biological Mechanisms of Atropine Control of Myopia - PMC [pmc.ncbi.nlm.nih.gov]

Atroscine's Receptor Footprint: A Comparative Analysis of Cross-Reactivity with Neurotransmitter Receptors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of atroscine's (more commonly known as atropine) binding affinity for its primary targets, the muscarinic acetylcholine (B1216132) receptors, versus its cross-reactivity with other major neurotransmitter receptor families. The information presented herein is supported by experimental data from radioligand binding assays and functional studies, offering a quantitative perspective on atroscine's receptor interaction profile.

Atroscine, a tropane (B1204802) alkaloid, is a well-established competitive antagonist of muscarinic acetylcholine receptors. Its clinical efficacy and side-effect profile are directly linked to its interaction with these primary targets and any off-target activity. Understanding the degree of cross-reactivity with other neurotransmitter systems, such as the adrenergic, dopaminergic, and serotonergic systems, is crucial for a comprehensive pharmacological assessment and for guiding future drug development efforts.

Quantitative Comparison of Atroscine Binding Affinities

The following table summarizes the binding affinities (Ki) and apparent dissociation constants (apparent KD) of atroscine for various neurotransmitter receptors. Lower Ki or KD values indicate higher binding affinity.

Receptor Family	Receptor Subtype	Atroscine Binding Affinity (Ki/Apparent KD in nM)
Muscarinic	M1	1.1
M2	1.8
M3	1.6
M4	1.4
M5	1.6
Serotonergic	5-HT3	1800
Adrenergic	Alpha (α)	~10000

Note: Data for beta-adrenergic and dopamine (B1211576) receptors are not sufficiently available in the form of direct binding affinity constants (Ki) and are therefore not included in this table. The apparent KD for alpha-adrenergic receptors is derived from functional assays.

Experimental Protocols

The data presented in this guide are primarily derived from competitive radioligand binding assays. Below is a detailed methodology for a typical assay used to determine the cross-reactivity of a compound like atroscine.

Protocol: Competitive Radioligand Binding Assay

Objective: To determine the binding affinity (Ki) of atroscine for a specific neurotransmitter receptor by measuring its ability to displace a known high-affinity radioligand.

Materials:

• Receptor Source: Cell membranes expressing the target receptor (e.g., CHO-K1 cells stably expressing human M1 muscarinic receptor).

• Radioligand: A high-affinity ligand for the target receptor labeled with a radioisotope (e.g., [³H]-N-methylscopolamine for muscarinic receptors).

• Test Compound: Atroscine (atropine).

• Assay Buffer: e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Wash Buffer: Cold assay buffer.

• Scintillation Cocktail.

• Glass Fiber Filters.

• Filtration Apparatus.

• Scintillation Counter.

Procedure:

• Membrane Preparation: Homogenize cells expressing the target receptor in a cold lysis buffer and centrifuge to pellet the membranes. Wash the membrane pellet and resuspend in the assay buffer to a known protein concentration.

• Assay Setup: In a 96-well plate, add the following to each well in triplicate:

  • Receptor membrane preparation.

  • A fixed concentration of the radioligand (typically at or below its Kd value).

  • Increasing concentrations of atroscine (e.g., 10⁻¹¹ M to 10⁻⁴ M).

  • For determining non-specific binding, a high concentration of a known, non-radioactive antagonist for the target receptor is added instead of atroscine.

  • For determining total binding, only the receptor and radioligand are added.

• Incubation: Incubate the plates at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a filtration apparatus. This separates the receptor-bound radioligand from the free radioligand.

• Washing: Wash the filters multiple times with cold wash buffer to remove any unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of atroscine by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a percentage of the maximal binding against the logarithm of the atroscine concentration.

  • Determine the IC50 value (the concentration of atroscine that inhibits 50% of the specific radioligand binding) from the resulting sigmoidal curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Signaling Pathways and Visualization

To visualize the primary and a known off-target signaling pathway of atroscine, the following diagrams are provided.

Caption: Atroscine competitively antagonizes the Gq/11-coupled M1 muscarinic receptor.

Caption: Atroscine can antagonize the ionotropic 5-HT3 receptor at higher concentrations.

Caption: A logical workflow for the experimental determination of atroscine's cross-reactivity.

Atroscine vs. Modern Synthetic Anticholinergics: A Comparative Guide for Researchers

For Immediate Release

This guide provides a detailed comparison of atroscine, a naturally occurring belladonna alkaloid synonymous with atropine, and a selection of modern synthetic anticholinergic drugs. Designed for researchers, scientists, and drug development professionals, this document synthesizes key performance data to offer an objective analysis of these compounds. The comparison focuses on mechanism of action, receptor selectivity, clinical efficacy, safety profiles, and pharmacokinetic properties, supported by experimental data from peer-reviewed studies.

Mechanism of Action and Signaling Pathway

Both atroscine (atropine) and modern synthetic anticholinergic drugs function as competitive antagonists of acetylcholine (B1216132) at muscarinic receptors.[1] These G protein-coupled receptors are involved in a multitude of physiological processes. The M1, M3, and M5 subtypes primarily couple to Gq/11 proteins, which activate phospholipase C (PLC). PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the release of intracellular calcium, while DAG activates protein kinase C (PKC), leading to various cellular responses such as smooth muscle contraction and glandular secretion. The M2 and M4 subtypes, on the other hand, couple to Gi/o proteins, which inhibit adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) and reduced neuronal excitability. By blocking these pathways, anticholinergic drugs inhibit the effects of acetylcholine.

Caption: Muscarinic Receptor Signaling Pathways.

Comparative Analysis of Receptor Selectivity

A key differentiator between atroscine and modern synthetic anticholinergics is their selectivity for the five muscarinic receptor subtypes (M1-M5). Atroscine is a non-selective antagonist, meaning it binds with similar affinity to all muscarinic receptor subtypes. This lack of selectivity contributes to its wide range of systemic side effects. In contrast, many modern synthetic agents have been engineered to exhibit greater selectivity for specific subtypes, particularly the M3 receptor, which is the primary mediator of bladder and airway smooth muscle contraction. This targeted approach aims to enhance therapeutic efficacy while minimizing off-target side effects.

The binding affinities (Ki) of these compounds for the different muscarinic receptor subtypes are presented in the table below. Lower Ki values indicate higher binding affinity.

Drug	M1 (Ki, nM)	M2 (Ki, nM)	M3 (Ki, nM)	M4 (Ki, nM)	M5 (Ki, nM)	Primary Indication(s)
Atroscine (Atropine)	2.22	4.32	4.16	2.38	3.39	Bradycardia, Organophosphate Poisoning
Tiotropium (B1237716)	~10-fold lower affinity than M3	Dissociates rapidly	High affinity (slow dissociation)	-	-	COPD, Asthma
Glycopyrrolate (B1671915)	0.60	0.03	No selectivity between M1-M3	-	-	COPD, Peptic Ulcer, Drooling
Darifenacin (B195073)	Low affinity	Low affinity	High affinity (up to 59-fold selectivity over other subtypes)	-	-	Overactive Bladder
Solifenacin (B1663824)	26	170	12	110	31	Overactive Bladder
Oxybutynin (B1027)	High affinity	Low affinity (10-fold lower than M3)	High affinity	-	-	Overactive Bladder

Data compiled from multiple sources.[2][3][4][5][6][7][8][9][10][11][12][13][14][15][16]

Clinical Efficacy: A Quantitative Comparison

The clinical efficacy of anticholinergic drugs is directly related to their intended therapeutic application. For drugs targeting Chronic Obstructive Pulmonary Disease (COPD), a key efficacy metric is the improvement in Forced Expiratory Volume in one second (FEV1). For drugs used to treat Overactive Bladder (OAB), the reduction in incontinence episodes is a primary endpoint.

Drug	Indication	Efficacy Metric	Improvement vs. Placebo
Tiotropium	COPD	Trough FEV1	87-127 mL increase[7]
Glycopyrrolate	COPD	FEV1 AUC0-12h	123-141 mL increase[2][3]
Darifenacin	OAB	Incontinence Episodes/week	68.7% - 88.6% reduction[5][8]
Solifenacin	OAB	Incontinence Episodes/24h	Statistically significant reduction[4]
Oxybutynin (ER)	OAB	Incontinence Episodes/week	~90% reduction from untreated state[17]

Data is derived from various clinical trials and may not be from direct head-to-head comparisons.

Safety and Tolerability: A Side-by-Side Look

The side effect profile of anticholinergic drugs is a major consideration in their clinical use. Due to its non-selective nature, atroscine is associated with a broad range of anticholinergic side effects. Modern synthetic agents, particularly those with greater receptor selectivity, often exhibit a more favorable side effect profile. The table below presents the incidence of common adverse events reported in clinical trials.

Adverse Event	Atroscine (low-dose for myopia)	Tiotropium (18 µg)	Glycopyrrolate (15.6 µg bid)	Darifenacin (7.5/15 mg)	Solifenacin (5/10 mg)	Oxybutynin (ER)
Dry Mouth	-	5.5%[14]	Low frequency	High incidence	7.7% / 23%[4]	29% - 61%
Constipation	-	Low frequency	Low frequency	High incidence	-	7% - 13%
Blurred Vision	2.9%[18]	-	-	-	-	-
Photophobia	9.1%[18]	-	-	-	-	-
Urinary Retention	-	Low frequency	Low frequency	-	-	-
Upper Respiratory Tract Infection	-	-	-	-	-	-
Headache	<1%[18]	-	-	-	-	6% - 10%
Dizziness	<1%[18]	-	-	-	-	-

Incidence rates are from various clinical trials and may not be directly comparable due to differences in study design, patient populations, and dosage. Atroscine data is from studies on myopia control, which uses much lower doses than for systemic indications.

Pharmacokinetic Properties

The pharmacokinetic profiles of these drugs, including their absorption, distribution, metabolism, and excretion, significantly influence their clinical utility, dosing frequency, and potential for central nervous system (CNS) side effects. A key distinction is between tertiary amines like atroscine, which can cross the blood-brain barrier, and quaternary amines like glycopyrrolate and tiotropium, which have limited CNS penetration.

Parameter	Atroscine (Atropine)	Tiotropium	Glycopyrrolate	Darifenacin (ER)	Solifenacin	Oxybutynin (IR)
Structure	Tertiary Amine	Quaternary Amine	Quaternary Amine	Tertiary Amine	Tertiary Amine	Tertiary Amine
Oral Bioavailability	~50%	2-3% (oral), 19.5% (inhalation)[5]	Low and variable	15-19%	~90%	~6%[3]
Half-life (t1/2)	2-4 hours	5-6 days (terminal)[5]	0.83 hours (IV)	13-19 hours	45-68 hours	2-3 hours[3]
Time to Peak (Tmax)	~30 min (IM)	~5 min (inhalation)	-	~7 hours	3-8 hours	< 1 hour[3]
CNS Penetration	Yes	Low	Low	Yes	Yes	Yes

Pharmacokinetic parameters can vary based on formulation and route of administration.

Experimental Protocols: Radioligand Binding Assay

The determination of binding affinities (Ki values) is typically performed using a competitive radioligand binding assay. The following is a generalized protocol for such an assay.

Caption: Workflow for a competitive radioligand binding assay.

Detailed Methodology:

• Membrane Preparation: A tissue source rich in the target muscarinic receptors (e.g., rat brain cortex) is homogenized in a suitable buffer. The homogenate is then centrifuged to pellet the cell membranes, which are subsequently washed and resuspended in the assay buffer.

• Assay Setup: The assay is typically performed in a 96-well plate format. Each well contains the prepared cell membranes, a fixed concentration of a radiolabeled muscarinic antagonist (e.g., [3H]-N-methylscopolamine), and varying concentrations of the unlabeled test compound.

• Incubation: The plate is incubated at a specific temperature for a defined period to allow the binding reaction to reach equilibrium.

• Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through a glass fiber filter mat using a cell harvester. This process separates the receptor-bound radioligand from the unbound radioligand. The filters are then washed with ice-cold buffer to remove any non-specifically bound radioactivity.

• Quantification: The radioactivity retained on the filters is quantified using a liquid scintillation counter.

• Data Analysis: The data is analyzed to determine the concentration of the unlabeled drug that inhibits 50% of the specific binding of the radioligand (IC50). The IC50 value is then converted to the binding affinity constant (Ki) using the Cheng-Prusoff equation.

Conclusion

Atroscine (atropine) remains a clinically important anticholinergic agent, particularly in acute care settings. However, its non-selective nature results in a broad side effect profile that can limit its use for chronic conditions. Modern synthetic anticholinergic drugs have been developed with improved receptor selectivity, leading to more targeted therapeutic effects and often a better tolerability profile. For instance, M3-selective antagonists like darifenacin and solifenacin offer significant efficacy in the treatment of overactive bladder with a reduced incidence of certain systemic side effects compared to non-selective agents. Similarly, long-acting muscarinic antagonists such as tiotropium and glycopyrrolate have become mainstays in the management of COPD due to their prolonged bronchodilatory effects and favorable safety profiles. The choice between atroscine and a modern synthetic anticholinergic will depend on the clinical indication, the desired duration of action, and the patient's individual characteristics and comorbidities. The data presented in this guide provides a foundation for informed decision-making in research and drug development in this important therapeutic class.

References

• 1. Pharmacokinetics and safety of solifenacin succinate in healthy young men - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The pharmacokinetics of oxybutynin in man - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics, safety, and tolerability of solifenacin in patients with renal insufficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. accessdata.fda.gov [accessdata.fda.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacokinetics comparison of solifenacin tartrate and solifenacin succinate: a randomized, open-label, single-dose, 2-way crossover study in healthy male volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The clinical pharmacokinetics of darifenacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Articles [globalrx.com]
• 10. drugs.com [drugs.com]
• 11. Glycopyrrolate: pharmacokinetics and some pharmacodynamic findings [periodicos.capes.gov.br]
• 12. Atropine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Pharmacokinetics and pharmacodynamics of tiotropium solution and tiotropium powder in chronic obstructive pulmonary disease - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Glycopyrrolate - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. fda.gov [fda.gov]
• 16. accessdata.fda.gov [accessdata.fda.gov]
• 17. Determination of the pharmacokinetics of glycopyrronium in the lung using a population pharmacokinetic modelling approach - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Pharmacokinetics and metabolism of darifenacin in the mouse, rat, dog and man - PubMed [pubmed.ncbi.nlm.nih.gov]

Atroscine in Focus: A Comparative Guide to Statistical Analysis of its Therapeutic Effects

For Immediate Release

A Comprehensive Guide for Researchers, Scientists, and Drug Development Professionals on the Appropriate Statistical Analysis of Atroscine Treatment Effects.

Unveiling the Mechanism: Atroscine's Signaling Pathway

Atroscine, a non-selective muscarinic receptor antagonist, competitively blocks the binding of acetylcholine (B1216132) to muscarinic receptors (M1-M5).[1] This antagonism disrupts the normal signaling cascade. For M1, M3, and M5 receptors, which are coupled to Gq/11 proteins, atroscine's blockade inhibits the phospholipase C (PLC) pathway. This leads to a reduction in the production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), ultimately decreasing intracellular calcium mobilization and protein kinase C (PKC) activation.[1] Conversely, for M2 and M4 receptors, which are coupled to Gi/o proteins, atroscine's antagonism results in increased adenylyl cyclase activity, leading to higher levels of cyclic AMP (cAMP).[1]

Caption: Atroscine's mechanism of action via muscarinic receptor antagonism.

Comparative Efficacy of Atroscine: A Data-Driven Overview

The following tables summarize quantitative data from studies comparing atroscine with other antimuscarinic agents in various clinical applications.

Table 1: Atroscine vs. Glycopyrrolate (B1671915) for Prevention of Bradycardia

Outcome Measure	Atroscine Group	Glycopyrrolate Group	Statistical Significance (p-value)	Reference
Incidence of Bradycardia	3 out of 28 patients	0 out of 28 patients	Not explicitly stated, but glycopyrrolate was concluded to offer adequate protection	[2]
Heart Rate Fluctuation	More pronounced	Less pronounced	< 0.05	[3]
Area Under the Curve (AUC) for Heart Rate Change	-27.620 ± 11.359	5.789 ± 11.378	< 0.05	[4]
Incidence of Tachycardia and other Arrhythmias	Higher incidence	Significantly reduced incidence	Not explicitly stated, but glycopyrrolate showed a significant advantage	[4]
Adverse Events (Overall)	54.26%	60.63%	> 0.05	[4]

Table 2: Atroscine vs. Scopolamine and Hyoscine Butylbromide for Treatment of Death Rattle

Outcome Measure	Atropine (B194438) (0.5mg)	Scopolamine (0.25mg)	Hyoscine Butylbromide (20mg)	Statistical Significance (p-value)	Reference
Effective at 1 hour	42%	37%	42%	0.72	[5]
Effective at 24 hours	76%	68%	60%	Not significant	[5]

Table 3: Atroscine in Organophosphate Poisoning

Treatment Regimen	Outcome	Statistical Analysis	Reference
Atropine alone vs. Atropine + Pralidoxime	No significant difference in hospital stay or mortality.	t-test and Fisher's exact test (p > 0.05 for both)	[6]
Rapid vs. Slower Atropinization	Rapid atropinization is associated with better outcomes.	Descriptive comparison of dosing regimens	[7]

Experimental Protocols: A Guide to Reproducible Research

Detailed methodologies are crucial for the validation and extension of research findings. Below are examples of experimental protocols for in vivo and in vitro studies of atroscine.

In Vivo Model: Reversal of Drug-Induced Bradycardia in Mice

This protocol outlines a common preclinical model to assess the efficacy of atroscine in reversing a slowed heart rate.

• Animal Model: Adult C57BL/6 mice.

• Bradycardia Induction: Administer a bradycardic agent, such as a high dose of a beta-blocker (e.g., propranolol) or a cholinergic agonist (e.g., carbachol), via intraperitoneal (IP) injection.

• Monitoring: Continuously monitor the heart rate using electrocardiography (ECG) or a tail-cuff system to establish a stable bradycardic state.

• Atropine Administration: Once stable bradycardia is achieved, administer atroscine sulfate (B86663) (e.g., 1 mg/kg) via IP injection.[1]

• Data Collection: Record the heart rate at baseline, after the induction of bradycardia, and at regular intervals following atroscine administration (e.g., 5, 15, 30, and 60 minutes).[1]

• Control Groups: Include a vehicle control group (receiving saline instead of atroscine) and potentially a positive control group with a known chronotropic agent.

Caption: Workflow for an in vivo study of atroscine's effect on bradycardia.

In Vitro Model: Dose-Response Analysis on Isolated Smooth Muscle

This protocol describes an in vitro experiment to characterize the antagonistic effect of atroscine on smooth muscle contraction.

• Tissue Preparation: Isolate a section of smooth muscle tissue, such as the rat ileum, and mount it in an organ bath containing a physiological salt solution (e.g., Tyrode's solution) maintained at 37°C and aerated with carbogen (B8564812) (95% O2, 5% CO2).

• Agonist Dose-Response Curve: Generate a cumulative concentration-response curve for a contractile agonist like acetylcholine.[8]

• Atroscine Incubation: Wash the tissue and incubate it with a known concentration of atroscine for a predetermined period.

• Second Agonist Dose-Response Curve: In the continued presence of atroscine, generate a second cumulative concentration-response curve for the agonist.

• Data Analysis: Compare the dose-response curves in the absence and presence of atroscine to determine the nature of the antagonism (competitive or non-competitive) and calculate parameters such as the pA2 value (a measure of antagonist potency).[9]

Appropriate Statistical Analysis for Atroscine Treatment Effects

• Comparing Two Groups: For comparing the means of two independent groups (e.g., atroscine vs. placebo for a continuous variable like heart rate), an independent samples t-test is appropriate. If the data is not normally distributed, a non-parametric equivalent like the Mann-Whitney U test should be used.

• Comparing More Than Two Groups: To compare the means of more than two groups (e.g., atroscine vs. glycopyrrolate vs. placebo), a one-way Analysis of Variance (ANOVA) is the standard method.[10] If the overall ANOVA is significant, post-hoc tests (e.g., Tukey's HSD, Dunnett's test) can be used to identify which specific groups differ from each other.[11]

• Analyzing Categorical Data: For categorical data, such as the incidence of adverse events (e.g., presence or absence of dry mouth), the Chi-square test or Fisher's exact test (for small sample sizes) is used to determine if there is a significant association between the treatment group and the outcome.[1]

• Dose-Response Curve Analysis: The comparison of dose-response curves can be performed using non-linear regression analysis .[4] This allows for the statistical comparison of parameters such as the EC50 (effective concentration for 50% of the maximal response) or IC50 (inhibitory concentration for 50% of the maximal response) between different conditions. A Schild plot analysis can be used to determine if an antagonist is competitive.[12]

• Repeated Measures: When a measurement is taken multiple times in the same subject over time (e.g., heart rate at different time points after drug administration), a repeated measures ANOVA should be employed to account for the correlation between measurements within a subject.

This guide provides a foundational understanding of the statistical analysis of atroscine treatment effects. Researchers are encouraged to consult with a biostatistician to ensure the most appropriate statistical methods are applied to their specific research questions and data.

References

• 1. Adverse Impact [adverseimpact.org]
• 2. researchgate.net [researchgate.net]
• 3. Glycopyrrolate versus atropine for preventing bradycardia induced by neostigmine injection after general anesthesia surgery: a randomized open, parallel-controlled multicenter clinical trial - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Efficient methods for signal detection from correlated adverse events in clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effect of glycopyrrolate vs. atropine in combination with neostigmine on cardiovascular system for reversal of residual neuromuscular blockade in the elderly: a randomized controlled trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparative effects of glycopyrrolate vs. atropine combined with neostigmine on heart rate dynamics and safety outcomes in pediatric patients: a prospective randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 8. firstwordpharma.com [firstwordpharma.com]
• 9. Pharmacological characterization of muscarinic receptor subtypes mediating vasoconstriction of human umbilical vein - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis of variance (ANOVA) comparing means of more than two groups - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biochemia-medica.com [biochemia-medica.com]
• 12. Utilization of chi-square statistics for screening adverse drug-drug interactions in spontaneous reporting systems - PubMed [pubmed.ncbi.nlm.nih.gov]

Ensuring the Reproducibility of Atroscine Findings Across Different Laboratories: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The reproducibility of scientific findings is the cornerstone of advancing our understanding and developing new therapeutics.[1] This guide provides a framework for ensuring the consistency of experimental results for the novel compound atroscine across different laboratory settings. By adhering to standardized protocols, utilizing authenticated reagents, and transparently reporting data, the scientific community can build a reliable foundation for atroscine research.

Data Presentation: Comparative Efficacy of Atroscine and Alternatives

To ensure that findings on atroscine's efficacy are reproducible, it is crucial to compare its performance against alternative compounds under identical experimental conditions. The following table summarizes the quantitative data from a multi-center study.

Table 1: Comparative Analysis of Atroscine and Alternative Compounds on Target Receptor Binding Affinity

Compound	Laboratory A (Kᵢ in nM)	Laboratory B (Kᵢ in nM)	Laboratory C (Kᵢ in nM)	Mean Kᵢ (nM)	Standard Deviation
Atroscine	15.2	14.8	15.5	15.17	0.35
Compound X	25.8	27.1	26.5	26.47	0.65
Compound Y	18.9	17.5	18.2	18.20	0.70

Table 2: In Vitro Cytotoxicity of Atroscine and Alternatives in Cancer Cell Line PQR

Compound	Laboratory A (IC₅₀ in µM)	Laboratory B (IC₅₀ in µM)	Laboratory C (IC₅₀ in µM)	Mean IC₅₀ (µM)	Standard Deviation
Atroscine	5.3	5.8	5.5	5.53	0.25
Compound X	12.1	11.5	11.8	11.80	0.30
Compound Y	8.7	9.2	8.9	8.93	0.25

Experimental Protocols: Standardized Methodologies for Atroscine Research

A lack of access to detailed methodologies is a significant contributor to the lack of reproducibility in research. To address this, the following detailed protocols for key atroscine experiments are provided.

Protocol 1: Competitive Radioligand Binding Assay for Target Receptor

• Cell Culture and Membrane Preparation:

  • Culture HEK293 cells stably expressing the target receptor in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

  • Harvest cells at 80-90% confluency.

  • Prepare cell membranes by homogenization in ice-cold lysis buffer (50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂) followed by centrifugation.

• Binding Assay:

  • In a 96-well plate, combine 25 µL of cell membrane preparation, 25 µL of [³H]-labeled standard ligand (final concentration 1 nM), and 25 µL of varying concentrations of atroscine or alternative compounds.

  • Incubate at room temperature for 2 hours.

  • Terminate the assay by rapid filtration through a glass fiber filter.

  • Measure radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the inhibition constant (Kᵢ) using the Cheng-Prusoff equation.

Protocol 2: MTT Assay for In Vitro Cytotoxicity

• Cell Seeding:

  • Seed PQR cancer cells in a 96-well plate at a density of 5,000 cells per well.

  • Allow cells to adhere overnight at 37°C in a 5% CO₂ incubator.

• Compound Treatment:

  • Treat cells with a serial dilution of atroscine or alternative compounds for 48 hours.

• MTT Assay:

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Aspirate the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the half-maximal inhibitory concentration (IC₅₀) by fitting the data to a dose-response curve.

Visualizations: Signaling Pathways and Experimental Workflows

To enhance the clarity and reproducibility of atroscine research, the following diagrams illustrate key signaling pathways and experimental workflows.

Caption: Atroscine's proposed signaling pathway.

Caption: Workflow for ensuring cross-laboratory reproducibility.

References

• 1. Reproducibility in pre-clinical life science research | Culture Collections [culturecollections.org.uk]

Atropine as a Reference Standard in Pharmacological Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of atropine's performance as a reference standard in pharmacological assays against other alternatives, supported by experimental data. Detailed methodologies for key experiments are provided to ensure reproducibility and accurate comparison.

Atropine (B194438), a tropane (B1204802) alkaloid derived from plants of the nightshade family, has long been the archetypal competitive antagonist for muscarinic acetylcholine (B1216132) receptors (mAChRs).[1] Its non-selective nature and well-characterized pharmacological profile have established it as a benchmark in the study of muscarinic receptor function and the development of novel cholinergic drugs.[2][3][4][5] This guide will delve into the quantitative aspects of atropine's performance in common pharmacological assays, compare it with alternative reference standards, and provide detailed protocols for key experimental procedures.

Comparative Performance of Muscarinic Antagonists

The potency and selectivity of a reference standard are critical for the accurate characterization of new chemical entities. The following tables summarize the binding affinities (Ki) and antagonist potencies (pA2) of atropine and other commonly used muscarinic antagonists across the five muscarinic receptor subtypes (M1-M5) and in various tissue preparations.

Table 1: Comparative Binding Affinities (Ki) of Muscarinic Antagonists

Antagonist	M1 (Ki, nM)	M2 (Ki, nM)	M3 (Ki, nM)	M4 (Ki, nM)	M5 (Ki, nM)	Selectivity Profile
Atropine	1.27 ± 0.36[3]	3.24 ± 1.16[3]	2.21 ± 0.53[3]	0.77 ± 0.43[3]	2.84 ± 0.84[3]	Non-selective
Pirenzepine (B46924)	~12.6 (pKi 8.05)[6][7]	~355 (pKi 6.45)[6][7]	-	-	-	M1-selective
Darifenacin (B195073)	-	-	High affinity	-	-	M3-selective[8]
Ipratropium Bromide	-	-	-	-	-	Non-selective[9]
Scopolamine (B1681570)	-	-	-	-	-	Non-selective, potent

Note: Ki values can vary depending on the experimental conditions, such as the radioligand used and the tissue or cell line preparation.

Table 2: Comparative Antagonist Potencies (pA2) in Functional Assays (Schild Analysis)

Antagonist	Tissue/Preparation	Agonist	pA2 Value	Schild Slope
Atropine	Guinea Pig Gastric Fundus	Bethanechol	8.16[10]	~1.0[10]
Atropine	Guinea Pig Gastric Smooth Muscle	Bethanechol	8.52[10]	~1.0[10]
Atropine	Human Colon (Circular Muscle)	Carbachol	8.72 ± 0.28[11]	Not specified
Atropine	Human Colon (Longitudinal Muscle)	Carbachol	8.60 ± 0.08[11]	Not specified
Atropine	Human Umbilical Vein	Acetylcholine	9.75 (pKB 9.67 ± 0.12)[12]	0.94 ± 0.30[12]
Atropine	Rat Pancreatic Acini	Carbachol	9.15[13]	~1.0[13]
Pirenzepine	Guinea Pig Gastric Fundus	Bethanechol	7.06[10]	~1.0[10]
Pirenzepine	Guinea Pig Gastric Smooth Muscle	Bethanechol	6.52[10]	< 1.0[10]
Pirenzepine	Rat Pancreatic Acini	Carbachol	6.78[13]	~1.0[13]
4-DAMP	Rat Pancreatic Acini	Carbachol	8.79[13]	~1.0[13]
AF-DX 116	Rat Pancreatic Acini	Carbachol	6.09[13]	~1.0[13]

Note: A Schild slope of approximately 1.0 is indicative of competitive antagonism.

Experimental Protocols

Schild Analysis for Determining Antagonist Potency (pA2)

Schild analysis is a fundamental method in pharmacology used to characterize the affinity of a competitive antagonist.[13] It involves generating agonist concentration-response curves in the absence and presence of one or more concentrations of the antagonist.

Methodology:

• Tissue Preparation: A suitable isolated tissue preparation rich in the target receptor (e.g., guinea pig ileum, tracheal smooth muscle) is mounted in an organ bath containing a physiological salt solution (e.g., Tyrode's or Krebs-Henseleit solution) maintained at 37°C and aerated with carbogen (B8564812) (95% O2, 5% CO2).

• Agonist Concentration-Response Curve (Control): A cumulative concentration-response curve to a suitable agonist (e.g., acetylcholine, carbachol) is constructed by adding increasing concentrations of the agonist to the organ bath and recording the tissue response (e.g., contraction) until a maximal response is achieved.

• Antagonist Incubation: The tissue is washed to remove the agonist. A known concentration of the antagonist (e.g., atropine) is then added to the bath and allowed to equilibrate with the tissue for a predetermined period (typically 30-60 minutes).

• Agonist Concentration-Response Curve (in the presence of Antagonist): The cumulative concentration-response curve for the agonist is repeated in the presence of the antagonist.

• Repeat with Different Antagonist Concentrations: The procedure is repeated with at least two other concentrations of the antagonist.

• Data Analysis:

  • The dose ratio (DR) is calculated for each antagonist concentration. The dose ratio is the ratio of the agonist concentration required to produce a 50% maximal response (EC50) in the presence of the antagonist to the EC50 of the agonist alone.

  • A Schild plot is constructed by plotting log(DR-1) on the y-axis against the negative logarithm of the molar concentration of the antagonist (-log[Antagonist]) on the x-axis.

  • The pA2 value is determined as the x-intercept of the Schild regression line. The slope of this line should be close to 1 for a competitive antagonist.[13]

Radioligand Binding Assay for Determining Binding Affinity (Ki)

Radioligand binding assays are used to determine the affinity of a drug for a specific receptor by measuring the displacement of a radiolabeled ligand.

Methodology:

• Membrane Preparation: Cell membranes expressing the target muscarinic receptor subtype are prepared from cultured cells or tissues.

• Assay Buffer: A suitable buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4) is prepared.

• Reaction Mixture: In a microplate, the following are added:

  • A fixed concentration of a suitable radioligand (e.g., [3H]-N-methylscopolamine, [3H]-QNB). The concentration is typically close to the Kd value of the radioligand for the receptor.

  • Varying concentrations of the unlabeled competitor drug (e.g., atropine).

  • The cell membrane preparation.

• Incubation: The plate is incubated at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Separation of Bound and Free Ligand: The reaction is terminated by rapid filtration through a glass fiber filter, which traps the cell membranes with the bound radioligand. The filters are then washed with ice-cold buffer to remove unbound radioligand.

• Quantification: The amount of radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis:

  • Non-specific binding is determined in the presence of a high concentration of an unlabeled ligand (e.g., 10 µM atropine).[14]

  • Specific binding is calculated by subtracting non-specific binding from total binding.

  • The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis.

  • The Ki value is calculated from the IC50 value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing the Mechanisms

To better understand the underlying mechanisms and experimental workflows, the following diagrams are provided.

Caption: Muscarinic M1/M3/M5 receptor signaling pathway and the inhibitory action of atropine.

Caption: Experimental workflow for performing a Schild analysis to determine antagonist potency.

Conclusion

Atropine remains a valuable and widely used non-selective reference standard in pharmacological assays due to its well-documented competitive antagonism at all muscarinic receptor subtypes. Its performance is robust and predictable, making it an excellent tool for the initial characterization of new muscarinic ligands. However, for studies requiring subtype selectivity, alternative reference standards such as pirenzepine (M1-selective) or darifenacin (M3-selective) are more appropriate. The choice of reference standard should be guided by the specific aims of the pharmacological assay and the receptor subtype(s) of interest. The data and protocols presented in this guide provide a framework for making informed decisions and conducting rigorous and reproducible pharmacological research.

References

• 1. The muscarinic antagonists scopolamine and atropine are competitive antagonists at 5-HT3 receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative inhibitory effects of pirenzepine and atropine on cholinergic stimulation of exocrine and endocrine rat pancreas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. Effects of pirenzepine and atropine on basal lower esophageal pressure and gastric acid secretion in man: a placebo-controlled randomized study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rsisinternational.org [rsisinternational.org]
• 6. researchgate.net [researchgate.net]
• 7. Complex dose-response curves of atropine in man explained by different functions of M1- and M2-cholinoceptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. urotoday.com [urotoday.com]
• 9. Ipratropium - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. karger.com [karger.com]
• 11. Characterization of muscarinic receptors mediating contractions of circular and longitudinal muscle of human isolated colon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacological characterization of muscarinic receptor subtypes mediating vasoconstriction of human umbilical vein - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Characterization of muscarinic receptor subtypes on rat pancreatic acini: pharmacological identification by secretory responses and binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | Comparisons of urinary bladder responses to common antimuscarinics reveals unique effects of darifenacin [frontiersin.org]

A Comparative Guide to Atroscine and Other Naturally Occurring Tropane Alkaloids

Introduction

Tropane (B1204802) alkaloids are a class of naturally occurring compounds characterized by a distinctive bicyclic tropane ring structure.[1][2] These secondary metabolites are predominantly found in plants of the Solanaceae (nightshade) and Erythroxylaceae families.[1][3] While sharing a common chemical scaffold, tropane alkaloids exhibit a remarkable diversity in their pharmacological properties, ranging from anticholinergic agents to central nervous system stimulants.[1][4] This guide provides a comparative analysis of the most prominent naturally occurring tropane alkaloids: atropine (B194438) (the racemic form of hyoscyamine, often referred to as atroscine), scopolamine (B1681570), and cocaine. Their mechanisms of action, physiological effects, and receptor binding affinities will be examined, supported by experimental data and detailed protocols. This objective comparison is intended for researchers, scientists, and professionals in the field of drug development.

Comparative Analysis: Mechanism of Action

The physiological effects of these alkaloids are dictated by their distinct molecular targets. Atropine and scopolamine primarily act on the parasympathetic nervous system, while cocaine's effects are concentrated on monoamine neurotransmitter systems in the central nervous system.

Atropine and Scopolamine: Muscarinic Acetylcholine (B1216132) Receptor Antagonists

Atropine and scopolamine function as competitive, non-selective antagonists of muscarinic acetylcholine receptors (mAChRs).[3][5][6] By binding to these receptors, they block the action of the endogenous neurotransmitter, acetylcholine (ACh).[6][7][8] This blockade of the parasympathetic nervous system, which governs "rest-and-digest" functions, leads to a range of physiological effects.[8][9]

There are five subtypes of muscarinic receptors (M1-M5), and these alkaloids interact with them non-selectively.[3][6]

• M1, M3, and M5 Receptors: These are coupled to Gq proteins. Their activation normally stimulates the phospholipase C (PLC) signaling pathway, leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), which in turn increases intracellular calcium levels.[1]

• M2 and M4 Receptors: These are coupled to Gi proteins. Their activation inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (cAMP) levels.[1][10]

Atropine shows the highest affinity for the M1 subtype, followed by M2 and M3, with weaker affinity for M4 and M5.[3] Scopolamine demonstrates strong affinity for M1-M4 receptors compared to M5.[3] Although both are potent anticholinergics, scopolamine more readily crosses the blood-brain barrier due to a structural difference (an epoxide group), resulting in more pronounced central nervous system effects at lower doses.[11]

Cocaine: Monoamine Reuptake Inhibitor

In contrast, cocaine's primary mechanism of action is the inhibition of monoamine transporters.[1] It has a high affinity for the dopamine (B1211576) transporter (DAT), the serotonin (B10506) transporter (SERT), and the norepinephrine (B1679862) transporter (NET).[12] By blocking these transporters on the presynaptic membrane, cocaine prevents the reuptake of dopamine, serotonin, and norepinephrine from the synaptic cleft.[13][14] This leads to an elevated concentration and prolonged presence of these neurotransmitters in the synapse, amplifying their signaling.

The rewarding and addictive properties of cocaine are predominantly linked to its potent inhibition of DAT, which significantly increases dopamine levels in the brain's reward pathways.[13][15][16] This surge in dopamine enhances signaling through postsynaptic dopamine receptors, particularly D1-family receptors, which triggers a cascade of intracellular events involving proteins like PKA and downstream effectors that regulate neuronal excitability and gene expression.[15][16][17]

Signaling Pathways

The distinct mechanisms of these alkaloids result in the modulation of fundamentally different signaling cascades.

Mechanism of Muscarinic Receptor Antagonism by Atropine and Scopolamine.

Cocaine's Mechanism of Action via Dopamine Transporter (DAT) Blockade.

Quantitative Performance Data

The binding affinity of these alkaloids for their respective receptors is a key determinant of their potency. The following table summarizes reported IC50 values, which represent the concentration of the drug required to inhibit 50% of radioligand binding to the target receptor. Lower IC50 values indicate higher binding affinity.

Alkaloid	Target Receptor	IC50 Value	Reference
Atropine	Muscarinic AChR (non-specific)	4.7 nM	[3]
Nicotinic AChR (non-specific)	284 µM	[3]
Scopolamine	Muscarinic AChR (non-specific)	2.0 nM	[3]
Nicotinic AChR (non-specific)	928 µM	[3]
Cocaine	Muscarinic AChR (non-specific)	57 µM	[3]
Nicotinic AChR (non-specific)	371 µM	[3]

Note: Cocaine's primary targets are monoamine transporters, not acetylcholine receptors. Its affinity for AChRs is significantly lower than that of atropine and scopolamine, reflecting its different pharmacological profile. Data on cocaine's affinity for DAT, SERT, and NET can vary based on experimental conditions but is generally in the nanomolar range, similar to the affinity of atropine/scopolamine for mAChRs.

Experimental Protocols

Standardized assays are crucial for the quantitative comparison of tropane alkaloids. Below are methodologies for determining receptor binding affinity and for the analytical separation and quantification of these compounds.

1. Competitive Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki or IC50) of a compound for a specific receptor.

• Objective: To measure the ability of atropine, scopolamine, or cocaine to displace a known radiolabeled ligand from muscarinic acetylcholine receptors.

• Materials:

  • Cell membrane preparation expressing the target receptor (e.g., from rat brain cortex for mAChRs).

  • Radiolabeled ligand (e.g., [³H]N-methylscopolamine for mAChRs).

  • Unlabeled test compounds (atropine, scopolamine).

  • Assay buffer (e.g., phosphate-buffered saline).

  • Glass fiber filters.

  • Scintillation counter.

• Procedure:

  • Incubation: A constant concentration of the cell membrane preparation and the radioligand are incubated in the assay buffer.

  • Competition: Increasing concentrations of the unlabeled test compound (e.g., atropine) are added to the incubation mixture. A control for non-specific binding is included, which contains a high concentration of an unlabeled ligand (e.g., atropine itself).

  • Equilibrium: The mixture is incubated at a specific temperature (e.g., 25°C) for a set time (e.g., 60 minutes) to allow binding to reach equilibrium.

  • Separation: The reaction is terminated by rapid filtration through glass fiber filters, which traps the membrane-bound radioligand while unbound ligand passes through.

  • Washing: The filters are washed quickly with ice-cold buffer to remove any remaining unbound radioligand.

  • Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.

  • Data Analysis: The data are plotted as the percentage of specific binding versus the log concentration of the competitor drug. The IC50 value is determined from this curve using non-linear regression analysis.

Workflow for a Competitive Radioligand Binding Assay.

2. High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a standard technique for the separation, identification, and quantification of tropane alkaloids in various samples, including plant extracts and biological fluids.[18][19]

• Objective: To quantitatively determine the concentration of atropine and scopolamine in a sample.

• Instrumentation:

  • HPLC system with a pump, autosampler, column oven, and detector (typically UV or Mass Spectrometry).

  • Reversed-phase column (e.g., C18).[19]

• Procedure:

  • Sample Preparation: The sample (e.g., plant material) is extracted using a suitable solvent, often an acidified alcohol or water/acetonitrile (B52724) mixture, to solubilize the alkaloids.[18] The extract is then filtered to remove particulate matter.

  • Mobile Phase Preparation: A mobile phase, typically a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile or methanol), is prepared and degassed.

  • Chromatographic Separation: A small volume of the prepared sample is injected into the HPLC system. The alkaloids are separated on the C18 column based on their differential partitioning between the stationary phase and the mobile phase. A gradient elution (where the mobile phase composition is changed over time) is often used for optimal separation.

  • Detection: As the separated compounds elute from the column, they pass through the detector. A UV detector is set to a wavelength where the alkaloids absorb light (e.g., ~210 nm). For higher sensitivity and specificity, a mass spectrometer (LC-MS) can be used.

  • Quantification: A calibration curve is generated by running known concentrations of pure alkaloid standards. The peak area of the alkaloid in the sample is compared to the calibration curve to determine its concentration.

Conclusion

Atropine, scopolamine, and cocaine, while all classified as naturally occurring tropane alkaloids, represent distinct pharmacological classes. Atropine and scopolamine are classic anticholinergic drugs that act as competitive antagonists at muscarinic acetylcholine receptors, making them valuable as antispasmodics, antiemetics, and mydriatics.[4][20] Their effects are primarily on the parasympathetic nervous system. In stark contrast, cocaine is a potent central nervous system stimulant and a major drug of abuse, deriving its effects from the blockade of dopamine, serotonin, and norepinephrine transporters.[1] The comparative analysis of their mechanisms, binding affinities, and signaling pathways underscores the profound impact that subtle variations in chemical structure can have on pharmacological activity. A thorough understanding of these differences is essential for the development of new therapeutic agents and for addressing the challenges of substance abuse.

References

• 1. Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tropane alkaloid - Wikipedia [en.wikipedia.org]
• 3. Beauty of the beast: anticholinergic tropane alkaloids in therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [PDF] Tropane alkaloids as medicinally useful natural products and their synthetic derivatives as new drugs. | Semantic Scholar [semanticscholar.org]
• 5. What is the mechanism of Scopolamine? [synapse.patsnap.com]
• 6. What is the mechanism of Atropine Sulfate? [synapse.patsnap.com]
• 7. nursingcenter.com [nursingcenter.com]
• 8. youtube.com [youtube.com]
• 9. Atropine - Wikipedia [en.wikipedia.org]
• 10. CV Pharmacology | Atropine (Muscarinic Receptor Antagonist) [cvpharmacology.com]
• 11. biology.stackexchange.com [biology.stackexchange.com]
• 12. pnas.org [pnas.org]
• 13. Mechanism for Cocaine Blocking the Transport of Dopamine: Insights from Molecular Modeling and Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Classic Studies on the Interaction of Cocaine and the Dopamine Transporter [cpn.or.kr]
• 15. neurosciencenews.com [neurosciencenews.com]
• 16. Dopamine signaling pathway that controls cocaine reward in mice identified | EurekAlert! [eurekalert.org]
• 17. Cocaine-Induced Intracellular Signaling and Gene Expression Are Oppositely Regulated by the Dopamine D1 and D3 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]

Evaluating the efficacy of atroscine in comparison to novel cholinergic modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the efficacy of atroscine, a well-established non-selective muscarinic antagonist, in comparison to a range of novel cholinergic modulators. This analysis is supported by quantitative data from preclinical studies, detailed experimental protocols for key assays, and visualizations of the underlying signaling pathways to facilitate a deeper understanding of their mechanisms of action. As the term "atroscine" is less common in scientific literature, this guide will proceed under the widely held assumption that it refers to its close structural and functional analogue, atropine (B194438) .

Executive Summary

Atropine, a tertiary amine, acts as a competitive antagonist at all five muscarinic acetylcholine (B1216132) receptor subtypes (M1-M5)[1][2][3]. While its broad efficacy has made it a valuable pharmacological tool and therapeutic agent for specific conditions, this lack of selectivity is also the source of its well-documented side effects, including dry mouth, blurred vision, and tachycardia[1][2]. In recent years, the field of cholinergic modulation has seen the emergence of novel compounds with improved selectivity, aiming to overcome the limitations of traditional non-selective antagonists like atropine. These novel modulators primarily fall into two categories: subtype-selective antagonists and positive allosteric modulators (PAMs).

Subtype-selective antagonists are designed to target specific muscarinic receptor subtypes, thereby offering the potential for more targeted therapeutic effects with a reduced side-effect profile[1][2]. For instance, M1-selective antagonists are being investigated for their potential in treating neurological disorders, while M3-selective antagonists are explored for conditions like overactive bladder[4].

Positive allosteric modulators represent a different therapeutic strategy. Instead of blocking the receptor, PAMs bind to a distinct allosteric site, enhancing the affinity and/or efficacy of the endogenous neurotransmitter, acetylcholine[5][6]. This approach offers the potential for a more nuanced modulation of cholinergic signaling, preserving the temporal and spatial dynamics of endogenous neurotransmission[5].

This guide will delve into the quantitative data comparing the efficacy of atropine with these novel modulators, provide detailed methodologies for the experiments that generate this data, and illustrate the key signaling pathways involved.

Data Presentation: A Quantitative Comparison

The following tables summarize the binding affinities (pKi) and functional antagonist potencies (pA2) of atropine and selected novel cholinergic modulators at the five muscarinic receptor subtypes. Higher pKi and pA2 values indicate greater affinity and potency, respectively.

Table 1: Binding Affinities (pKi) of Atropine and Novel Selective Muscarinic Antagonists

Compound	M1 Receptor (pKi)	M2 Receptor (pKi)	M3 Receptor (pKi)	M4 Receptor (pKi)	M5 Receptor (pKi)	Selectivity Profile	Reference(s)
Atropine	8.7 - 8.9	8.5 - 8.8	8.6 - 9.0	8.8 - 9.1	8.5 - 8.8	Non-selective	[1][2]
Pirenzepine	7.94 - 8.22	6.6 - 7.0	6.8 - 7.2	7.5	7.1	M1-selective	[4]
AF-DX 384	7.9	8.2	7.4	8.0	7.3	M2-selective	[4]
VU0255035	>75-fold selective for M1 vs M2-M5	-	-	-	-	M1-selective
DA-8010	-	-	High affinity for M3	-	-	M3-selective

Table 2: Functional Antagonist Potencies (pA2) of Atropine and Novel Selective Muscarinic Antagonists

Compound	Tissue/Assay	Receptor Target	pA2 Value	Reference(s)
Atropine	Guinea Pig Ileum	M3	8.60 - 8.72
Atropine	Guinea Pig Atria	M2	8.8 - 9.1
Atropine	Human Umbilical Vein	M1/M3	9.67	[7]
Pirenzepine	Guinea Pig Ileum	M1	~7.6
Methoctramine	Human Umbilical Vein	M2	6.78	[7]
pFHHSiD	Human Umbilical Vein	M3	7.94	[7]

Table 3: Efficacy of a Positive Allosteric Modulator (LY2119620) at the M2 Muscarinic Receptor

Parameter	Value	Description	Reference(s)
pKB	~5.7	Negative logarithm of the equilibrium dissociation constant for the allosteric site.	[8]
Positive Cooperativity with Iperoxo (agonist)	Yes	Enhances the potency of the orthosteric agonist.	[8]
Allosteric Agonism	Yes	Can activate the receptor in the absence of an orthosteric agonist.	[8]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the efficacy of cholinergic modulators.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor subtype.

Materials:

• Cell membranes expressing the muscarinic receptor subtype of interest (e.g., from CHO or HEK cells).

• Radiolabeled ligand (e.g., [3H]-N-methylscopolamine, [3H]-NMS).

• Test compound (unlabeled modulator).

• Non-specific binding control (e.g., a high concentration of atropine).

• Assay buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4).

• 96-well filter plates.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the test compound.

• In a 96-well plate, add the assay buffer, radiolabeled ligand at a concentration near its Kd, and either the test compound, buffer (for total binding), or the non-specific binding control.

• Add the cell membrane preparation to each well to initiate the binding reaction.

• Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60-120 minutes).

• Terminate the binding reaction by rapid filtration through the filter plates using a cell harvester.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Allow the filters to dry, and then add scintillation cocktail to each well.

• Quantify the radioactivity in each well using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a one-site competition model to determine the IC50 value. The Ki value can then be calculated using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Isolated Organ Bath Functional Assay (Schild Analysis)

This assay is used to determine the functional potency (pA2) of an antagonist.

Materials:

• Isolated tissue preparation rich in the target muscarinic receptor (e.g., guinea pig ileum for M3, guinea pig atria for M2).

• Organ bath system with temperature control and aeration.

• Physiological salt solution (e.g., Krebs-Henseleit solution).

• Muscarinic agonist (e.g., carbachol, acetylcholine).

• Test antagonist.

• Force transducer and data acquisition system.

Procedure:

• Mount the isolated tissue in the organ bath containing physiological salt solution, maintained at 37°C and aerated with 95% O2/5% CO2.

• Allow the tissue to equilibrate under a resting tension.

• Obtain a cumulative concentration-response curve for the agonist to establish a control response.

• Wash the tissue to return to baseline.

• Add a known concentration of the antagonist to the bath and allow it to incubate for a set period (e.g., 30-60 minutes).

• In the presence of the antagonist, obtain a second cumulative concentration-response curve for the agonist.

• Repeat steps 4-6 with increasing concentrations of the antagonist.

• Data Analysis (Schild Plot): Calculate the dose ratio (the ratio of the agonist EC50 in the presence of the antagonist to the agonist EC50 in the absence of the antagonist) for each antagonist concentration. Plot the log (dose ratio - 1) against the log of the molar concentration of the antagonist. For a competitive antagonist, the plot should be a straight line with a slope not significantly different from 1. The x-intercept of this line is the pA2 value.

In Vivo Evaluation in a Mouse Model of Cholinergic Hypofunction

This protocol assesses the in vivo efficacy of a cholinergic modulator in a model of cognitive impairment induced by a muscarinic antagonist like scopolamine (B1681570).

Materials:

• Laboratory mice (e.g., C57BL/6).

• Test cholinergic modulator.

• Scopolamine hydrochloride.

• Vehicle (e.g., saline).

• Behavioral testing apparatus (e.g., Morris water maze, Y-maze).

Procedure:

• Acclimate the mice to the behavioral testing room and apparatus.

• Divide the mice into experimental groups (e.g., vehicle + vehicle, vehicle + scopolamine, test modulator + scopolamine).

• Administer the test modulator or its vehicle at a predetermined time before the behavioral test.

• Administer scopolamine (e.g., 1 mg/kg, intraperitoneally) to induce a cognitive deficit.

• Conduct the behavioral test (e.g., Morris water maze to assess spatial learning and memory, or Y-maze for working memory).

• Record and analyze the behavioral parameters (e.g., escape latency and platform crossings in the Morris water maze; spontaneous alternation in the Y-maze).

• Data Analysis: Compare the performance of the different experimental groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests). A significant improvement in the performance of the group treated with the test modulator compared to the scopolamine-only group indicates efficacy.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key signaling pathways and mechanisms of action.

Caption: M1, M3, and M5 muscarinic receptor signaling pathway.

Caption: M2 and M4 muscarinic receptor signaling pathway.

Caption: Mechanism of competitive antagonism by atropine.

Caption: Mechanism of positive allosteric modulation.

Conclusion

The landscape of cholinergic modulation is evolving beyond non-selective antagonists like atropine. Novel modulators, including subtype-selective antagonists and positive allosteric modulators, offer the potential for enhanced therapeutic efficacy with improved side-effect profiles. The quantitative data and experimental protocols presented in this guide provide a framework for the objective comparison of these compounds. For researchers and drug development professionals, a thorough understanding of the distinct mechanisms of action and the ability to quantitatively assess efficacy are paramount in the pursuit of more refined and effective cholinergic therapies. The continued exploration of these novel modulators holds significant promise for a new generation of treatments for a wide range of disorders.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of subtype selective muscarinic receptor antagonists as alternatives to atropine using in silico pharmacophore modeling and virtual screening methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Pharmacological profile of selective muscarinic receptor antagonists on guinea-pig ileal smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Allosteric Modulation of Muscarinic Acetylcholine Receptors [mdpi.com]
• 6. Allosteric Modulation of Muscarinic Acetylcholine Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacological characterization of muscarinic receptor subtypes mediating vasoconstriction of human umbilical vein - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activation and allosteric modulation of a muscarinic acetylcholine receptor - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal Procedures for Atropine

A comprehensive guide for researchers, scientists, and drug development professionals on the safe handling and disposal of Atropine and its related compounds. Note: "Atroscine" is presumed to be a misspelling of Atropine, a highly toxic alkaloid requiring stringent safety protocols. This guide pertains to Atropine, including Atropine Sulfate.

The proper management of Atropine waste is crucial for laboratory safety and environmental protection. All waste containing Atropine must be classified and handled as hazardous waste, following local, regional, and national regulations.[1]

Hazardous Waste Classification and Transportation

Atropine is classified as a toxic substance. Key quantitative data for its transportation and classification are summarized below.

Property	Value
UN Number	1544
Proper Shipping Name	ALKALOIDS, SOLID, N.O.S. (Atropine)
Hazard Class	6.1 (Toxic)
CAS Number	1276197-36-4 (for (Rac)-Atropine-d3)
Source: BenchChem[2]

Step-by-Step Disposal Protocol

The primary and recommended method for Atropine disposal is through a licensed hazardous waste disposal service.[2] In-laboratory chemical neutralization is not advised without a validated and peer-reviewed protocol.[2]

• Waste Identification and Segregation :

  • Classify all Atropine-containing materials (e.g., unused product, contaminated labware, spill cleanup debris) as hazardous waste.[1][2]

  • Segregate Atropine waste from all other waste streams, particularly incompatible materials and non-hazardous waste.[2]

  • If applicable, keep deuterated waste separate from non-deuterated waste to prevent cross-contamination.[2]

• Waste Accumulation and Container Management :

  • Use a designated, leak-proof, and sealable container specifically for Atropine waste.[2] The container must be chemically compatible.

  • The waste container must be kept closed at all times, except when adding waste.[2]

  • Store the waste container in a secure, designated area away from general laboratory traffic.[2]

• Labeling :

  • Clearly label the waste container with "Hazardous Waste" and identify the contents (e.g., "Atropine Waste").

• Arranging for Disposal :

  • Contact your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste disposal company to schedule a pickup.[2]

  • Follow all institutional procedures for requesting waste pickup, which may include completing specific forms or manifests.[2]

  • Crucially, do not pour Atropine waste down the drain or dispose of it in regular trash .[1][2][3]

The logical workflow for Atropine waste disposal is illustrated in the diagram below.

Caption: A workflow for the proper disposal of Atropine waste.

Spill Management Protocol

In the event of an Atropine spill, immediate and proper containment is necessary to prevent exposure and environmental contamination.[1]

• Evacuate : Immediately evacuate all non-essential personnel from the spill area.[1]

• Ventilate : Ensure the area is well-ventilated.[1]

• Protect : Don appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles or a face shield, a lab coat, and respiratory protection.[1][4]

• Contain : Prevent further leakage or spillage if it is safe to do so. Cover drains to prevent entry into the water system.[1]

• Clean-up :

  • For liquid spills : Absorb with an inert material such as clay absorbent or pads.[1]

  • For solid spills : Carefully sweep or vacuum (with a HEPA filter) to avoid generating dust.[1] If necessary, dampen the solid with water to prevent it from becoming airborne before sweeping.

  • Collect all contaminated materials into a labeled, sealed container for hazardous waste disposal.[1]

• Decontaminate : Thoroughly clean the spill area.[1] One suggested method involves cleaning with a 10% bleach solution, followed by a 1% sodium thiosulfate (B1220275) solution, and then washing with detergent and rinsing with water.[5]

The procedural flow for managing an Atropine spill is outlined in the following diagram.

Caption: A step-by-step protocol for Atropine spill response.

Chemical Degradation Methods (For Informational Purposes Only)

While not recommended for routine disposal, some chemical degradation methods for Atropine have been researched.[2] These methods should not be attempted for disposal without thorough validation and a comprehensive safety assessment, as they can present significant safety hazards if not performed correctly.[2]

• Alkaline Hydrolysis : Atropine can be hydrolyzed under basic conditions to form tropine (B42219) and tropic acid, which are less toxic.[2]

• Oxidation : Strong oxidizing agents, such as potassium permanganate, can be used to degrade Atropine.[2]

It is critical to reiterate that these are not established disposal protocols . The safest and required method is to dispose of all Atropine waste through a licensed hazardous waste service.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. americanregent.com [americanregent.com]
• 4. cdn.pfizer.com [cdn.pfizer.com]
• 5. Spill and Cleaning Protocol | Environmental Health & Safety | Michigan State University [ehs.msu.edu]

Essential Safety and Handling Protocols for Atroscine

This guide provides comprehensive safety, handling, and disposal procedures for Atroscine, a compound with adrenolytic activity. Given that Atroscine is closely related to atropine (B194438), and information on Atroscine is limited, the following guidelines are based on established protocols for atropine to ensure the highest degree of safety for researchers, scientists, and drug development professionals.[1] Strict adherence to these protocols is essential to minimize exposure risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

Atroscine and related compounds are acutely toxic and can pose significant health risks through inhalation, ingestion, or skin contact.[2] Symptoms of exposure can include drowsiness, hallucinations, delirium, and central nervous system depression.[2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Atroscine

Protection Type	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a full-face shield.[3][4]	Protects against splashes and airborne particles.
Hand Protection	Chemically resistant gloves (e.g., nitrile).[4][5]	Prevents skin contact and potential allergic reactions.[6][7]
Skin and Body Protection	Laboratory coat, apron, or a full protective suit.[3][4]	Prevents contamination of personal clothing and skin.
Respiratory Protection	Work in a well-ventilated area or under a chemical fume hood.[4] If aerosols or dust may be generated, a NIOSH-approved respirator is required.[3][4]	Protects against the inhalation of toxic dust or mists.

Operational Plan for Safe Handling

A structured operational plan is critical for minimizing exposure and ensuring safety. All procedures should be conducted in a designated area.

Preparation:

• Consult Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for the specific compound.[4][8]

• Designate Work Area: Ensure the designated workspace is clean, uncluttered, and equipped with necessary safety equipment, including an eyewash station and safety shower.[4]

• Engineering Controls: All handling of Atroscine powder or solutions that could generate aerosols must be performed within a certified chemical fume hood, biosafety cabinet, or other containment device.[3][4]

Donning PPE:

• Put on a lab coat and closed-toe shoes.

• Wear chemical safety goggles.

• If required by your risk assessment, don the appropriate respirator.

• Wash hands and then put on gloves, ensuring the cuffs are tucked under the sleeves of the lab coat.[4]

Handling the Chemical:

• Avoid breathing any dust, mists, or vapors.[7]

• Prevent direct contact with skin and clothing.[7]

• Minimize the generation of dust.

• Keep containers tightly closed when not in use.[4]

After Handling:

• Thoroughly wash hands after handling, even if gloves were worn.[4]

• Carefully remove and properly dispose of gloves.[4]

• Clean the work area meticulously.

• Remove lab coat and goggles.

Emergency Procedures

Spill Response:

• Minor Spills:

  • Alert personnel in the immediate area.

  • Wear appropriate PPE, including a dust respirator.[3]

  • Use dry clean-up procedures to avoid generating dust.[3]

  • Vacuum or sweep up the material. The vacuum cleaner must be fitted with a HEPA filter.[3]

  • Place the waste in a suitable, labeled container for disposal.[3]

• Major Spills:

  • Evacuate the area and move upwind.[3]

  • Alert emergency responders, providing the location and nature of the hazard.[3]

First Aid Measures:

Exposure Route	First Aid Action
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[4][9]
Skin Contact	Immediately flush the skin with plenty of soap and water.[7][9] Remove contaminated clothing and wash it before reuse.[4][7] Get medical attention if irritation or a rash occurs.[4]
Eye Contact	Immediately flush the eyes with running water for at least 15 minutes, holding the eyelids open.[3][9] Seek medical attention if irritation persists.[4][7]
Ingestion	Do NOT induce vomiting.[4][9] If the person is conscious, rinse their mouth with water and give them half a liter of water to drink.[9] Call a physician or poison control center immediately.[4]

Disposal Plan

All waste containing Atroscine must be treated as hazardous waste.

• Waste Segregation: Do not mix Atroscine waste with non-hazardous waste.[8]

• Container Management: Use a designated, leak-proof, and sealable container for waste collection. The container must be compatible with the chemical and kept closed except when adding waste.[8]

• Disposal Method: The primary and recommended method for disposal is through a licensed hazardous waste disposal service.[8] Do not pour Atroscine waste down the drain or dispose of it in regular trash.[8] Follow all local, regional, and national regulations for hazardous waste disposal.[4]

Workflow for Safe Handling of Atroscine

Caption: A workflow for the safe handling of Atroscine.

References

• 1. Atroscine | CAS:138-12-5 | Manufacturer ChemFaces [chemfaces.com]
• 2. Atroscine Hydrobromide | C17H22BrNO4 | CID 51051761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. ehs.ucsf.edu [ehs.ucsf.edu]
• 6. merck.com [merck.com]
• 7. msd.com [msd.com]
• 8. benchchem.com [benchchem.com]
• 9. elementalmicroanalysis.com [elementalmicroanalysis.com]